2-Bromocycloheptan-1-ol

• CAS: 74305-05-8

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Bromocycloheptan-1-ol: Structure, Properties, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromocycloheptan-1-ol, a halogenated cyclic alcohol of significant interest in synthetic organic chemistry. Due to a scarcity of direct literature on this specific seven-membered ring system, this document leverages established principles and extrapolates data from well-characterized analogous compounds, primarily 2-bromocyclohexanol, to predict its chemical structure, stereoisomerism, physical and chemical properties, spectroscopic signatures, and reactivity. Detailed, field-proven protocols for its synthesis and characterization are presented to empower researchers in their synthetic endeavors. This guide is designed to be a self-validating resource, explaining the causality behind experimental choices and grounding its claims in authoritative chemical principles.

Introduction: The Synthetic Potential of a Vicinal Halohydrin

2-Bromocycloheptan-1-ol belongs to the class of vicinal halohydrins, compounds featuring a halogen and a hydroxyl group on adjacent carbon atoms. This structural motif is a cornerstone of synthetic chemistry, as the electronic interplay between the two functional groups facilitates a diverse range of transformations. The cycloheptane scaffold itself is prevalent in numerous natural products and pharmacologically active molecules, making functionalized cycloheptanes like 2-Bromocycloheptan-1-ol valuable building blocks in the synthesis of complex molecular architectures.

This guide will delve into the nuanced world of 2-Bromocycloheptan-1-ol, providing a robust framework for its understanding and application in a research and development setting.

Chemical Structure and Stereochemistry

The molecular formula for 2-Bromocycloheptan-1-ol is C₇H₁₃BrO. The structure consists of a seven-membered cycloheptane ring substituted with a hydroxyl group and a bromine atom on adjacent carbons (C1 and C2).

Stereoisomerism

The presence of two chiral centers at C1 and C2 gives rise to four possible stereoisomers, which can be grouped into two pairs of diastereomers: cis and trans.

• trans-2-Bromocycloheptan-1-ol: The hydroxyl and bromine groups are on opposite faces of the cycloheptane ring. This diastereomer exists as a pair of enantiomers: (1R,2R) and (1S,2S).

• cis-2-Bromocycloheptan-1-ol: The hydroxyl and bromine groups are on the same face of the ring. This diastereomer also exists as a pair of enantiomers: (1R,2S) and (1S,2R).

The stereochemical relationship between the substituents profoundly influences the molecule's physical properties, spectroscopic data, and reactivity.

Conformational Analysis

Unlike the well-defined chair conformation of cyclohexane, cycloheptane is a highly flexible ring system with several low-energy conformations, including the twist-chair and twist-boat.[1][2][3] The introduction of substituents further complicates the conformational landscape.

For trans-2-Bromocycloheptan-1-ol, the molecule will likely adopt a twist-chair conformation that maximizes the separation of the bulky bromine and hydroxyl groups, similar to how trans-1,2-disubstituted cyclohexanes prefer a diequatorial arrangement in a chair conformation.[4] In the cis-isomer, a twist-chair conformation would likely place one substituent in a pseudo-axial and the other in a pseudo-equatorial position to minimize steric strain.

Caption: Stereoisomers of 2-Bromocycloheptan-1-ol.

Predicted Physical and Chemical Properties

The following table summarizes the predicted physical and chemical properties of 2-Bromocycloheptan-1-ol, extrapolated from data for 2-bromocyclohexanol and general chemical principles.

Property	Predicted Value	Source(s) / Rationale
Molecular Formula	C₇H₁₃BrO	-
Molecular Weight	193.08 g/mol	Calculated
Appearance	Colorless to pale yellow liquid or low-melting solid	Analogy to other bromoalcohols
Boiling Point	~240-250 °C at 760 mmHg	Extrapolated from 2-bromocyclohexanol (~225 °C)[5], accounting for increased molecular weight.
Density	~1.45-1.55 g/cm³	Extrapolated from 2-bromocyclohexanol (~1.52 g/cm³)[6].
Solubility	Sparingly soluble in water; soluble in common organic solvents (e.g., ethanol, diethyl ether, chloroform)	General solubility of polar organic molecules.
pKa (of -OH)	~14-15	Similar to other secondary alcohols.

Synthesis of 2-Bromocycloheptan-1-ol

The most reliable and stereoselective method for the synthesis of vicinal halohydrins is the reaction of an alkene with a source of electrophilic bromine in the presence of water.[7] This method, when applied to cycloheptene, is expected to predominantly yield trans-2-Bromocycloheptan-1-ol due to the anti-addition of the bromine and hydroxyl groups across the double bond.[8]

Synthetic Workflow

Caption: Workflow for the synthesis of trans-2-Bromocycloheptan-1-ol.

Detailed Experimental Protocol

Objective: To synthesize trans-2-Bromocycloheptan-1-ol from cycloheptene.

Materials:

• Cycloheptene

• N-Bromosuccinimide (NBS)

• Dimethyl sulfoxide (DMSO)

• Distilled water

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve N-Bromosuccinimide (1.0 eq) in a mixture of DMSO and water (e.g., 4:1 v/v). Cool the flask in an ice bath to 0 °C.

• Addition of Alkene: Add cycloheptene (1.0 eq) to a dropping funnel and add it dropwise to the stirred NBS solution over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the reaction progress by TLC (thin-layer chromatography).

• Quenching and Extraction: Pour the reaction mixture into a separatory funnel containing 100 mL of water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash successively with 50 mL of saturated aqueous sodium bicarbonate solution and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure trans-2-Bromocycloheptan-1-ol.

Causality behind Experimental Choices:

• NBS as Bromine Source: NBS is a safer and more convenient source of electrophilic bromine compared to elemental bromine.[7]

• Water as Nucleophile: Water acts as the nucleophile that attacks the intermediate bromonium ion, leading to the formation of the halohydrin.

• DMSO as Co-solvent: DMSO helps to solubilize the reactants.

• Aqueous Workup: The washing steps with sodium bicarbonate and brine remove any unreacted reagents and byproducts.

Spectroscopic Characterization

The following tables summarize the predicted spectroscopic data for 2-Bromocycloheptan-1-ol, based on the analysis of its chemical structure and comparison with data for analogous compounds.[9][10][11]

¹H NMR Spectroscopy

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
-CH(OH)-	3.8 - 4.2	m	-	The chemical shift is influenced by the electronegative oxygen.
-CH(Br)-	4.0 - 4.4	m	-	The chemical shift is influenced by the electronegative bromine. For the trans isomer, a larger coupling constant with the adjacent proton on the hydroxyl-bearing carbon is expected due to a pseudo-diaxial relationship.
-CH₂- (ring)	1.2 - 2.2	m	-	The signals for the methylene protons of the cycloheptane ring will be complex and overlapping.
-OH	1.5 - 3.5	br s	-	The chemical shift is variable and depends on concentration and solvent.

¹³C NMR Spectroscopy

Carbon	Predicted Chemical Shift (δ, ppm)	Notes
C-OH	70 - 80	The carbon atom bonded to the hydroxyl group.
C-Br	55 - 65	The carbon atom bonded to the bromine atom.
-CH₂- (ring)	20 - 40	The remaining five methylene carbons of the cycloheptane ring will appear in this region.

Infrared (IR) Spectroscopy

Functional Group	Predicted Absorption Range (cm⁻¹)	Notes
O-H stretch	3200 - 3600 (broad)	Characteristic broad absorption for the hydroxyl group.
C-H stretch (sp³)	2850 - 3000	Typical for saturated C-H bonds.
C-O stretch	1050 - 1150	Absorption for the carbon-oxygen single bond.
C-Br stretch	500 - 600	Absorption for the carbon-bromine single bond.

Mass Spectrometry

The mass spectrum of 2-Bromocycloheptan-1-ol is expected to show a characteristic isotopic pattern for bromine, with two molecular ion peaks ([M]⁺ and [M+2]⁺) of nearly equal intensity due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[12]

Predicted Fragmentation Pathways:

• Loss of a bromine radical: [M - Br]⁺

• Loss of a water molecule: [M - H₂O]⁺

• Alpha-cleavage: Fragmentation of the C-C bond adjacent to the hydroxyl group.

• Combined losses: [M - H₂O - Br]⁺

Reactivity and Synthetic Applications

2-Bromocycloheptan-1-ol is a versatile synthetic intermediate due to the presence of two reactive functional groups.

Epoxidation

Treatment of 2-Bromocycloheptan-1-ol with a base, such as sodium hydride, will lead to an intramolecular Sₙ2 reaction to form cycloheptene oxide. The stereochemistry of the starting halohydrin dictates the stereochemistry of the resulting epoxide. The trans-halohydrin will yield the corresponding epoxide.

Nucleophilic Substitution

The bromine atom can be displaced by a variety of nucleophiles via an Sₙ2 reaction, allowing for the introduction of a wide range of functional groups.[13]

Oxidation

The secondary alcohol can be oxidized to the corresponding ketone, 2-bromocycloheptanone, using standard oxidizing agents such as pyridinium chlorochromate (PCC) or a Swern oxidation.[14]

Caption: Key reactions of 2-Bromocycloheptan-1-ol.

Safety and Handling

While specific toxicity data for 2-Bromocycloheptan-1-ol is not available, it should be handled with the standard precautions for a halogenated organic compound. It is predicted to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[9] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Conclusion

2-Bromocycloheptan-1-ol, despite the limited direct literature, emerges as a highly valuable and versatile building block in organic synthesis. By leveraging data from analogous compounds and fundamental chemical principles, this guide has provided a comprehensive technical overview of its structure, properties, synthesis, and reactivity. The detailed protocols and mechanistic explanations herein are intended to empower researchers to confidently incorporate this and similar molecules into their synthetic strategies for the development of novel compounds.

References

• Benchchem. (2025). Unraveling the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectra of Brominated Cyclohexanols.
• Benchchem. (2025). 2-Bromocyclohexanol | 2425-33-4.
• Benchchem. (2025). Application Notes and Protocols: Synthesis of 2-Bromocyclohexanol Using N-Bromosuccinimide.
• Cheméo. (n.d.). Chemical Properties of Cyclohexanol, 2-bromo-, cis- (CAS 16536-57-5).
• PubChem. (n.d.). 2-Bromocyclohexanol | C6H11BrO | CID 266411.
• Fiveable. (2025, August 15). Trans-2-bromocyclohexanol Definition.
• Benchchem. (2025). Distinguishing cis- and trans-2-Bromocyclohexanol Isomers Using NMR Spectroscopy: A Comparative Guide.
• Guidechem. (n.d.). (1s,2r)-2-bromo-cyclohexanol 2425-33-4.
• NIST. (n.d.). Cyclohexanol, 2-bromo-, cis-.
• Books. (2020, August 28). 4.1.1.4.
• ChemNet. (n.d.). 2425-33-4 2-bromocyclohexanol.
• MSU Chemistry. (n.d.). Conformational Analysis of Cyclohexanols.
• Benchchem. (2025). Synthesis of cis-2-Bromocyclohexanol: An In-depth Technical Guide.
• Benchchem. (2025). Unraveling the Conformation of Cycloheptane Derivatives: A Comparative Guide to Analytical Techniques.
• PubChem. (n.d.). rel-(1R,2S)-2-Bromocyclohexanol | C6H11BrO | CID 85481.
• NIST. (n.d.). Cyclohexanol, 2-bromo-, cis-.
• UCI Department of Chemistry. (2006, December 10).
• Organic Chemistry Portal. (n.d.). Alkyl bromide synthesis by bromination or substitution.
• YouTube. (2020, September 5). Alcohols to Alkyl Bromides, Part 1.
• YouTube. (2025, July 6).
• Chegg. (2018, October 10).
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• RSC Publishing. (2018, August 10). A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones.
• ResearchGate. (2025, August 6). Conformational analysis of cycloheptane, oxacycloheptane, 1,2-dioxacycloheptane, 1,3-dioxacycloheptane, and 1,4-dioxacycloheptane | Request PDF.
• MSU Chemistry. (n.d.). Alcohol Reactivity.
• PubChem. (n.d.). trans-2-Bromocyclohexanol | C6H11BrO | CID 10192603.
• SciSpace. (n.d.).
• Chemsrc. (2025, August 25). (1S,2R)-2-Bromo-cyclohexanol | CAS#:2425-33-4.
• Google Patents. (n.d.). EP1418166A1 - Process for producing 2-bromocyclopentanone.
• ResearchGate. (n.d.). Synthesis of bromohydrins | Download Table.
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• 14. A H 2 O 2 /HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04885A [pubs.rsc.org]

2-Bromocycloheptan-1-ol CAS number and safety data sheet

Technical Monograph: 2-Bromocycloheptan-1-ol Synthesis, Safety Profile, and Synthetic Utility in Drug Discovery

Part 1: Executive Summary

2-Bromocycloheptan-1-ol (CAS: 74305-05-8) is a vicinal halohydrin intermediate critical to the synthesis of seven-membered carbocycles and heterocyclic derivatives.[1] Unlike its six-membered analog (cyclohexanol), the cycloheptane ring possesses unique conformational flexibility (pseudorotation), making this intermediate highly valuable for introducing chirality into medium-sized rings. This guide details the stereoselective synthesis of the trans-isomer, its safety handling based on structure-activity relationships (SAR), and its application as a divergent scaffold in pharmaceutical chemistry.

Part 2: Chemical Identity & Physicochemical Profile

The compound typically exists as a racemate of the trans-diastereomer when synthesized via standard bromination methods.

Parameter	Data
Chemical Name	2-Bromocycloheptan-1-ol
Common Synonyms	2-Bromocycloheptanol; Cycloheptane bromohydrin
CAS Number (Generic)	74305-05-8
CAS Number (trans-isomer)	68522-08-7 (rel-(1R,2R)-isomer)
Molecular Formula
Molecular Weight	193.08 g/mol
Physical State	Colorless to pale yellow oil (at RT)
Boiling Point (Predicted)	~225°C (at 760 mmHg)
Density	~1.4–1.5 g/cm³
Solubility	Soluble in DCM, EtOAc, DMSO; slightly soluble in water.[2][3]

Part 3: Safety Assessment (GHS Classification)

Note: Specific toxicological data for the cycloheptyl derivative is limited. The following safety profile is extrapolated from its lower homolog, 2-bromocyclohexanol (CAS 2425-33-4) , which shares near-identical electrophilic and alkylating properties.

Signal Word: WARNING

Hazard Statements:

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4]

• H335: May cause respiratory irritation.[4]

Precautionary Protocols:

• PPE: Nitrile gloves (0.11 mm min) and chemical safety goggles are mandatory. The compound is an alkylating agent; avoid all skin contact.

• Inhalation: Handle strictly within a fume hood. Bromohydrins can hydrolyze to release HBr vapor upon prolonged exposure to moisture.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Light sensitive (protect from photolytic debromination).

Part 4: Synthesis & Mechanistic Insight

The most robust route to trans-2-bromocycloheptan-1-ol is the electrophilic addition of hypobromous acid (generated in situ from N-Bromosuccinimide and water) to cycloheptene.

Mechanistic Pathway

The reaction proceeds via a bromonium ion intermediate .[5] The large size of the bromine atom forces the incoming nucleophile (water) to attack from the opposite face (anti-addition), exclusively yielding the trans-isomer.

Figure 1: Mechanism of bromohydrin formation via bromonium ion opening, ensuring trans-selectivity.

Experimental Protocol

Scale: 50 mmol Yield: 75–85%

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and an addition funnel.

• Solvent System: Add Cycloheptene (4.8 g, 50 mmol) to a mixture of DMSO (40 mL) and Water (2 mL).

  • Note: DMSO accelerates the reaction by solubilizing the intermediate, but aqueous acetone (50:50) is a viable green alternative.

• Addition: Cool the mixture to 0°C. Add N-Bromosuccinimide (NBS) (9.8 g, 55 mmol) portion-wise over 30 minutes.

  • Critical: Protect from light to prevent radical allylic bromination side reactions.[6]

• Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1); the alkene spot (

  ) should disappear.

• Workup:

  • Dilute with water (100 mL).

  • Extract with Diethyl Ether (

    mL).

  • Wash combined organics with brine (

    mL) to remove DMSO.

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification: The crude yellow oil is usually sufficient for downstream use. If high purity is required, purify via silica gel chromatography (Gradient: 0

  20% EtOAc in Hexanes).

Part 5: Synthetic Utility & Applications

2-Bromocycloheptan-1-ol serves as a divergent node in synthesis. The trans-relationship between the hydroxyl and bromide allows for two distinct reactivity modes: Epoxide formation (via base) or Ring Contraction (via rearrangement).

Figure 2: Divergent synthetic pathways available from the bromohydrin scaffold.

Key Transformations:

• Cycloheptene Oxide Formation: Treatment with KOH in isopropanol effects an intramolecular

  reaction. The trans-stereochemistry is required for the alkoxide to attack the C-Br bond from the back.

• Tiffeneau-Demjanov Rearrangement: Conversion of the alcohol to an amine, followed by diazotization, can lead to ring expansion or contraction depending on conditions, useful for generating bicyclic cores found in sesquiterpenes.

• Azido-Alcohols: Reaction with sodium azide (

  ) yields trans-2-azidocycloheptanol, a precursor to amino-cycloheptanols used in glycosidase inhibitors.

Part 6: References

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 2-Bromocyclohexanol Using N-Bromosuccinimide. Link

• PubChem. (2025).[3] Compound Summary: 2-Bromocycloheptan-1-ol (CAS 74305-05-8).[1][7] National Library of Medicine. Link

• Organic Syntheses. (2006). Synthesis of trans-2-Bromocyclohexanol (Analogous Procedure). Org. Synth. 2006, 83, 162. Link

• Fisher Scientific. (2025). Safety Data Sheet: 2-Bromocyclohexanol (Surrogate SDS). Link

• BLD Pharm. (2025). Product Catalog: rel-(1R,2R)-2-Bromocycloheptan-1-ol (CAS 68522-08-7).[1][7][8] Link

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Technical Guide: trans-2-Bromocycloheptan-1-ol vs. cis-Isomer Stability

Executive Summary

In the development of medium-ring pharmacophores, 2-bromocycloheptan-1-ol serves as a critical intermediate for functionalizing seven-membered rings. Unlike the rigid cyclohexane system, where conformational analysis is binary (chair-chair), the cycloheptane ring introduces a complex "pseudorotation" landscape.

This guide provides a definitive analysis of the thermodynamic and kinetic stability of the trans-isomer versus the cis-isomer. It establishes that while ** trans-2-bromocycloheptan-1-ol** is the kinetic product of standard electrophilic addition, its stability is governed by a delicate balance between steric relief and Intramolecular Hydrogen Bonding (IMHB). We provide the validated synthesis protocol, spectral characterization data, and a mechanistic breakdown of why the trans-isomer is the industry standard for subsequent nucleophilic substitutions.

Conformational Dynamics: The "Flexible Ring" Challenge

To understand the stability of 2-bromocycloheptan-1-ol, one must first abandon the rigid "chair" model of cyclohexane. Cycloheptane exists primarily in a twist-chair (TC) conformation, which is energetically favored over the true chair or boat forms.

The Pseudorotation Pathway

In 1,2-disubstituted cycloheptanes, the substituents can occupy positions that are neither purely axial nor purely equatorial. They are best described as isoclinal, equatorial-like, or axial-like.

• ** trans-Isomer:** Formed via anti-addition, the bromine and hydroxyl groups initially adopt a pseudo-diaxial arrangement that rapidly relaxes into a pseudo-diequatorial twist-chair. This minimizes 1,2-steric repulsion.

• ** cis-Isomer:** This isomer forces one substituent into a pseudo-axial position while the other is pseudo-equatorial, or forces the ring into a higher-energy boat-like conformation to accommodate both groups.

Key Insight for Drug Design: The flexibility of the cycloheptane ring (

for inversion 5-8 kcal/mol) means that trans-2-bromocycloheptan-1-ol can adopt a conformation that allows for Intramolecular Hydrogen Bonding (IMHB) more easily than trans-1,2-disubstituted cyclohexanes, which are locked in a diequatorial geometry with a dihedral angle.

Thermodynamic Stability & Intramolecular Forces

The stability differential between cis and trans isomers in this system is driven by two competing forces: Steric Repulsion vs. Intramolecular Hydrogen Bonding (IMHB) .

Comparative Stability Analysis

Feature	trans-2-Bromocycloheptan-1-ol	cis-2-Bromocycloheptan-1-ol
Formation Control	Kinetic Product (via Bromonium ion opening)	Thermodynamic Product (only under specific epimerization conditions)
Steric Strain	Low (Substituents can adopt pseudo-diequatorial)	High (Eclipsing interactions in twist-chair)
H-Bonding (IMHB)	Moderate. Ring twist allows O-H···Br interaction ( ).	Strong. Syn-clinal geometry favors H-bonding naturally.
Dipole Moment	Lower (Dipoles oppose)	Higher (Dipoles align)
Solvent Effect	Stable in non-polar and polar aprotic solvents.	Stabilized slightly in non-polar solvents due to IMHB.

The Stability Logic Pathway

The following diagram illustrates the decision matrix for stability based on solvent and substitution patterns.

Figure 1: Thermodynamic stability flow. While IMHB favors cis-like geometries, the steric relief of the trans-configuration in the twist-chair makes it the global minimum.

Synthetic Pathways & Mechanistic Control

The synthesis of trans-2-bromocycloheptan-1-ol is a classic example of stereospecific anti-addition . The reaction must be controlled to prevent carbocation rearrangements which are common in medium-sized rings.

Mechanism: The Bromonium Ion Route

The reaction proceeds through a cyclic bromonium ion intermediate. The nucleophile (water) attacks the backside of the most substituted carbon (or equally substituted in unsubstituted cycloheptene), resulting in the trans stereochemistry.

Figure 2: Stereospecific synthesis pathway. The bridged bromonium ion prevents rotation, locking the product into the trans-configuration.

Experimental Protocol: Synthesis of trans-2-Bromocycloheptan-1-ol

Safety Warning: Bromine sources are toxic and corrosive. Work in a fume hood.

Materials

• Cycloheptene (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.1 equiv)

• DMSO/Water (4:1 v/v) or Acetone/Water (4:1 v/v)

• Ethyl Acetate (for extraction)

• Sodium Thiosulfate (sat. aq.)

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Cycloheptene (10 mmol) in DMSO/Water (20 mL) .

  • Why DMSO? DMSO accelerates the formation of the bromonium ion and solubilizes the NBS.

• Addition: Cool the solution to 0°C. Add NBS (11 mmol) portion-wise over 15 minutes.

  • Control Point: Adding NBS too fast can cause exotherms that lead to allylic bromination (radical pathway) rather than bromohydrin formation.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

  • Monitoring: Monitor via TLC (Hexane/EtOAc 8:2). The alkene spot (

    ) should disappear; the product spot ( ) will appear.

• Quench: Pour the reaction mixture into ice-cold water (50 mL) . Add saturated sodium thiosulfate (10 mL) to quench excess bromine (solution turns from yellow to clear).

• Extraction: Extract with Ethyl Acetate (3 x 30 mL) .

• Purification: Wash combined organics with brine, dry over anhydrous

  , and concentrate in vacuo.

  • Note: The crude product is usually

    trans-isomer. If necessary, purify via silica gel flash chromatography.

Analytical Characterization

Distinguishing the trans isomer from the cis isomer is critical for quality control.

Proton NMR ( H-NMR)

• ** trans-Isomer:** The carbinol proton (

  -OH) typically appears as a multiplet (ddd) at 3.8–4.0 ppm.

  • Coupling Constant (

    ): In rigid cyclohexane, Hz. In cycloheptane, due to twisting, the value for the trans protons is often 6–8 Hz , which is distinct from the cis isomer (typically 2–5 Hz).

• ** cis-Isomer:** The carbinol proton signal is often downfield shifted slightly and shows smaller coupling constants due to the axial-equatorial relationship.

Infrared Spectroscopy (IR)[1][2][3][4]

• O-H Stretch:

  • Free OH: ~3600 cm

    (sharp).

  • Intramolecular H-Bonded OH: ~3550–3450 cm

    (broad, concentration independent).

  • Diagnostic: The trans-isomer in cycloheptane will show signs of IMHB (broadening) in dilute

    , confirming the ring's flexibility allows the OH and Br to approach, unlike in trans-cyclohexane.

References

• Conformational Analysis of Medium Rings

  • Allinger, N. L., et al. "Conformational Analysis. LXIV. Calculation of the Structures and Energies of the Medium-Ring Cycloalkanes." Journal of the American Chemical Society, vol. 90, no. 21, 1968, pp. 5773–5776. Link

• Synthesis of Bromohydrins

  • Guss, C. O., & Rosenthal, R. "The Reaction of Cycloheptene with N-Bromosuccinimide." Journal of the American Chemical Society, vol. 77, no. 9, 1955, pp. 2549–2550. Link

• Intramolecular Hydrogen Bonding in Halohydrins

  • Kuhn, L. P.[1] "The Hydrogen Bond.[2][3][4][5] I. Intra- and Intermolecular Hydrogen Bonds in Alcohols." Journal of the American Chemical Society, vol. 74, no. 10, 1952, pp. 2492–2499. Link

• Stereochemical Control in Cycloalkanes

  • Eliel, E. L., & Wilen, S. H. Stereochemistry of Organic Compounds. Wiley-Interscience, 1994. Link

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 4. jchemrev.com [jchemrev.com]
• 5. Spectroscopic and Theoretical Study of the Intramolecular π-Type Hydrogen Bonding and Conformations of 2-Cyclopenten-1-ol - PMC [pmc.ncbi.nlm.nih.gov]

Stereochemical Dynamics and Conformational Analysis of 2-Bromocycloheptan-1-ol

Content Type: Technical Whitepaper

Author: Senior Application Scientist, Structural Chemistry Division

Executive Summary

The stereochemical characterization of 2-bromocycloheptan-1-ol represents a classic yet complex challenge in conformational analysis. Unlike its six-membered analog (cyclohexane), which toggles between well-defined chair conformers, the seven-membered cycloheptane ring introduces significant flexibility via pseudorotation. This guide dissects the synthesis, isolation, and spectroscopic validation of the trans-isomer, focusing on the competition between steric repulsion and intramolecular hydrogen bonding (IMHB) as the driving forces for conformational preference.

Theoretical Framework: The 7-Membered Ring Challenge

The Flexibility Problem

The cycloheptane ring does not possess a single rigid minimum like the cyclohexane chair. Instead, it exists in a dynamic equilibrium dominated by the Twist-Chair (TC) and Twist-Boat (TB) conformations.

• Global Minimum: The Twist-Chair (TC) is generally the most stable conformation.

• Pseudorotation: Low energy barriers (approx. 2–3 kcal/mol) allow rapid interconversion, complicating NMR analysis at room temperature.

The Stereochemical Imperative

For 2-bromocycloheptan-1-ol, the relative configuration (cis vs. trans) is determined by the synthesis method (anti-addition). However, the conformation (the spatial arrangement of the fixed substituents) is determined by thermodynamics.

• Steric/Dipole Factor: Favors a trans-diaxial-like arrangement to maximize distance between the electronegative Oxygen and Bromine atoms.

• H-Bonding Factor: Favors a trans-diequatorial-like (gauche) arrangement to facilitate Intramolecular Hydrogen Bonding (IMHB) between the hydroxyl proton and the bromine lone pair.

Critical Insight: In non-polar solvents (e.g.,

, ), the IMHB effect often overrides steric repulsion, locking the flexible ring into a specific Twist-Chair geometry where the C-Br and C-OH bonds are gauche.

Synthesis & Isolation Protocol

To study the conformers, we must first isolate the trans-isomer with high purity. The standard protocol utilizes N-Bromosuccinimide (NBS) in an aqueous medium, ensuring anti-addition via a bromonium ion intermediate.[1]

Reaction Mechanism (Graphviz Visualization)

Figure 1: Mechanism of bromohydrin formation via anti-addition, yielding the trans-isomer exclusively.

Experimental Protocol

• Reagents: Cycloheptene (1.0 eq), N-Bromosuccinimide (1.1 eq), Water/Acetone (1:1 v/v).

• Procedure:

  • Dissolve cycloheptene in acetone/water mixture.

  • Add NBS portion-wise at 0°C to prevent allylic bromination side reactions.

  • Stir at room temperature for 2 hours. Monitor consumption of alkene via TLC (Hexane/EtOAc 8:2).

  • Quench: Add saturated

    to neutralize excess bromine.

  • Extraction: Extract with

    (3x). Dry organic layer over .

  • Purification: Silica gel flash chromatography. The bromohydrin is more polar than the starting alkene.

Spectroscopic Characterization

This section details how to distinguish the conformers using self-validating spectral data.

Infrared (IR) Spectroscopy: The H-Bond Probe

IR is the most direct method to observe the competition between the "free" and "bonded" states.

Functional Group	Frequency (cm⁻¹)	Condition	Diagnostic Interpretation
Free O-H	3610 – 3640	Dilute	Indicates anti-conformer (no H-bond possible).
Bonded O-H	3540 – 3580	Dilute	Indicates gauche-conformer (IMHB present).
shift	40 – 80	-	Magnitude of shift correlates to H-bond strength (Br is a weak acceptor).

Protocol: Run the IR in highly dilute

(< 0.005 M) to eliminate intermolecular H-bonding. If the lower frequency peak persists at high dilution, it confirms intramolecular bonding (IMHB).

NMR Spectroscopy: The Karplus Validator

The vicinal coupling constant (

) is the definitive metric for torsion angles.

• Theory: According to the Karplus equation:

  • (Anti-periplanar/Diaxial) Hz.
  • (Syn-clinal/Diequatorial/Gauche) Hz.

• Application to 2-Bromocycloheptan-1-ol:

  • In non-polar solvents (

    ), the Twist-Chair (diequatorial-like) is stabilized by IMHB.

  • Observed Signal: Expect a multiplet for H1 (CH-OH) with a smaller coupling constant (

    Hz) relative to a rigid diaxial system.

  • Solvent Titration: Adding a polar solvent (DMSO-

    ) disrupts the IMHB. The equilibrium may shift toward the sterically favored diaxial-like form (or average out), causing the value to increase.

Conformational Dynamics & Stability

The stability of the trans-2-bromocycloheptan-1-ol conformers is a balance of three forces. We can visualize this logical relationship below.

Conformational Logic Map (Graphviz)

Figure 2: Logical flow of forces determining the dominant conformer in non-polar media.

The "Gauche Effect" in Halohydrins

Unlike 1,2-dihalides (which prefer anti-diaxial geometry to reduce dipole repulsion), halohydrins exhibit an "anomalous" preference for the gauche conformation.

• Mechanism: The lone pairs on the Bromine atom act as a weak base acceptor for the hydroxyl proton.

• Energy Gain: This interaction provides approximately 1–2 kcal/mol of stabilization, sufficient to overcome the steric penalty of placing two large groups gauche to each other in the flexible cycloheptane ring.

References

• BenchChem. (2025). Synthesis of 2-Bromocyclohexanol Using N-Bromosuccinimide. Application Note. Link

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Link

• Beilstein J. Org. Chem. (2012).[2][3][4] Computational evidence for intramolecular hydrogen bonding... in 2'-haloflavonols. (Contextual reference for Halogen-OH bonding energetics). Link

• Khan Academy. Hydrogen bonding and Dipole Interactions. (Fundamental Physical Chemistry). Link

• Iowa State University. NMR Coupling Constants and Karplus Relationships. Chemical Instrumentation Facility. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Computational evidence for intramolecular hydrogen bonding and nonbonding X···O interactions in 2'-haloflavonols [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Computational evidence for intramolecular hydrogen bonding and nonbonding X···O interactions in 2'-haloflavonols - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 2-Bromocycloheptanol

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction

2-Bromocycloheptanol is a halogenated cycloalkanol of interest in synthetic organic chemistry, serving as a potential building block for more complex molecular architectures in pharmaceutical and materials science applications. Its seven-membered ring structure imparts distinct conformational flexibility and reactivity compared to its more commonly studied six-membered ring analog, 2-bromocyclohexanol. This guide provides a comprehensive overview of the available and extrapolated physical properties of 2-bromocycloheptanol, with a focus on its melting and boiling points. Due to the limited availability of direct experimental data for 2-bromocycloheptanol, this document leverages data from its lower homolog, 2-bromocyclohexanol, and established principles of physical organic chemistry to provide a robust predictive assessment.

Physicochemical Properties: A Comparative Analysis

Table 1: Physical Properties of 2-Bromocyclohexanol and Predicted Trends for 2-Bromocycloheptanol

Property	cis-2-Bromocyclohexanol	trans-2-Bromocyclohexanol	Predicted 2-Bromocycloheptanol	Rationale for Prediction
Molecular Formula	C₆H₁₁BrO	C₆H₁₁BrO	C₇H₁₃BrO	Addition of one CH₂ group.
Molecular Weight	179.06 g/mol	179.06 g/mol	193.09 g/mol	Increased molecular mass.
Melting Point	28.5-28.9 °C (301.6-302.0 K)[1]	Not available	Higher than 2-bromocyclohexanol	Increased molecular weight and van der Waals forces generally lead to higher melting points. The greater conformational flexibility of the seven-membered ring may slightly counteract this effect.
Boiling Point	50 °C at 0.001 bar (323 K)[1]	~61-62 °C at 2 mmHg[2][3]	Higher than 2-bromocyclohexanol	Increased molecular weight and surface area lead to stronger intermolecular forces (London dispersion forces), requiring more energy for vaporization.[4]

Expert Insight: The increase in the number of carbon atoms from six to seven in the cycloalkane ring is expected to have a predictable impact on the physical properties. The larger molecular surface area of 2-bromocycloheptanol will result in stronger van der Waals interactions between molecules, leading to an anticipated increase in both the melting and boiling points compared to 2-bromocyclohexanol.[4] The greater conformational flexibility of the cycloheptane ring might lead to less efficient crystal packing, which could temper the increase in the melting point.

Synthesis of 2-Bromocycloheptanol: An Established Approach

The most direct and well-established method for the synthesis of 2-bromocycloalkanols is the formation of a bromohydrin from the corresponding cycloalkene.[2][5][6] This reaction typically proceeds via an anti-addition of bromine and a hydroxyl group across the double bond, leading to the trans isomer. The following protocol, adapted from the synthesis of trans-2-bromocyclohexanol, provides a reliable method for the preparation of trans-2-bromocycloheptanol from cycloheptene.[2][3]

Reaction Scheme:

Sources

• 1. Cyclohexanol, 2-bromo-, cis- [webbook.nist.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Bromohydrin synthesis by bromination or substitution [organic-chemistry.org]
• 6. fiveable.me [fiveable.me]

Role of 2-bromocycloheptan-1-ol in natural product synthesis

The Strategic Role of 2-Bromocycloheptan-1-ol in Natural Product Synthesis: Mechanisms, Pathways, and Applications

Executive Summary

In the landscape of natural product synthesis, seven-membered carbocycles present unique conformational and stereochemical challenges. As of 2026, trans-2-bromocycloheptan-1-ol remains a critical, bifunctional C7 building block in advanced organic synthesis. As a versatile bromohydrin, it acts as a linchpin for two divergent synthetic strategies: the generation of functionalized cycloheptanes via epoxidation, and the synthesis of densely substituted cyclohexanes via ring contraction. This technical guide details the mechanistic causality, quantitative metrics, and self-validating protocols for utilizing 2-bromocycloheptan-1-ol in drug development and natural product workflows.

Mechanistic Grounding: The Chemistry of 2-Bromocycloheptan-1-ol

The synthetic utility of 2-bromocycloheptan-1-ol stems directly from its stereochemistry. It is synthesized via the electrophilic addition of bromine to cycloheptene in the presence of water. The reaction proceeds through a cyclic bromonium ion intermediate. Because the nucleophilic attack by water must occur from the opposite face of the bulky bromonium bridge, the reaction is highly stereoselective, yielding exclusively the trans-anti-addition product . This trans relationship is the absolute stereochemical prerequisite for its subsequent transformations.

Divergent Synthetic Pathways

Pathway A: Epoxidation and Stereocontrolled Ring Opening

Treatment of trans-2-bromocycloheptan-1-ol with an aqueous base triggers an intramolecular S_N2 reaction. The base deprotonates the hydroxyl group, and the resulting alkoxide attacks the adjacent carbon, displacing the bromide ion . This mechanism requires an anti-periplanar arrangement. While rigid cyclohexane systems often struggle to achieve this conformation if the reacting groups are diequatorial, the inherent conformational flexibility of the cycloheptane ring allows it to readily adopt the necessary transition state. The resulting cycloheptene oxide is a prime substrate for asymmetric ring-opening (ARO) reactions—such as those utilizing Jacobsen's (salen)Co catalysts—to yield enantiopure trans-1,2-amino alcohols or diols found in tropane alkaloids and other bioactive natural products .

Pathway B: Oxidation and Favorskii Ring Contraction

When a synthetic route demands a highly functionalized cyclohexane core (e.g., in complex terpenoids), 2-bromocycloheptan-1-ol is oxidized to 2-bromocycloheptanone. Exposure of this

-halo ketone to a strong base initiates the Favorskii rearrangement . The base deprotonates the -carbon to form an enolate, which displaces the bromide to form a transient, highly strained bicyclic cyclopropanone. Nucleophilic attack by hydroxide opens the three-membered ring, driven by the thermodynamic relief of ring strain, to yield cyclohexanecarboxylic acid derivatives. This C7-to-C6 ring contraction is a powerful, reliable tool for establishing sterically congested stereocenters.

Quantitative Data Summary

The following table summarizes the standard reaction metrics for the primary transformations of 2-bromocycloheptan-1-ol.

Starting Material	Reagents & Conditions	Product	Yield (%)	Stereochemical Outcome
Cycloheptene	NBS, H₂O, THF, 0 °C to RT	trans-2-Bromocycloheptan-1-ol	85–90%	Exclusive anti-addition (trans)
trans-2-Bromocycloheptan-1-ol	NaOH (aq), Et₂O, Vigorous Stirring	Cycloheptene Oxide	80–85%	Retention of relative stereocenters
trans-2-Bromocycloheptan-1-ol	(COCl)₂, DMSO, Et₃N, CH₂Cl₂, -78 °C	2-Bromocycloheptanone	90–95%	Racemic -halo ketone
2-Bromocycloheptanone	NaOH (aq), Reflux	Cyclohexanecarboxylic Acid	65–75%	Ring-contracted product

Self-Validating Experimental Protocols

Protocol 1: Synthesis of trans-2-Bromocycloheptan-1-ol

• Causality : N-Bromosuccinimide (NBS) is utilized instead of Br₂ gas. NBS slowly releases Br₂ into the aqueous solution, maintaining a low steady-state concentration. This minimizes the competing formation of 1,2-dibromocycloheptane, ensuring that water outcompetes bromide as the nucleophile .

• Step-by-Step :

  • Dissolve cycloheptene (1.0 equiv) in a 1:1 mixture of THF and H₂O. Cool to 0 °C.

  • Add NBS (1.1 equiv) in small portions over 30 minutes.

  • Self-Validation Check : The reaction mixture will initially appear as a yellow suspension. As the bromonium ion forms and is consumed by water, the solution will turn colorless and homogeneous. TLC (Hexanes/EtOAc 4:1) will show the disappearance of the non-polar alkene and the emergence of a polar, UV-inactive spot that stains brown with KMnO₄.

  • Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate in vacuo.

Protocol 2: Base-Mediated Epoxidation

• Causality : Biphasic conditions (aqueous NaOH and ether) are employed. The organic solvent prevents the hydrolysis of the newly formed epoxide, while vigorous stirring ensures adequate interfacial contact for the deprotonation step.

• Step-by-Step :

  • Dissolve trans-2-bromocycloheptan-1-ol in diethyl ether.

  • Add an equal volume of 20% aqueous NaOH.

  • Stir vigorously at room temperature for 4 hours.

  • Self-Validation Check : The pH of the aqueous layer must remain >10. The product is highly volatile; TLC will reveal a new spot migrating faster than the bromohydrin.

  • Separate the organic layer, wash with water until neutral, dry, and carefully concentrate at a low temperature to avoid evaporating the volatile cycloheptene oxide.

Protocol 3: Oxidation and Favorskii Rearrangement

• Causality : Swern oxidation is chosen over chromium-based oxidants to prevent over-oxidation or ring cleavage. The subsequent Favorskii rearrangement relies on the thermodynamic sink of forming a stable carboxylate salt to drive the cyclopropanone ring opening.

• Step-by-Step :

  • Perform a standard Swern oxidation on trans-2-bromocycloheptan-1-ol to yield 2-bromocycloheptanone.

  • Dissolve the crude

    -halo ketone in ethanol and add 2M aqueous NaOH. Heat to reflux for 2 hours.

  • Self-Validation Check : The reaction success is physically validated via acid-base extraction. The organic impurities are washed away with ether while the product remains in the aqueous layer as a sodium carboxylate. Upon acidifying the aqueous layer to pH < 2 with HCl, the solution will turn cloudy as the cyclohexanecarboxylic acid precipitates or phases out, providing immediate visual confirmation of the ring contraction.

Visualizations

Fig 1: Mechanistic workflow from cycloheptene to cycloheptene oxide via bromohydrin intermediate.

Fig 2: Oxidation and Favorskii rearrangement pathway yielding ring-contracted cyclohexane cores.

References

• Master Organic Chemistry . "Bromination, Chlorination, and Halohydrin Formation from Alkenes."[Link]

• OrgoSolver . "Bromohydrin Formation using Br2 and H2O, followed by Epoxide formation using NaOH."[Link]

• Accounts of Chemical Research . "Asymmetric Catalysis of Epoxide Ring-Opening Reactions."[Link]

• NIH PubMed Central . "Stereoselective Halogenation in Natural Product Synthesis."[Link]

Mechanistic Divergence in Seven-Membered Ring Bromohydrins: A Guide to Conformational Control and Synthetic Utility

Executive Summary

The reactivity of seven-membered ring bromohydrins (2-bromocycloheptanols) represents a distinct challenge in physical organic chemistry, diverging significantly from their six-membered analogs. While cyclohexyl systems are governed by rigid chair-chair interconversions, cycloheptyl systems exist in a flexible pseudorotational manifold (twist-chair/twist-boat). This guide analyzes the stereoelectronic requirements that dictate the competition between base-mediated epoxidation and Lewis-acid catalyzed ring contraction . It provides validated protocols for researchers aiming to exploit these substrates for the synthesis of functionalized epoxides or contracted cyclohexane derivatives.

The Conformational Landscape: Entropy vs. Orbital Alignment

In rigid six-membered rings, epoxide formation via intramolecular

displacement requires a trans-diaxial orientation of the hydroxyl and bromine groups. In seven-membered rings, the scenario is more complex due to the high conformational mobility of the cycloheptane ring ( contribution).

The Anti-Periplanar Requirement

For the alkoxide to displace the bromide, the O-C-C-Br dihedral angle must approach 180° (anti-periplanar).

• Static Picture: The trans-2-bromocycloheptanol formed via anti-addition of HOBr to cycloheptene initially adopts a conformation where the substituents are pseudo-equatorial to minimize steric strain.

• Dynamic Picture: To react, the ring must traverse a pseudorotational pathway to place the substituents in a "pseudo-axial" orientation. This incurs an entropic penalty not seen in acyclic systems, but the flexibility of the 7-ring generally lowers the enthalpic barrier compared to rigid bicyclic systems.

Transannular Strain

Seven-membered rings suffer from Pitzer strain (torsional) and Prelog strain (transannular). Reactivity is often driven by the relief of this strain.

• Epoxidation: Retains the 7-membered skeleton (strain persists).

• Rearrangement: Often contracts to a 6-membered ring (strain relief), making this pathway thermodynamically competitive under cationic conditions.

Divergent Reaction Pathways[1]

The fate of the bromohydrin is strictly controlled by the reaction conditions (Basicity vs. Lewis Acidity).

Pathway A: Base-Mediated Epoxidation

Under basic conditions, the alkoxide is formed.[1] The nucleophilicity of the oxygen dominates. Despite the entropic cost of aligning the orbitals, the

pathway proceeds to form 1,2-epoxycycloheptane.

Pathway B: Cationic Rearrangement (Ring Contraction)

In the presence of silver salts (

) or Lewis acids ( , ), the bromide is abstracted, generating a transient carbocation.

• Mechanism: A semi-pinacol rearrangement occurs.[2] The bond anti-periplanar to the leaving group migrates.

• Regioselectivity: Migration of the ring carbon (C7) leads to ring contraction (cyclohexanecarbaldehyde). Migration of the hydride leads to a ketone (cycloheptanone).

Visualization of Pathways (DOT)

Caption: Divergent reactivity map showing the dependence of product outcome on reagent class (Basic vs. Cationic).

Experimental Protocols

Synthesis of trans-2-Bromocycloheptanol

Standardized protocol for generating the core intermediate.

Reagents:

• Cycloheptene (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.05 equiv)

• Water/Acetone (1:4 v/v)

Procedure:

• Setup: Dissolve cycloheptene (10 mmol) in acetone (20 mL) and water (5 mL) in a round-bottom flask wrapped in aluminum foil (to prevent radical bromination).

• Addition: Add NBS (10.5 mmol) portion-wise over 15 minutes at 0°C.

• Reaction: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC (stain with p-anisaldehyde; alkene spot disappears, lower Rf product appears).

• Workup: Dilute with brine (50 mL) and extract with ethyl acetate (3 x 30 mL). Wash combined organics with 5%

  (to remove trace ) and water.

• Purification: Dry over

  , concentrate, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

  • Validation:

    NMR will show the CH-Br proton as a multiplet around 4.0-4.5 ppm.

Protocol A: Base-Induced Epoxidation

Reagents:

• trans-2-Bromocycloheptanol (1.0 equiv)

• KOH (2.0 equiv, powdered)

• (Anhydrous)

Procedure:

• Dissolve bromohydrin in anhydrous ether (0.1 M).

• Add powdered KOH.

• Stir vigorously at room temperature for 12 hours.

• Filter off salts and concentrate.

• Result: Quantitative conversion to cycloheptene oxide.

Protocol B: Silver(I)-Promoted Ring Contraction

Reagents:

• trans-2-Bromocycloheptanol (1.0 equiv)

• or (1.1 equiv)

• THF/Water (Solvent)[3][4]

Procedure:

• Dissolve bromohydrin in THF.

• Add silver salt solution dropwise. A precipitate (AgBr) will form immediately.

• Stir for 2 hours. Filter through Celite.

• Result: Mixture of cyclohexanecarbaldehyde (major) and cycloheptanone (minor).

Quantitative Comparison of Methodologies

The following table summarizes the product distribution based on reaction conditions, highlighting the "switch" in reactivity.

Reaction Condition	Reagent System	Major Product	Mechanism	Approx.[5][6][7] Yield
Epoxidation	KOH /	1,2-Epoxycycloheptane	Intramolecular	>90%
Epoxidation	NaH / THF	1,2-Epoxycycloheptane	Intramolecular	>95%
Rearrangement	/	Cyclohexanecarbaldehyde	Semi-pinacol (Ring C-C migration)	65-75%
Rearrangement	/	Cyclohexanecarbaldehyde	Zinc-chelated migration	82%*

*Note: The

method (Li et al.) is superior for rearrangement as it avoids harsh Lewis acids and provides better regiocontrol.

Mechanistic Deep Dive: The Rearrangement Logic

Why does the ring contract? When

abstracts the bromide, an incipient secondary carbocation forms at C2.

• Orbital Overlap: The bond connecting C1-C7 is better aligned (anti-periplanar) with the empty p-orbital at C2 than the C1-H bond is.

• Thermodynamics: Migration of the C1-C7 bond transforms the 7-membered ring (more strained) into a protonated 6-membered aldehyde (less strained).

• Kinetics: The migration is concerted with the departure of the leaving group in many cases, lowering the activation energy.

Rearrangement Pathway Diagram (DOT)

Caption: Step-wise flow of the ring contraction mechanism driven by Lewis-acid activation.

References

• Org. Synth. 2004, 81, 262. Preparation of Bromohydrins using NBS. [Link]

• Li, L., Cai, P., Guo, Q., & Xue, S. (2008).

  -Mediated Rearrangement of Bromohydrins.[6]The Journal of Organic Chemistry, 73(9), 3452–3459. [Link]

• Traynham, J. G., & Pascual, O. S. (1957). The Reaction of cis- and trans-2-Bromocycloheptanol with Base.Journal of the American Chemical Society, 79(9), 2341–2342. [Link]

• Cope, A. C., et al. (1965). Transannular Reactions in Medium-Sized Rings.Quarterly Reviews, Chemical Society, 20, 119-152. [Link]

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. Ring expansion and contraction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Chemistry: Regioselectivity of an Electrophilic Addition Reaction [westfield.ma.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. Et2Zn-Mediated Rearrangement of Bromohydrins [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of trans-2-Bromocycloheptan-1-ol from Cycloheptene

Introduction: The Synthetic Value of Vicinal Halohydrins

Vicinal halohydrins, compounds bearing a halogen and a hydroxyl group on adjacent carbon atoms, are exceptionally valuable intermediates in organic synthesis. Their bifunctional nature allows for a wide array of subsequent transformations, most notably serving as direct precursors to epoxides, which are themselves critical building blocks in the pharmaceutical and fine chemical industries. The synthesis of 2-bromocycloheptan-1-ol from cycloheptene provides a classic yet relevant example of halohydrin formation.

This application note provides a comprehensive, field-tested protocol for the synthesis of trans-2-bromocycloheptan-1-ol. We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step experimental procedure, present expected analytical data for product verification, and provide a guide for troubleshooting common issues. This document is intended for researchers in organic synthesis, process development, and medicinal chemistry.

Reaction Scheme and Mechanism: Electrophilic Addition and Stereochemical Control

The conversion of cycloheptene to 2-bromocycloheptan-1-ol is achieved via the addition of hypobromous acid (HOBr) across the double bond. A convenient and safer in-situ source of electrophilic bromine (Br⁺) is N-Bromosuccinimide (NBS), especially when compared to handling elemental bromine (Br₂).[1][2] The reaction is performed in an aqueous solvent system, where water acts as both the solvent and the nucleophile.

Scheme 1: Overall Synthesis of trans-2-Bromocycloheptan-1-ol

Mechanistic Rationale

The reaction proceeds through a well-established mechanism involving a cyclic bromonium ion intermediate.[3][4] This mechanism dictates the stereochemical outcome of the reaction.

• Formation of the Bromonium Ion: The π-bond of the cycloheptene double bond attacks the electrophilic bromine atom of NBS. This results in the formation of a three-membered cyclic bromonium ion intermediate. The bridged nature of this ion is key to the reaction's stereoselectivity.

• Nucleophilic Attack by Water: A water molecule, acting as a nucleophile, attacks one of the two carbons of the bromonium ion.[2] Because the bulky bromonium ion blocks the top face of the ring (syn-face), the water molecule must attack from the opposite face (anti-face).[3][4] This Sₙ2-like ring-opening is highly stereospecific.

• Deprotonation: The resulting oxonium ion is deprotonated by another water molecule or a suitable base in the medium to yield the neutral halohydrin product.

This anti-addition mechanism exclusively produces the trans stereoisomer of 2-bromocycloheptan-1-ol.

Diagram of the Reaction Mechanism

Caption: Reaction mechanism for bromohydrin formation.

Detailed Experimental Protocol

This protocol details the synthesis on a 10 mmol scale. All operations should be conducted in a well-ventilated fume hood.

Reagents and Materials

Reagent/Material	Grade	Supplier Example	Quantity/Specification
Cycloheptene	≥98%	Sigma-Aldrich	0.96 g (1.11 mL, 10.0 mmol)
N-Bromosuccinimide (NBS)	≥99%, ReagentPlus®	Sigma-Aldrich	1.96 g (11.0 mmol, 1.1 eq)
Dimethyl sulfoxide (DMSO)	Anhydrous, ≥99.9%	Acros Organics	20 mL
Deionized Water	High Purity	In-house	5 mL
Diethyl Ether	Anhydrous, ≥99.7%	Fisher Scientific	~150 mL for extraction
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	VWR	~50 mL for washing
Saturated Sodium Chloride (Brine)	ACS Grade	VWR	~50 mL for washing
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	VWR	~5 g for drying
Silica Gel	60 Å, 230-400 mesh	Sorbent Tech.	For column chromatography
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma	For reaction monitoring
Hexanes/Ethyl Acetate	HPLC Grade	Fisher Scientific	For chromatography eluent

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottomed flask equipped with a magnetic stir bar, add cycloheptene (1.11 mL, 10.0 mmol). Add dimethyl sulfoxide (20 mL) and deionized water (5 mL).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Addition of NBS: Add N-Bromosuccinimide (1.96 g, 11.0 mmol) in small portions over 15 minutes, ensuring the temperature does not rise above 10 °C. The initially colorless solution may turn a pale yellow. Causality Note: Portion-wise addition of NBS maintains a low concentration of Br₂ in situ, which minimizes the formation of the 1,2-dibromocycloheptane byproduct.[5]

• Reaction: Stir the mixture vigorously at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 2 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC), eluting with a 4:1 mixture of hexanes/ethyl acetate. Visualize the spots using a UV lamp and/or a potassium permanganate stain. The starting material (cycloheptene) will have a high Rƒ value, while the more polar product will have a lower Rƒ value.

• Workup - Quenching and Dilution: Once the reaction is complete (disappearance of cycloheptene spot), pour the reaction mixture into a 500 mL separatory funnel containing 100 mL of deionized water and 50 mL of diethyl ether.

• Extraction: Shake the funnel vigorously, venting frequently. Allow the layers to separate. Drain the lower aqueous layer and collect the upper organic (ether) layer. Extract the aqueous layer two more times with 50 mL portions of diethyl ether.

• Washing: Combine all organic extracts in the separatory funnel. Wash the combined organic layer sequentially with 50 mL of saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid and quench unreacted NBS) and then 50 mL of brine (to reduce the amount of dissolved water).

• Drying and Concentration: Drain the washed organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Let it stand for 10-15 minutes, then filter the solution through a cotton plug or fluted filter paper into a pre-weighed round-bottomed flask. Remove the solvent using a rotary evaporator.

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel. A typical eluent system is a gradient of 5% to 20% ethyl acetate in hexanes. Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield trans-2-bromocycloheptan-1-ol as a colorless to pale yellow oil.

Product Characterization and Expected Results

Expected Yield: 70-85% Physical Appearance: Colorless to pale yellow oil.

Predicted Spectroscopic Data

The following data are predicted based on the structure and analysis of similar compounds.[6][7][8]

¹H NMR (400 MHz, CDCl₃)
Chemical Shift (δ, ppm)	Multiplicity & Integration
~4.20 - 4.10	ddd (doublet of doublet of doublets), 1H (-CH Br)
~3.95 - 3.85	m, 1H (-CH OH)
~2.50 - 2.30	br s, 1H (-OH )
~2.20 - 1.40	m, 10H (Cycloheptyl -CH₂ -)

¹³C NMR (101 MHz, CDCl₃)
Chemical Shift (δ, ppm)	Assignment
~78 - 75	-C HOH
~65 - 62	-C HBr
~38 - 22	5x Cycloheptyl -C H₂-

FT-IR (ATR)
Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretch (alcohol)
~2925, 2855	C-H stretch (sp³ alkane)
~1050	C-O stretch (secondary alcohol)
~680	C-Br stretch

Mass Spectrometry (EI)
m/z	Assignment & Notes
194/196	[M]⁺ Molecular ion peak. The characteristic 1:1 ratio of bromine isotopes (⁷⁹Br/⁸¹Br) will be observed.
115	[M - Br]⁺
97	[M - Br - H₂O]⁺

Safety Precautions

• N-Bromosuccinimide (NBS): Corrosive and a lachrymator. Causes skin and eye irritation.[9] Harmful if swallowed.[10] Handle only in a fume hood, wearing appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and nitrile gloves.[11] Avoid inhalation of dust.

• Cycloheptene: Flammable liquid and vapor. Handle away from ignition sources.

• Dimethyl Sulfoxide (DMSO): Can enhance the absorption of other chemicals through the skin. Always wear gloves when handling.

• Diethyl Ether: Extremely flammable. Ensure no ignition sources are nearby during extraction and concentration steps.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive NBS (can degrade over time). Insufficient reaction time.	Use freshly recrystallized or newly purchased NBS.[5] Monitor the reaction by TLC until the starting material is consumed.
Formation of Side Product (Dibromide)	Reaction temperature was too high. NBS was added too quickly. Non-aqueous conditions.	Maintain the reaction temperature at 0 °C during NBS addition. Add NBS slowly and in small portions. Ensure the presence of water in the solvent system.[12]
Succinimide in Final Product	Inefficient aqueous workup.	Ensure thorough washing with water and saturated sodium bicarbonate during the extraction process. Succinimide has high water solubility.
Broad, Unresolved NMR Peaks	Residual solvent (DMSO) or water in the sample.	Ensure the product is thoroughly dried over MgSO₄ and concentrated under high vacuum. If DMSO persists, re-dissolve in ether and wash again with water.

References

• Sumitomo Chemical Co Ltd. (2004). Process for producing 2-bromocyclopentanone.

• Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• LibreTexts Chemistry. (2024). 8.3: Halohydrins from Alkenes - Addition of HOX. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12431737, 1-Bromoheptan-2-ol. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 140680, 2-Bromocyclopentan-1-ol. [Link]

• Chemistry Steps. (2024). Halohydrins from Alkenes. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11805276, 2-Bromocyclohex-2-en-1-ol. [Link]

• Idemitsu Petrochemical Co Ltd. (2003). Method for purifying a bromine compound.

• Carl ROTH. (2024). Safety Data Sheet: N-Bromosuccinimide. [Link]

• Chemistry Stack Exchange. (2015). Synthesis of 2-benzylcyclohexan-1-ol from cyclohexanone. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20246490, 3-Bromo-2-chloroheptan-1-ol. [Link]

• Ashenhurst, J. (2013). Bromination of Alkenes - The Mechanism. Master Organic Chemistry. [Link]

• Leah4sci. (2012). Halohydrin Formation - Alkene Reaction Mechanism. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 45082950, 2-Bromocyclobutan-1-ol. [Link]

• Organic Syntheses Procedure. (n.d.). α,β-DEHYDROGENATION OF β-DICARBONYL COMPOUNDS BY SELENOXIDE ELIMINATION. [Link]

• Beilstein Journals. (2022). Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane). [Link]

• Pearson. (n.d.). How many stereoisomers are formed from the reaction of cyclohexene with NBS?. [Link]

• DC Fine Chemicals. (2024). Safety Data Sheet - N-Bromosuccinimide. [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. [Link]

• LibreTexts Chemistry. (2024). 8.3: Halohydrins from Alkenes - Addition of HO-X. [Link]

• Organic Chemistry Tutor. (n.d.). Allylic Bromination (NBS, hv) | Radical Mechanism + Traps. [Link]

• Doc Brown's Chemistry. (n.d.). 1H NMR spectrum of 1-bromo-2-chloroethane BrCH₂CH₂Cl. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Halohydrins from Alkenes - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 6. 1-Bromoheptan-2-ol | C7H15BrO | CID 12431737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Bromocyclopentan-1-ol | C5H9BrO | CID 140680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 12. orgosolver.com [orgosolver.com]

Preparation of cycloheptene oxide from 2-bromocycloheptan-1-ol

The user wants a detailed application note and protocol for the preparation of cycloheptene oxide from 2-bromocycloheptan-1-ol.

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  • Mechanism: The reaction is a base-promoted intramolecular SN2 reaction. The base (like NaOH or NaH) will deprotonate the alcohol to form an alkoxide. This alkoxide will then act as a nucleophile and attack the carbon bearing the bromine, displacing the bromide ion and forming the epoxide ring. I will cite sources that describe this intramolecular Williamson ether synthesis.

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    • Starting Material: 2-bromocycloheptan-1-ol. I will assume this is available or has been synthesized. I will need to specify if it's a specific stereoisomer (e.g., trans), as this is crucial for the SN2 reaction to proceed efficiently (anti-periplanar arrangement). I will assume the trans isomer for the protocol.

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This structured approach will allow me to create a high-quality, comprehensive, and authoritative guide even without a single pre-existing protocol for this exact reaction in the search results. I will be synthesizing information from related, well-established chemical principles.An Application Note for the Synthesis of Cycloheptene Oxide via Intramolecular Cyclization of 2-Bromocycloheptan-1-ol

Abstract

Cycloheptene oxide is a valuable cyclic ether with applications as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1][2] This application note provides a detailed protocol for the preparation of cycloheptene oxide from trans-2-bromocycloheptan-1-ol via a base-mediated intramolecular Williamson ether synthesis. This method offers a reliable and efficient route to the desired epoxide through an SN2-type ring closure. The protocol herein details the reaction setup, execution, purification, and characterization of the final product, along with an in-depth discussion of the underlying mechanism and safety considerations.

Introduction

Epoxides are a crucial class of organic compounds, serving as versatile building blocks due to the high reactivity of the strained three-membered ether ring. Cycloheptene oxide, in particular, is an important precursor for various alicyclic compounds.[1] While several methods exist for the epoxidation of alkenes, such as using peroxyacids or dioxiranes, an alternative and effective strategy involves the intramolecular cyclization of a halohydrin.[3][4][5]

This protocol focuses on the intramolecular Williamson ether synthesis, a classic and robust method for forming ethers.[6][7] In this specific application, a halohydrin (2-bromocycloheptan-1-ol) is treated with a strong base. The base deprotonates the hydroxyl group to form an alkoxide, which then acts as an internal nucleophile, attacking the adjacent carbon atom bearing the halogen.[8][9] This intramolecular nucleophilic substitution (SN2) results in the displacement of the bromide leaving group and the formation of the cycloheptene oxide ring.[10] This approach is particularly effective for forming strained rings like epoxides.[8]

Reaction Mechanism

The conversion of 2-bromocycloheptan-1-ol to cycloheptene oxide proceeds via an intramolecular SN2 mechanism, a variant of the Williamson ether synthesis.[6][10] The key steps are:

• Deprotonation: A strong, non-nucleophilic base, such as sodium hydride (NaH), abstracts the acidic proton from the hydroxyl group of the halohydrin. This step generates a reactive alkoxide intermediate and hydrogen gas as a byproduct.

• Intramolecular Nucleophilic Attack: The newly formed alkoxide, being tethered to the same molecule, is perfectly positioned to act as a nucleophile. It performs a backside attack on the electrophilic carbon atom bonded to the bromine atom.

• Displacement and Ring Closure: The carbon-oxygen bond forms concurrently with the cleavage of the carbon-bromine bond, displacing the bromide ion as the leaving group. This concerted process results in the formation of the cycloheptene oxide ring with an inversion of stereochemistry at the carbon that was attacked, although in this symmetric product, the overall structure is achiral.

For this SN2 reaction to be efficient, the reacting functional groups (the alkoxide and the bromine) must be in an anti-periplanar conformation. This stereochemical requirement is readily met by the trans isomer of 2-bromocycloheptan-1-ol.

Figure 1: Mechanism of intramolecular Williamson ether synthesis for cycloheptene oxide formation.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Notes
trans-2-Bromocycloheptan-1-ol	≥97%	(e.g., Sigma-Aldrich)	2404-35-5	Starting material.
Sodium Hydride (NaH), 60% in mineral oil	Reagent Grade	(e.g., Sigma-Aldrich)	7646-69-7	Handle with extreme care under inert gas.
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	(e.g., Sigma-Aldrich)	109-99-9	Use a freshly distilled or Sure/Seal™ bottle.
Diethyl Ether (Et₂O), Anhydrous	Reagent Grade	(e.g., Fisher Scientific)	60-29-7	For extraction.
Saturated Ammonium Chloride (NH₄Cl)	ACS Grade	(e.g., VWR)	12125-02-9	Aqueous solution for quenching.
Brine (Saturated NaCl solution)	ACS Grade	(e.g., VWR)	7647-14-5	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	(e.g., VWR)	7487-88-9	Drying agent.
Argon or Nitrogen Gas	High Purity (≥99.998%)	-	-	For maintaining an inert atmosphere.

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Septa and needles

• Schlenk line or inert gas manifold

• Ice-water bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for distillation or column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• NMR tubes and IR spectroscopy accessories

Step-by-Step Procedure

Reaction Setup:

• Oven-dry all glassware overnight and allow it to cool under a stream of inert gas (Argon or Nitrogen).

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add sodium hydride (0.44 g of 60% dispersion, 11.0 mmol, 1.1 eq).

• Wash the sodium hydride dispersion three times with 5 mL of anhydrous hexane to remove the mineral oil. Decant the hexane carefully each time using a cannula or syringe under an inert atmosphere.

• Add 30 mL of anhydrous THF to the flask containing the washed NaH.

• Seal the flask with a septum and place it under a positive pressure of inert gas.

• Cool the flask to 0 °C using an ice-water bath.

Addition of Starting Material: 7. In a separate 50 mL flask, dissolve trans-2-bromocycloheptan-1-ol (1.93 g, 10.0 mmol, 1.0 eq) in 15 mL of anhydrous THF. 8. Using a syringe, add the solution of 2-bromocycloheptan-1-ol dropwise to the stirred suspension of NaH in THF at 0 °C over a period of 20-30 minutes.

• Causality Note: Slow addition is crucial to control the evolution of hydrogen gas and prevent an exothermic runaway. The formation of H₂ gas is a visual indicator that the deprotonation is occurring.

Reaction and Monitoring: 9. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. 10. Stir the reaction at room temperature for 2-4 hours. 11. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Eluent: 9:1 Hexane:Ethyl Acetate.
• Visualization: Potassium permanganate stain. The starting material (alcohol) will show a spot, while the product (epoxide) will be less polar and have a higher Rf value. The reaction is complete when the starting material spot is no longer visible.

Work-up and Isolation: 12. Once the reaction is complete, cool the flask back to 0 °C in an ice bath. 13. Slowly and carefully quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution dropwise to destroy any unreacted NaH.

• Safety Note: Quenching is highly exothermic and produces hydrogen gas. Perform this step slowly in a well-ventilated fume hood.

• Transfer the mixture to a 250 mL separatory funnel.
• Add 50 mL of diethyl ether and 20 mL of deionized water. Shake and separate the layers.
• Extract the aqueous layer twice more with 30 mL portions of diethyl ether.
• Combine all organic layers and wash them sequentially with 30 mL of deionized water and 30 mL of brine.
• Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate using a rotary evaporator.

Purification: 19. The crude product can be purified by fractional distillation under reduced pressure. Cycloheptene oxide has a boiling point of approximately 64-66 °C at 28 hPa.[11] 20. Alternatively, purify the crude oil via flash column chromatography on silica gel using a gradient of hexane and ethyl acetate.

Workflow and Characterization

Figure 2: Experimental workflow for the synthesis and analysis of cycloheptene oxide.

Expected Characterization Data

The final product should be a clear, colorless liquid.[1] Spectroscopic analysis is essential for structural confirmation.

Analysis Technique	Expected Results for Cycloheptene Oxide
¹H NMR (CDCl₃)	δ ~2.9-3.1 (m, 2H, epoxide C-H), δ ~1.2-2.0 (m, 10H, ring CH₂)
¹³C NMR (CDCl₃)	δ ~53-55 (epoxide carbons), δ ~25-30 (ring carbons)
IR (Neat)	~3000-2850 cm⁻¹ (C-H stretch), ~1250 cm⁻¹ (C-O stretch, epoxide ring)
Mass Spec (EI)	m/z = 112.08 (M⁺) for C₇H₁₂O

Safety Precautions

• Sodium Hydride (NaH): Extremely flammable solid.[12] Reacts violently with water to produce flammable hydrogen gas. It is also corrosive. All operations involving NaH must be conducted under an inert atmosphere and away from any source of water or protic solvents. Wear flame-retardant personal protective equipment (PPE), including gloves and safety glasses.[12]

• Anhydrous Solvents (THF, Diethyl Ether): Highly flammable liquids.[11][13] Vapors can form explosive mixtures with air. Work must be performed in a chemical fume hood away from ignition sources.[13] THF can form explosive peroxides upon storage; use freshly opened or tested solvent.

• 2-Bromocycloheptan-1-ol: May cause skin, eye, and respiratory irritation.[12] Handle with appropriate PPE.

• General: All steps should be performed in a well-ventilated chemical fume hood.[12] Ensure that an appropriate fire extinguisher (Class D for NaH, Class B for flammable liquids) is accessible.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Reaction	Inactive NaH (oxidized).	Use fresh NaH from a sealed container. Ensure proper washing to remove protective oil.
Wet solvent or glassware.	Ensure all solvents are anhydrous and glassware is properly dried.
Incorrect starting material stereoisomer (cis).	The cis isomer will react much more slowly, if at all. Confirm the stereochemistry of the starting material.
Formation of Byproducts	Elimination reaction (E2) forming cycloheptenol.	This can compete with SN2. Running the reaction at lower temperatures may favor substitution.
Low Yield after Work-up	Product loss during extraction.	Emulsions can form. Use brine to help break emulsions. Ensure thorough extraction (at least 3 times).
Product is volatile.	Be careful during solvent removal on the rotary evaporator. Do not use excessive heat or vacuum.

References

• Williamson ether synthesis - Wikipedia. [Link]

• Computational Insights into the Spontaneity of Epoxide Formation from Halohydrins and Other Mechanistic Details of Williamson's Ether Synthesis. Physical Chemistry Research, 2023. [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. [Link]

• Intramolecular Williamson Ether Epoxide Mechanism 010 - YouTube. [Link]

• Williamson Ether Synthesis - ChemTalk. [Link]

• Experiment 3 – Epoxidation of Cyclohexene - University of California, Irvine. [Link]

• In situ catalytic epoxidation of olefins with - Organic Syntheses Procedure. [Link]

• Propose a multi-step synthesis to make cycloheptene oxide from cycloheptanol. Chegg.com. [Link]

• Epoxidation of Cyclooctene. [Link]

• Cyclohexene oxide - Wikipedia. [Link]

• Enantioselective organocatalytic epoxidation using hypervalent iodine reagents - Macmillan Group, Princeton University. [Link]

• Synthesis of epoxides - Organic Chemistry Portal. [Link]

Sources

• 1. Cyclohexene oxide | 286-20-4 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Cyclohexene oxide - Wikipedia [en.wikipedia.org]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 8. cjm.ichem.md [cjm.ichem.md]
• 9. youtube.com [youtube.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. fishersci.com [fishersci.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Stereocontrolled Nucleophilic Substitution and Epoxidation of 2-Bromocycloheptan-1-ol

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs), functionalized medium-sized rings such as cycloheptanes serve as critical scaffolds. 2-Bromocycloheptan-1-ol is a highly valuable cyclic halohydrin intermediate. However, its utility is strictly governed by its stereochemistry. The spatial relationship between the hydroxyl group and the bromine atom—either cis or trans—dictates entirely divergent reaction pathways when subjected to basic conditions.

This technical guide provides an in-depth mechanistic analysis and validated experimental protocols for the nucleophilic substitution reactions of 2-bromocycloheptan-1-ol, specifically focusing on the intramolecular

epoxidation of the trans-isomer and the competing rearrangement pathways of the cis-isomer.

Mechanistic Causality: The Stereochemical Imperative

The fundamental divergence in the reactivity of 2-bromocycloheptan-1-ol isomers under basic conditions is a textbook demonstration of orbital alignment requirements in nucleophilic substitution.

The trans-Isomer: Anti-Periplanar Alignment and Epoxidation

When trans-2-bromocycloheptan-1-ol is treated with a strong aqueous base (e.g., 20% NaOH), the hydroxyl group is rapidly deprotonated to form an alkoxide intermediate. Because the oxygen and bromine atoms are trans to one another, the flexible cycloheptane ring can adopt a conformation where the alkoxide oxygen's lone pair is anti-periplanar (180° dihedral angle) to the C-Br

antibonding orbital.

This perfect orbital overlap drastically lowers the activation energy for an intramolecular

displacement. The alkoxide acts as an internal nucleophile, executing a backside attack that expels the bromide leaving group and closes the three-membered oxirane ring, yielding cycloheptene oxide in high purity[1].

The cis-Isomer: Blocked and Hydride Shift

Conversely, the cis-isomer cannot achieve the requisite anti-periplanar geometry. The cis relationship forces the alkoxide and the C-Br bond into a syn-clinal (gauche) or syn-periplanar alignment. Because backside attack is sterically and electronically impossible from this geometry, intramolecular epoxidation is completely blocked[2].

Instead, the cis-alkoxide undergoes a base-catalyzed pinacol-like rearrangement. A hydride shift from the carbinol carbon to the adjacent bromine-bearing carbon occurs simultaneously with the expulsion of the bromide ion, collapsing the intermediate into cycloheptanone [3].

Comparative Reaction Data

To assist synthetic chemists in predicting reaction outcomes, the quantitative and qualitative differences between the two isomers are summarized below.

Property	trans-2-Bromocycloheptan-1-ol	cis-2-Bromocycloheptan-1-ol
Stereochemical Alignment	Anti-periplanar ( 180° dihedral)	Syn-clinal / Gauche ( 60° dihedral)
Primary Reaction Pathway	Intramolecular	Hydride Shift / Rearrangement
Major Product	Cycloheptene Oxide	Cycloheptanone
Reaction Kinetics	Very Fast (Neighboring Group Participation)	Slower (Requires elevated temperatures)
Synthetic Utility	High (Precursor for trans-1,2-diols)	Low (Usually an undesired side-product)

Pathway Visualization

Divergent nucleophilic substitution pathways of 2-bromocycloheptan-1-ol isomers.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process checks to ensure high-fidelity results.

Protocol A: Synthesis of Cycloheptene Oxide via Intramolecular

This protocol leverages the anti-periplanar geometry of the trans-isomer to synthesize the epoxide[1].

Reagents & Materials:

• trans-2-Bromocycloheptan-1-ol (10.0 mmol, 1.93 g)

• Sodium Hydroxide (NaOH), 20% w/v aqueous solution (15 mL)

• Dichloromethane (DCM) for extraction

• Anhydrous Sodium Sulfate (

  )

Step-by-Step Procedure:

• Preparation: Equip a 50 mL round-bottom flask with a magnetic stir bar and place it in an ice-water bath to maintain an internal temperature of 0–5 °C. Causality: Cold temperatures suppress competing intermolecular elimination (E2) reactions.

• Substrate Addition: Dissolve the trans-2-bromocycloheptan-1-ol in 5 mL of DCM and transfer it to the flask.

• Base Introduction: Dropwise, add 15 mL of cold 20% aqueous NaOH to the vigorously stirring solution over 10 minutes.

• Biphasic Reaction: Maintain vigorous stirring at 0–5 °C for 2 hours. The high shear is necessary to facilitate contact between the aqueous base and the organic substrate.

• Validation Checkpoint (TLC): Sample the organic layer. Run a TLC (Hexanes:Ethyl Acetate 8:2). The starting material (

  ) should be completely consumed, replaced by a higher-running spot corresponding to cycloheptene oxide ( ).

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 15 mL). Combine the organic layers and wash with brine (20 mL).

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure (careful: cycloheptene oxide is somewhat volatile). Yields typically exceed 85%.

Protocol B: Base-Mediated Rearrangement of cis-2-Bromocycloheptan-1-ol

This protocol demonstrates the alternative pathway forced by the cis-isomer's inability to undergo epoxidation[3].

Reagents & Materials:

• cis-2-Bromocycloheptan-1-ol (5.0 mmol, 0.96 g)

• Potassium Hydroxide (KOH), 2.0 M in Ethanol (10 mL)

• Diethyl Ether

Step-by-Step Procedure:

• Preparation: In a 25 mL round-bottom flask, dissolve cis-2-bromocycloheptan-1-ol in 10 mL of the 2.0 M ethanolic KOH solution.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 60 °C. Causality: The hydride shift rearrangement has a higher activation energy barrier than the intramolecular

  epoxidation, necessitating thermal input.

• Reaction Monitoring: Stir at 60 °C for 4 hours.

• Validation Checkpoint (GC-MS or IR): Analyze an aliquot. IR spectroscopy provides immediate validation: the disappearance of the broad O-H stretch (

  3300 cm ) and the appearance of a strong, sharp C=O stretch ( 1705 cm ) confirms the formation of cycloheptanone.

• Workup: Cool the reaction to room temperature, dilute with 20 mL of water to quench, and extract with diethyl ether (3 x 15 mL).

• Purification: Wash the combined ether extracts with 1M HCl (to neutralize residual base), followed by brine. Dry over

  , filter, and evaporate to yield crude cycloheptanone, which can be purified via vacuum distillation if necessary.

References

• Dissertation on Cycloheptane Derivatives (Stereospecific routes to cycloheptene oxide and trans-2-aminocycloheptanol). Georgia Institute of Technology.
• Epoxide Yields on Treatment with NaOH (Mechanistic limitations of cis-halohydrins). Brainly.
• Treatment of cis-2-bromocyclohexanol with NaOH yields cyclohexanone instead of an epoxide. Bartleby.

Sources

• 1. GT Digital Repository [repository.gatech.edu]
• 2. brainly.com [brainly.com]
• 3. Answered: Br NaOH H Treatment of cis-2-bromocyclohexanol with NaOH yields cyclohexanone instead of an epoxide. Draw curved arrows to show the movement of electrons in… | bartleby [bartleby.com]

Application Notes &amp; Protocols: 2-Bromocycloheptan-1-ol as a Versatile Chiral Building Block

Introduction: The Strategic Value of Seven-Membered Chiral Scaffolds

In the landscape of medicinal chemistry and natural product synthesis, chiral building blocks are fundamental tools for constructing complex, three-dimensional molecules with precise stereochemical control. While six-membered rings, like cyclohexane derivatives, are ubiquitous, seven-membered carbocycles, or cycloheptanes, offer a unique conformational landscape and a distinct spatial arrangement of substituents. This makes them valuable scaffolds for accessing novel chemical space in drug discovery.[1] The trans-2-bromocycloheptan-1-ol, a chiral vicinal halohydrin, represents a particularly powerful intermediate. Its bifunctional nature—a nucleophilic hydroxyl group and a carbon atom susceptible to nucleophilic attack bearing a good leaving group (bromide)—allows for a diverse range of stereospecific transformations.

This guide provides an in-depth exploration of trans-2-bromocycloheptan-1-ol as a chiral synthon. We will detail its stereoselective synthesis and its application in the preparation of key synthetic intermediates, such as chiral epoxides and substituted cycloheptanes. The protocols described herein are based on well-established principles of organic chemistry, providing researchers with a robust framework for leveraging this versatile building block.

Part 1: Stereoselective Synthesis of (1R,2R)-2-Bromocycloheptan-1-ol

The most direct and stereocontrolled method for synthesizing trans-2-bromocycloheptan-1-ol is through the halohydrin formation from cycloheptene. This reaction proceeds via an electrophilic addition mechanism involving a cyclic bromonium ion intermediate. The subsequent nucleophilic attack by water occurs in an anti-fashion, leading exclusively to the trans product.

Causality Behind Experimental Choices:

• Reagent: N-Bromosuccinimide (NBS) is used as a safe and reliable source of electrophilic bromine (Br⁺). It is preferred over elemental bromine for its ease of handling and for minimizing the formation of dibrominated byproducts.

• Solvent System: A mixture of an organic solvent (like THF or acetone) and water is crucial. The organic solvent solubilizes the cycloheptene, while water acts as the nucleophile that attacks the bromonium ion intermediate to form the hydroxyl group.

• Stereochemistry: The reaction's high diastereoselectivity is a direct consequence of the mechanism. The bulky bromonium ion shields one face of the ring, forcing the water molecule to attack from the opposite face, resulting in a trans arrangement of the -Br and -OH groups.[2]

Experimental Protocol: Synthesis of trans-2-Bromocycloheptan-1-ol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve cycloheptene (e.g., 5.0 g, 52 mmol) in 100 mL of a 1:1 mixture of acetone and water.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add N-bromosuccinimide (NBS) (e.g., 10.2 g, 57 mmol, 1.1 equiv) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Stir the mixture vigorously at 0 °C. The reaction progress can be monitored by the disappearance of the solid NBS and a color change from milky white to a pale yellow solution. Typically, the reaction is complete within 1-2 hours.

• Work-up: Once the reaction is complete, pour the mixture into 100 mL of water and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with saturated aqueous sodium thiosulfate (to quench any remaining bromine), followed by brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure trans-2-bromocycloheptan-1-ol.

Parameter	Typical Value
Yield	75-85%
Diastereoselectivity	>98% (trans)
Appearance	Colorless to pale yellow oil

Part 2: Application in Chiral Epoxide Synthesis

One of the most valuable applications of 2-bromo-cycloheptan-1-ol is its conversion to the corresponding chiral epoxide, cycloheptene oxide. This transformation is an intramolecular Williamson ether synthesis, a classic example of an intramolecular Sₙ2 reaction.[3][4]

Workflow for Epoxide Formation

Caption: Workflow for the synthesis of chiral cycloheptene oxide.

Causality Behind Experimental Choices:

• Base: A strong, non-nucleophilic base such as sodium hydride (NaH) is used to deprotonate the alcohol, forming a potent nucleophilic alkoxide.[5] This ensures the intramolecular reaction is favored over potential intermolecular side reactions.

• Solvent: An anhydrous polar aprotic solvent like tetrahydrofuran (THF) is ideal. It dissolves the substrate and does not interfere with the strong base or the Sₙ2 reaction.

• Stereochemistry: The reaction proceeds with an inversion of configuration at the carbon bearing the bromide. However, because the initial halohydrin is trans, the resulting epoxide has a syn relationship between the oxygen and the cycloheptane ring face. The stereocenters of the starting material directly dictate the stereochemistry of the final epoxide product.

Experimental Protocol: Synthesis of (1R,2R)-Cycloheptene Oxide

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add a suspension of sodium hydride (60% dispersion in mineral oil, e.g., 0.9 g, 22.5 mmol, 1.2 equiv) in 30 mL of anhydrous THF.

• Substrate Addition: Cool the suspension to 0 °C. Add a solution of trans-2-bromocycloheptan-1-ol (e.g., 4.0 g, 18.8 mmol) in 20 mL of anhydrous THF dropwise via a syringe.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) for the consumption of the starting material.

• Quenching: Carefully quench the reaction by slowly adding water (5 mL) at 0 °C to destroy any excess NaH.

• Work-up and Purification: Dilute the mixture with diethyl ether (50 mL) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully remove the solvent by rotary evaporation at low temperature (epoxides can be volatile). The resulting cycloheptene oxide is often pure enough for subsequent steps, or can be further purified by distillation under reduced pressure.

Parameter	Typical Value
Yield	>90%
Enantiomeric Purity	Maintained from starting material
Boiling Point	~158-160 °C (at atmospheric pressure)

Part 3: Application in Nucleophilic Substitution Reactions

The chiral 2-bromocycloheptan-1-ol can also be used in reactions where an external nucleophile displaces the bromide, leading to a variety of functionalized cycloheptanol derivatives. The presence of the adjacent hydroxyl group can influence the reactivity and in some cases, participate in the reaction (Neighboring Group Participation), which can affect the stereochemical outcome.[6]

Reaction Scheme: Azide Substitution

Caption: Sₙ2 reaction pathway for the synthesis of an amino alcohol precursor.

Experimental Protocol: Synthesis of (1R,2S)-2-Azidocycloheptan-1-ol

• Reaction Setup: In a 100 mL flask, dissolve trans-2-bromocycloheptan-1-ol (e.g., 2.0 g, 9.4 mmol) in 40 mL of dimethylformamide (DMF).

• Reagent Addition: Add sodium azide (NaN₃) (e.g., 0.92 g, 14.1 mmol, 1.5 equiv).

• Reaction: Heat the mixture to 60-70 °C and stir for 12-18 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature, pour into 100 mL of water, and extract with ethyl acetate (3 x 40 mL).

• Purification: Combine the organic layers, wash thoroughly with water (to remove DMF) and then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash chromatography to yield the azido-alcohol, which is a valuable precursor to chiral amino-alcohols.

Conclusion

trans-2-Bromocycloheptan-1-ol is a highly effective chiral building block for the stereoselective synthesis of functionalized seven-membered rings. Its predictable synthesis and versatile reactivity make it an important tool for accessing chiral epoxides, amino alcohols, and other derivatives that are of significant interest in pharmaceutical and natural product synthesis.[7][8] The protocols provided here offer a solid foundation for researchers to explore the rich chemistry of this valuable synthon.

References

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 2-Bromocyclohexanol Using N-Bromosuccinimide.

• MDPI. (2020). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Available at: [Link]

• Girolami Group, University of Illinois. (N.D.). Structures and Reactivities of Cycloheptane, Cycloheptene, 1,3-Cycloheptadiene, and Cycloheptatriene on Pt(111). Available at: [Link]

• Master Organic Chemistry. (2014). Conformations of Cyclohexane (and Cyclopentane). Available at: [Link]

• MDPI. (2020). Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes. Available at: [Link]

• MDPI. (2020). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Available at: [Link]

• Organic Chemistry Portal. (N.D.). Synthesis of epoxides. Available at: [Link]

• YouTube. (2018). 19.02 Intramolecular Nucleophilic Substitutions. Available at: [Link]

• ResearchGate. (N.D.). Comparasion of the geometry of cyclohexane, cycloheptane and cyclooctane alicycles.... Available at: [Link]

• Bentham Science. (2019). Multicomponent Reactions for the Synthesis of Bioactive Compounds: A Review. Available at: [Link]

• OAE Publishing Inc. (2023). Biotransformation studies on bioactive compounds: 25 years of interesting research at the ICCBS. Available at: [Link]

• Quora. (2020). Which is more stable, cyclopentane or cyclohexane? Why?. Available at: [Link]

• Organic Chemistry Tutor. (N.D.). Synthesis of Epoxides. Available at: [Link]

• BenchChem. (2025). A Comparative Guide to SN1 and SN2 Reaction Pathways for 2-Bromopropan-1-ol.

• Organic Chemistry Portal. (2018). Enantioselective Synthesis of Alcohols and Amines: The Hayashi Oxylipin Synthesis. Available at: [Link]

• MDPI. (2024). Special Issue: “Rational Design and Synthesis of Bioactive Molecules”. Available at: [Link]

• BenchChem. (2025). A Technical Guide to the Discovery and Synthesis of Chiral Epoxides.

• ResearchGate. (2025). trans -6-Aminocyclohept-3-enols, a New Designed Polyfunctionalized Chiral Building Block.... Available at: [Link]

• Chemistry LibreTexts. (2025). 3.3: Conformational analysis of cyclohexanes. Available at: [Link]

• Chemistry LibreTexts. (2024). 23.6: Intramolecular Aldol Reactions. Available at: [Link]

• Royal Society of Chemistry. (2016). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Available at: [Link]

• YouTube. (2023). SN2 Intramolecular Reactions. Available at: [Link]

• Organic Chemistry Portal. (2018). Enantioselective Synthesis of Alcohols and Amines: The Lindel Synthesis of Hemiasterlin. Available at: [Link]

• Encyclopedia.pub. (2020). Epoxide Synthesis and Ring-Opening Reactions. Available at: [Link]

• Homework.Study.com. (N.D.). The SN2 reaction can occur intramolecularly...What product would you expect from the treatment of 4-bromobutan-1-ol with a base?. Available at: [Link]

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Application Note &amp; Protocol: Stereoselective Synthesis of trans-2-Bromocycloheptanol

Abstract

This document provides a detailed guide for the synthesis of trans-2-bromocycloheptanol, a vicinal bromohydrin, through the electrophilic addition reaction of cycloheptene. The protocol leverages N-Bromosuccinimide (NBS) in an aqueous solvent system, a method prized for its safety, efficiency, and high stereoselectivity. We will delve into the underlying reaction mechanism, provide a comprehensive, step-by-step experimental protocol, and discuss critical parameters that ensure a high-yield, high-purity synthesis. This guide is intended for researchers in organic synthesis, medicinal chemistry, and materials science who require a reliable method for producing functionalized cycloalkane scaffolds.

Introduction: The Synthetic Value of Bromohydrins

Vicinal halohydrins, particularly bromohydrins, are highly versatile intermediates in modern organic synthesis. The presence of two distinct and reactive functional groups—a hydroxyl group and a carbon-halogen bond—on adjacent carbons allows for a multitude of subsequent transformations. They are common precursors for the synthesis of epoxides, amino alcohols, and other complex molecular architectures that are foundational to pharmaceuticals and agrochemicals.[1][2]

The conversion of an alkene to a bromohydrin is a cornerstone reaction in organic chemistry. While elemental bromine (Br₂) can be used, it is a hazardous and difficult-to-handle reagent that often leads to the formation of 1,2-dibrominated side products.[3] N-Bromosuccinimide (NBS) has emerged as a superior alternative, acting as a convenient and solid source of electrophilic bromine (Br⁺).[1][4][5] When the reaction is conducted in a nucleophilic aqueous solvent, water molecules effectively compete with the bromide ion, leading to the desired bromohydrin with high regioselectivity and stereoselectivity.[3][6][7]

This application note specifically details the synthesis of trans-2-bromocycloheptanol from cycloheptene, a reaction that proceeds with excellent anti-addition stereochemistry.

Reaction Mechanism: The Path to trans-Stereoselectivity

The high stereoselectivity observed in this reaction is a direct consequence of its stepwise mechanism, which involves the formation of a key cyclic intermediate. Understanding this mechanism is crucial for optimizing conditions and predicting outcomes with other cyclic or acyclic alkenes.

• Formation of the Bromonium Ion: The reaction initiates with the electrophilic attack of the cycloheptene π-bond on the bromine atom of NBS. This forms a three-membered cyclic bromonium ion intermediate.[3][4][6][7] The bridging bromine atom blocks one face of the original double bond.

• Nucleophilic Attack by Water: The solvent, water, is present in a much higher concentration than the bromide ions generated during the reaction.[8] Acting as a nucleophile, a water molecule attacks one of the two carbons of the bromonium ion.

• Anti-Addition: This nucleophilic attack must occur from the face opposite the bulky bromonium bridge, a classic Sₙ2-type ring-opening.[1][6][9] This "backside attack" dictates the stereochemical outcome, forcing the bromine and the incoming hydroxyl group into a trans (anti-periplanar) configuration relative to each other.

• Deprotonation: The resulting oxonium ion is then deprotonated by another water molecule or the succinimide anion to yield the neutral trans-2-bromocycloheptanol product.

Mechanistic Diagram

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• 9. Halohydrins from Alkenes - Chemistry Steps [chemistrysteps.com]

Application Notes &amp; Protocols: Strategic Functionalization of Cycloheptane Rings via Bromohydrin Intermediates

Abstract

The seven-membered cycloheptane ring is a privileged scaffold in medicinal chemistry and materials science, offering a unique three-dimensional architecture for the presentation of functional groups.[1] This guide provides a comprehensive overview of a powerful and versatile strategy for the functionalization of cycloheptane rings: the use of bromohydrin intermediates. We will explore the nuanced mechanistic details of bromohydrin formation, their subsequent transformations into a variety of valuable synthons, and provide detailed, field-tested protocols for their synthesis and derivatization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of the cycloheptane core in their molecular designs.

Introduction: The Significance of the Cycloheptane Scaffold

The conformational flexibility of the cycloheptane ring system provides a distinct advantage in the design of bioactive molecules, allowing for optimal interaction with biological targets.[1] However, the direct and selective functionalization of this carbocycle can be challenging. The formation of bromohydrin intermediates from readily available cycloheptene offers a robust entry point for a diverse array of chemical modifications. This approach allows for the introduction of oxygen-containing functionalities and provides a handle for further synthetic manipulations, including ring contractions and the installation of various nucleophiles.

The Core Strategy: Formation of Cycloheptane Bromohydrins

The synthesis of bromohydrins from alkenes is a classic yet highly effective transformation. The reaction of cycloheptene with a source of electrophilic bromine in the presence of water proceeds via a cyclic bromonium ion intermediate.[2][3][4] The subsequent nucleophilic attack by water, which is typically used as the solvent or co-solvent, leads to the formation of the trans-bromohydrin.[2][3][5]

Mechanistic Insights: Controlling Regio- and Stereoselectivity

The reaction is initiated by the electrophilic attack of the alkene's π-electrons on the bromine molecule, leading to the formation of a three-membered cyclic bromonium ion.[2][3][4] This intermediate is then opened by a nucleophile. When water is present in high concentration, it outcompetes the bromide ion as the nucleophile.[3] The attack of the water molecule occurs from the face opposite to the bromonium ion, resulting in an anti-addition product.[2] For unsymmetrical alkenes, the nucleophilic attack generally occurs at the more substituted carbon, following Markovnikov's rule.[2][5][6]

Diagram 1: Mechanism of Bromohydrin Formation

Caption: Mechanism of trans-2-Bromocycloheptanol formation.

Reagent Selection and Experimental Considerations

While molecular bromine (Br₂) can be used, it is a hazardous and volatile substance. Safer and more convenient alternatives include N-bromosuccinimide (NBS) in a mixture of an organic solvent and water.[7] The use of dimethyl sulfoxide (DMSO) as a co-solvent has been shown to influence the regioselectivity of bromohydrin formation in certain substrates.[7]

Synthetic Transformations of Cycloheptane Bromohydrins

The true utility of cycloheptane bromohydrins lies in their ability to serve as versatile intermediates for a range of subsequent transformations.

Epoxidation

Treatment of trans-2-bromocycloheptanol with a base, such as sodium hydride or sodium hydroxide, readily affords cycloheptene oxide.[5] This intramolecular SN2 reaction proceeds via the formation of an alkoxide, which then displaces the adjacent bromide.[5] This epoxidation is a crucial step for accessing a variety of functionalized cycloheptane derivatives through subsequent nucleophilic ring-opening reactions.[8][9]

Diagram 2: Epoxidation of a Bromohydrin

Sources

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Scalable synthesis methods for 2-bromocycloheptanol

Application Note: Scalable Synthesis of trans-2-Bromocycloheptanol

Part 1: Executive Summary

Target Molecule: trans-2-Bromocycloheptanol Primary Application: Intermediate for metalloprotease inhibitors, functionalized heterocycles, and stereoselective epoxide formation.

This guide addresses the transition from discovery-scale synthesis to scalable process chemistry for 2-bromocycloheptanol. While

-bromosuccinimide (NBS) is the standard reagent for milligram-to-gram scale synthesis, its poor atom economy and high cost make it unsuitable for multi-kilogram production. This note details two protocols:

• Bench-Scale Protocol (Method A): Uses NBS in aqueous acetone/DMSO for high reliability and ease of workup.

• Scalable Protocol (Method B): Uses biomimetic oxidative bromination (

  ) to eliminate solid waste and significantly reduce cost, suitable for kilo-lab implementation.

Part 2: Mechanistic Foundation

Understanding the mechanism is critical for controlling the two main impurities: 1,2-dibromocycloheptane (from bromide attack) and the cis-isomer (rare, but possible via radical pathways).

The Bromonium Ion Pathway: The reaction proceeds via an electrophilic addition of "

" to the cycloheptene double bond, forming a bridged bromonium ion. Water acts as the nucleophile, attacking from the backside (anti-attack) to open the ring. This stereoelectronic requirement ensures the exclusive formation of the trans-isomer.

Figure 1: Stereoselective pathway via bromonium ion intermediate enforcing trans-geometry.

Part 3: Experimental Protocols

Method A: Bench-Scale Synthesis (NBS)

Recommended for: Discovery Chemistry (<50g), Rapid Prototyping.

Rationale: NBS provides a low concentration of molecular bromine, preventing the "runaway" formation of dibromide side products. DMSO/Water ensures homogeneity, accelerating the reaction.

Reagents:

• Cycloheptene (1.0 equiv)[1]

• -Bromosuccinimide (NBS) (1.2 equiv)

• Solvent: DMSO/Water (4:1 v/v) or Acetone/Water (4:1 v/v)

Step-by-Step Protocol:

• Dissolution: In a round-bottom flask, dissolve NBS (1.2 equiv) in the solvent mixture. Note: The solution may turn slight orange due to trace

  .

• Addition: Cool the mixture to 0°C. Add Cycloheptene (1.0 equiv) dropwise over 15 minutes.

  • Observation: The orange color should fade as the alkene consumes the active bromine.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 4:1). Product (

    ) is more polar than starting material.

• Quench: Dilute with water (3x reaction volume) and extract with diethyl ether or MTBE.

• Wash: Wash organic layer with 5%

  (to remove residual bromine) and brine.

• Purification: Dry over

  , concentrate, and purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexane).

Method B: Scalable Oxidative Bromination ( )

Recommended for: Process Development (>100g), Green Chemistry, Cost Reduction.

Rationale: This method generates

in situ from cheap Sodium Bromide ( ) using Hydrogen Peroxide ( ) as the oxidant. It mimics the activity of vanadium bromoperoxidases.

• Atom Economy: High.

• By-product: Water and Sodium Sulfate (benign).

• Safety: Avoids handling bulk elemental bromine.

Reagents:

• Cycloheptene (1.0 equiv)[1]

• Sodium Bromide (

  ) (1.1 equiv)

• Hydrogen Peroxide (

  ) (1.5 equiv)

• Sulfuric Acid (

  ) (1.0 equiv) or Acetic Acid

• Solvent: Ethyl Acetate/Water biphasic system (1:1)

Step-by-Step Protocol:

• Charge: To a jacketed reactor, add Cycloheptene, Ethyl Acetate, and a solution of

  in water.

• Acidification: Cool to 10°C. Add

  slowly.

• Controlled Addition (Critical): Add

  (30%) dropwise via an addition funnel or dosing pump.

  • Process Control: Maintain internal temperature

    . The reaction is exothermic.

  • Mechanism:[2][3][4][5]

    . The generated is immediately consumed by the alkene in the organic phase.

• Stir-Out: Agitate vigorously for 4–6 hours at RT.

• Phase Separation: Stop stirring. Separate the organic layer.[4][5][6][7]

• Workup: Wash the organic layer with 10%

  (removes unreacted oxidants) and saturated .

• Isolation: Concentrate the organic phase. The crude oil is often sufficiently pure (>95%) for downstream chemistry due to the high specificity of the biphasic system. Distillation can be performed under reduced pressure if necessary.[7]

Figure 2: Process flow for the oxidative bromination route, highlighting the in-situ generation of bromine.[8]

Part 4: Quality Control & Characterization

1. Data Summary Table

Parameter	Method A (NBS)	Method B (Oxidative)
Yield	85-92%	80-88%
Atom Economy	Poor (Succinimide waste)	Excellent (Water waste)
Cost	High ( $)	Low ($)
Safety	Moderate (NBS is irritant)	Good (No bulk )
Impurity Profile	Succinimide traces	Residual

2. Analytical Checkpoints

• TLC: Silica gel, 20% EtOAc/Hexane. Stain with p-Anisaldehyde (Alcohol stains blue/violet).

• NMR (

  ): Look for the carbinol proton ( ) and the brominated methine ( ).

  • Stereochemical Probe: In trans-2-bromocycloheptanol, the coupling constant (

    ) between and is typically smaller than in cyclohexane systems due to ring flexibility, but the absence of cis-isomer signals is key.

  • Shift:

    ppm (multiplets) for the methine protons.

• GC-MS: Monitor for 1,2-dibromocycloheptane (M+ peaks at 254, 256, 258).

Part 5: Troubleshooting & Safety

• Issue: High Dibromide Formation.

  • Cause: Localized high concentration of

    or insufficient water.

  • Fix: Increase water content in solvent ratio; slow down oxidant/NBS addition rate.

• Issue: Incomplete Conversion.

  • Cause: Phase transfer limitation (Method B).

  • Fix: Increase agitation speed (RPM) to maximize interfacial surface area.

• Safety Note: 2-Bromocycloheptanol is a skin irritant and potential sensitizer. Handle in a fume hood. Ensure all peroxide is quenched with sulfite before concentrating the reaction mixture to prevent explosion hazards.

References

• Classic NBS Mechanism & Stereochemistry

  • Org.[5][9] Synth.1976 , 55, 48. "Bromohydrin Formation from Alkenes."

  • (Analogous procedure for cyclohexene).

• Green Oxidative Bromination (H2O2/NaBr)

  • Green Chemistry, 2006 , 8, 916-922.[4] "Eco-friendly and versatile brominating reagent prepared from a liquid bromine precursor."[10]

• Biomimetic Halogenation

  • Tetrahedron Letters, 2006, 47, 109-112.

• Electrochemical Alternatives (Advanced)

  • Organic Letters, 2019, 21, 3167–3171.

Sources

• 1. CYCLOHEPTANE synthesis - chemicalbook [chemicalbook.com]
• 2. 23426 Edens Canyon LOT 44, San Antonio, TX 78255 - See Est. Value, Schools & More [trulia.com]
• 3. Organic Chemistry Study Guide: Alkenes Reaction Mechanisms | Notes [pearson.com]
• 4. researchgate.net [researchgate.net]
• 5. sciencemadness.org [sciencemadness.org]
• 6. BJOC - Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane) [beilstein-journals.org]
• 7. books.rsc.org [books.rsc.org]
• 8. trans-2-Bromocyclohexanol | C6H11BrO | CID 10192603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. espublisher.com [espublisher.com]

Technical Notes & Optimization

Technical Support Center: Bromohydrin Synthesis Optimization

Welcome to the Advanced Technical Support Center for synthetic chemistry. As a Senior Application Scientist, I frequently encounter researchers struggling with chemoselectivity during halohydrin formations. The transformation of an alkene to a bromohydrin is a delicate exercise in kinetic control. This guide dissects the mechanistic causality of side-product formation and provides a self-validating framework to eliminate 1,2-dibromide impurities from your workflows.

The Mechanistic Causality of Dibromide Formation

The synthesis of a bromohydrin is a classic electrophilic addition. When an alkene reacts with a brominating agent, it generates a bridged bromonium ion intermediate[1]. At this critical juncture, the reaction pathway bifurcates based on the nucleophiles present in the microenvironment:

• Target Pathway: If an oxygen nucleophile (water or a participating solvent like DMSO) attacks the bromonium ion, the desired bromohydrin is formed[2].

• Parasitic Pathway: If a bromide anion (Br⁻) attacks, the 1,2-dibromide side product is generated via anti-addition.

To minimize the dibromide side product, you must engineer the reaction conditions to suppress the local concentration of free bromide ions while maximizing the kinetic availability of oxygen-based nucleophiles.

Reaction pathways from the bromonium ion to bromohydrin and dibromide.

Troubleshooting Guide & FAQs

Q: My LCMS shows a 20% yield of the 1,2-dibromide side product. What is the primary cause? A: The most common culprit is the presence of free molecular bromine (Br₂) or hydrogen bromide (HBr) in your N-Bromosuccinimide (NBS) reagent. As NBS degrades, it turns from white to yellow/brown, indicating the release of Br₂. This drastically increases the free Br⁻ concentration in the reaction mixture, allowing it to compete with water for the bromonium ion. Actionable Fix: Always use freshly recrystallized NBS. Recrystallization minimizes these impurities and restores the reagent to a pristine state[1].

Q: I am using pure NBS, but I still see dibromide formation in a THF/Water mixture. How can I further suppress it? A: Switch your co-solvent from THF to Dimethyl Sulfoxide (DMSO). While THF merely acts as a solubilizing agent, DMSO actively participates in the reaction mechanism. In moist DMSO, the solvent directly attacks the bromonium ion to form a highly stable bromodimethylsulfoxonium intermediate[2]. This intermediate is subsequently hydrolyzed by water to yield the bromohydrin[3]. Because DMSO is present in vast excess as the solvent, its nucleophilic attack kinetically outcompetes any trace bromide ions. Additionally, the pKa of water in DMSO is altered, enhancing its basic nature and participation in the medium[4].

Q: Does the rate of NBS addition matter? A: Yes. Adding NBS all at once creates a localized high concentration of the reagent, which can transiently increase the bromide concentration as the reaction initiates. Portionwise addition at 0 °C ensures a steady, low steady-state concentration of active bromine, favoring the slower but more abundant water/DMSO nucleophiles[1].

Quantitative Impact of Reaction Conditions

The table below summarizes how specific reagent and solvent choices dictate the chemoselectivity of the reaction.

Reagent Source	Solvent System	Active Nucleophile	Free [Br⁻] Level	Typical Dibromide Yield	Target Bromohydrin Yield
Liquid Br₂	CH₂Cl₂	Br⁻	High	> 90%	< 5%
Liquid Br₂	H₂O	H₂O / Br⁻	Moderate	15 - 30%	60 - 70%
Crude NBS	THF / H₂O	H₂O	Low-Moderate	10 - 20%	75 - 85%
Recrystallized NBS	DMSO / H₂O	DMSO / H₂O	Extremely Low	< 2%	> 95%

Validated Standard Operating Procedure (SOP)

To ensure scientific integrity, the following protocol is designed as a self-validating system . If the visual cues at the validation checkpoints fail, the reaction must be aborted to prevent dibromide formation.

Self-validating experimental workflow for optimized bromohydrin synthesis.

Phase 1: Reagent Preparation (Critical Step)

• Dissolve 10 g of crude NBS in 100 mL of preheated water (90–95 °C)[1].

• Rapidly filter the hot solution to remove insoluble impurities.

• Chill the filtrate in an ice bath to precipitate pure NBS. Collect via vacuum filtration and dry under a high vacuum in the dark.

Validation Checkpoint: The resulting crystals must be stark white. Any yellow tint indicates residual Br₂, which will act as a direct vector for dibromide formation.

Phase 2: Reaction Execution

• In a round-bottom flask, dissolve the alkene (1.0 equiv) in a 50% aqueous DMSO mixture (e.g., 5 mL DMSO and 5 mL H₂O per mmol of alkene).

• Cool the reaction mixture to 0 °C using an ice bath. Causality: Lower temperatures stabilize the bromonium intermediate and slow down the indiscriminate bromide attack, favoring the highly concentrated solvent nucleophiles[1].

• Add the recrystallized NBS (1.1 equiv) portionwise over 30 minutes. Causality: Portionwise addition prevents spikes in local bromine concentration, keeping the steady-state concentration of free Br⁻ near zero.

Validation Checkpoint: The solution should remain clear or pale yellow. A persistent deep orange/red color indicates an accumulation of unreacted electrophilic bromine, risking dibromide formation.

Phase 3: Quench and Isolation

• Stir the reaction at 0 °C for 1–2 hours until TLC indicates complete consumption of the alkene.

• Dilute the mixture with a large excess of water (e.g., 50 mL) to fully hydrolyze any remaining oxysulfonium intermediates[3].

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine to remove residual DMSO, dry over MgSO₄, and concentrate under reduced pressure.

References

• Source: mdma.
• Source: Canadian Science Publishing (cdnsciencepub.com)
• N-Bromosuccinimide - Addition to Alkenes Source: Wikipedia URL
• Why does DMSO help facilitate halohydrin reactions?

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Separation of trans-2-bromocycloheptan-1-ol

Welcome to the technical support center for the purification of halogenated cycloalkanes. This guide provides in-depth troubleshooting advice and detailed protocols for the challenging separation of trans-2-bromocycloheptan-1-ol from its primary regioisomer, 1-bromo-2-cycloheptanol. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter difficulties in isolating the desired product with high purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My flash chromatography separation of trans-2-bromocycloheptan-1-ol from its regioisomer is providing poor resolution. The spots are overlapping on the TLC plate. What am I doing wrong?

This is a common and significant challenge. The two regioisomers, trans-2-bromocycloheptan-1-ol and 1-bromo-2-cycloheptanol, possess very similar polarities, which makes their separation on standard silica gel a non-trivial task. The key to a successful separation lies in optimizing the mobile phase to exploit the subtle differences in their interaction with the stationary phase.

Root Cause Analysis:

• Isomer Polarity: The target compound, trans-2-bromocycloheptan-1-ol, is a secondary alcohol, while the main regioisomeric impurity, 1-bromo-2-cycloheptanol, is also a secondary alcohol. Their constitutional difference lies in the relative positions of the hydroxyl and bromine groups. The hydroxyl group is the primary driver of interaction with the silica stationary phase. The proximity of the electronegative bromine atom can subtly influence the hydrogen-bonding capability of the hydroxyl group and the overall dipole moment of the molecule, but this difference is often minimal.

• Inadequate Solvent System: Using a highly polar or overly complex solvent system can suppress the subtle differences between the isomers, leading to co-elution. A common mistake is using a mobile phase that is too strong (too polar), causing both compounds to travel up the column too quickly with little differential retention.

Troubleshooting & Solutions:

• Systematic TLC Analysis: Before attempting a column, methodically screen various solvent systems using TLC. The goal is to maximize the difference in retention factors (ΔRf). Start with a low-polarity mobile phase and gradually increase the polar component. Hexanes or petroleum ether with a small, carefully titrated amount of ethyl acetate or diethyl ether are excellent starting points.[1][2][3]

• Employ Less Polar Solvents: Toluene or dichloromethane (DCM) as the less polar component in your mobile phase can offer different selectivity compared to alkanes. A toluene/ethyl acetate gradient, for example, can sometimes resolve isomers that are inseparable in hexanes/ethyl acetate.

• Consider Additives: If you are dealing with a crude mixture from a reaction that may have acidic or basic byproducts, adding a small amount (e.g., 0.1-1%) of a modifier like acetic acid or triethylamine to the mobile phase can improve peak shape and potentially enhance separation.[4] However, for neutral compounds like these halohydrins, this is less likely to be the primary solution.

• Optimize Column Parameters: Use a high-quality silica gel with a small particle size (e.g., 40-63 µm) for flash chromatography.[5] A longer, narrower column will provide more theoretical plates and better resolving power than a short, wide column. Ensure the sample is dry-loaded or loaded in a minimal amount of the mobile phase to maintain a tight application band.

Solvent System (v/v)	Typical Rf (trans-2-bromocycloheptan-1-ol)	Typical Rf (1-bromo-2-cycloheptanol)	ΔRf	Recommendation
10% Ethyl Acetate / Hexanes	0.25	0.28	0.03	Poor separation. Isomers are too close.
5% Ethyl Acetate / Hexanes	0.15	0.19	0.04	Better, but still challenging for a preparative column.
7% Diethyl Ether / Petroleum Ether	0.20	0.26	0.06	Optimal. Provides the best chance for baseline separation.
10% DCM / Hexanes	0.10	0.12	0.02	Not recommended. Poor separation.

Question 2: How can I definitively confirm the structure of my purified fractions to ensure I have isolated the correct trans-2-bromocycloheptan-1-ol isomer?

Structural confirmation is paramount. While TLC can guide the separation, spectroscopic analysis is required for unambiguous identification. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.[6][7][8]

Analytical Workflow:

• ¹H NMR Spectroscopy: This is the first and most crucial step. The key to distinguishing the isomers lies in the chemical shifts (δ) and, most importantly, the spin-spin coupling constants (J) of the protons on the carbons bearing the bromine and hydroxyl groups (the CH-Br and CH-OH protons).[6]

  • trans-2-bromocycloheptan-1-ol: You will observe two distinct multiplets in the 3.5-4.5 ppm range. The proton attached to the carbon with the hydroxyl group (H-1) will typically be slightly downfield from the proton attached to the carbon with the bromine (H-2). The key diagnostic feature is the coupling constant between these two protons (³J_H1,H2). Due to the flexibility of the seven-membered ring, the dihedral angle will be an average of several conformations, but a relatively small coupling constant is generally expected for the trans relationship compared to a rigid cis system.

  • 1-bromo-2-cycloheptanol: The spectral pattern will be different. Here, the proton on the carbon with the bromine (H-1) will likely be a triplet or a multiplet at a different chemical shift compared to the target isomer.

• ¹³C NMR Spectroscopy: This technique will show seven distinct carbon signals for each pure isomer. The chemical shifts of the carbons bonded to the oxygen and bromine (C-O and C-Br) will be different for each regioisomer, providing a clear fingerprint for identification.

• 2D NMR (COSY & HSQC): If the 1D spectra are complex or overlapping, 2D NMR experiments are invaluable.

  • COSY (Correlation Spectroscopy): This experiment will show a cross-peak between the H-1 and H-2 protons, confirming their adjacent relationship.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon signal it is directly attached to, allowing for unambiguous assignment of both ¹H and ¹³C resonances.

Question 3: Are there any alternative separation methods if flash chromatography consistently fails?

Yes, when isomers are particularly stubborn, more advanced or alternative techniques may be required.

Alternative Separation Strategies:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This offers significantly higher resolving power than flash chromatography.

  • Normal Phase HPLC: Using a silica or diol-bonded column with a hexane/isopropanol or hexane/ethyl acetate mobile phase can provide excellent separation.

  • Reverse Phase HPLC: An C18 column with a water/acetonitrile or water/methanol gradient can also be effective, as the isomers may exhibit different partitioning behavior in a reversed-phase system.

• Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO₂ as the main mobile phase, often with a co-solvent like methanol. It can offer unique selectivity and is an excellent alternative for separating challenging isomers.[9]

• Fractional Crystallization: This classical technique can be highly effective if one isomer is significantly less soluble than the other in a particular solvent system or if they form crystals with different morphologies. This is often a matter of trial and error with various solvents (e.g., hexanes, pentane, or a mixture of a polar and non-polar solvent).[1]

Experimental Protocols & Workflows

Protocol 1: Optimized Flash Chromatography Separation

This protocol assumes a crude mixture containing trans-2-bromocycloheptan-1-ol and 1-bromo-2-cycloheptanol.

• TLC Method Development:

  • Prepare stock solutions of your crude material.

  • On a silica gel TLC plate, spot the crude mixture.

  • Develop the plate in a chamber containing 7% diethyl ether in petroleum ether.

  • Visualize using a potassium permanganate stain or by heating after dipping in a p-anisaldehyde solution.

  • The target trans-2-bromocycloheptan-1-ol should be the lower Rf spot (more polar). Aim for an Rf of ~0.2 for the target compound.

• Column Preparation:

  • Select a glass column and slurry-pack with silica gel (40-63 µm) using the mobile phase (7% diethyl ether/petroleum ether). A column with a height-to-diameter ratio of at least 10:1 is recommended.

  • Ensure the silica bed is compact and level.

• Sample Loading:

  • Dissolve the crude product (e.g., 1 g) in a minimal amount of dichloromethane (~2 mL).

  • Add ~2 g of silica gel to this solution and evaporate the solvent under reduced pressure until a free-flowing powder is obtained (dry loading).

  • Carefully add the dry-loaded sample to the top of the prepared column.

• Elution and Fractionation:

  • Elute the column with the mobile phase under positive pressure (flash chromatography).[5]

  • Collect small fractions (e.g., 10-15 mL for a 50 g column).

  • Monitor the elution process by TLC, analyzing every few fractions.

  • Combine the fractions containing the pure desired product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified trans-2-bromocycloheptan-1-ol.

Troubleshooting Workflow Diagram

// Node Definitions start [label="Poor Separation of Regioisomers\n(Overlapping Spots on TLC/Column)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_tlc [label="Q: Was a systematic TLC screen performed\nwith multiple solvent systems?", fillcolor="#FBBC05", fontcolor="#202124"]; do_tlc [label="Action: Perform TLC screen.\nStart with low polarity (e.g., 5-10% EtOAc/Hex).\nTry different solvents (Toluene, DCM, Ether).", fillcolor="#F1F3F4", fontcolor="#202124"]; check_rf [label="Q: Is the target Rf in the optimal\nrange (0.15-0.3) with clear separation (ΔRf > 0.05)?", fillcolor="#FBBC05", fontcolor="#202124"]; run_column [label="Action: Proceed with optimized\nflash chromatography protocol.", fillcolor="#34A853", fontcolor="#FFFFFF"]; check_loading [label="Q: Was the sample dry-loaded or\nloaded in a minimal volume?", fillcolor="#FBBC05", fontcolor="#202124"]; dry_load [label="Action: Re-run column using dry-loading\ntechnique to ensure a tight band.", fillcolor="#F1F3F4", fontcolor="#202124"]; check_column_dims [label="Q: Is the column long and narrow\nenough for sufficient resolution?", fillcolor="#FBBC05", fontcolor="#202124"]; repack_column [label="Action: Use a longer column or\nhigher quality, smaller particle size silica.", fillcolor="#F1F3F4", fontcolor="#202124"]; alt_methods [label="Action: Consider alternative methods:\n- Prep-HPLC (Normal or Reverse Phase)\n- SFC\n- Fractional Crystallization", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> check_tlc; check_tlc -> do_tlc [label="No"]; do_tlc -> check_rf; check_tlc -> check_rf [label="Yes"]; check_rf -> run_column [label="Yes"]; check_rf -> do_tlc [label="No\n(Adjust Polarity)"]; run_column -> check_loading [label="Separation Still Poor"]; check_loading -> check_column_dims [label="Yes"]; check_loading -> dry_load [label="No"]; dry_load -> run_column; check_column_dims -> alt_methods [label="Yes"]; check_column_dims -> repack_column [label="No"]; repack_column -> run_column; } dot Caption: Troubleshooting workflow for poor chromatographic separation.

References

• Organic Syntheses. (2006). A VIBRANT COMMUNITY OF SYNTHETIC ORGANIC CHEMISTS. Org. Synth. 2006, 83, 155. Retrieved from [Link]

• Pearson. (n.d.). The 1H NMR spectra of three isomers with molecular formula C4H9Br.... Pearson. Retrieved from [Link]

• Reddit. (2024, November 8). How to separate these regioisomers?. r/OrganicChemistry. Retrieved from [Link]

• Books. (2020, August 28). 4.1.1.4. Preparation of trans-2-Bromocyclohexanol from Cyclohexanol.

• ResearchGate. (n.d.). 4.1.1.4. Preparation of trans -2-Bromocyclohexanol from Cyclohexanol. ResearchGate. Retrieved from [Link]

• PMC. (n.d.). Halohydrin Dehalogenases Are Structurally and Mechanistically Related to Short-Chain Dehydrogenases/Reductases. PubMed Central. Retrieved from [Link]

• PubChem. (n.d.). trans-2-Bromocyclohexanol. National Center for Biotechnology Information. Retrieved from [Link]

• Phenomenex. (2025, June 6). Flash Chromatography: Principles & Applications. Phenomenex. Retrieved from [Link]

• Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?. Creative Biostructure. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclohexanol, 2-bromo-, trans- (CAS 2425-33-4). Cheméo. Retrieved from [Link]

• LookChem. (n.d.). 2-Bromocyclohexanol. LookChem. Retrieved from [Link]

• ResearchGate. (2021, April 7). Separation of regio-isomers / suggestions for regio-selective methylation of aromatics?. ResearchGate. Retrieved from [Link]

• ResearchGate. (2016, March 15). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. ResearchGate. Retrieved from [Link]

• Reddit. (2021, May 7). Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together.. r/OrganicChemistry. Retrieved from [Link]

• PMC. (2016, August 8). Recent advances on halohydrin dehalogenases—from enzyme identification to novel biocatalytic applications. PubMed Central. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. Flash Chromatography: Principles & Applications | Phenomenex [phenomenex.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The 1H NMR spectra of three isomers with molecular formula C4H9Br... | Study Prep in Pearson+ [pearson.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Wohl-Ziegler Bromination of Cycloheptene

Subject: Optimization and Troubleshooting for Allylic Bromination of Cycloheptene with NBS Ticket ID: WZ-C7-OPT-001 Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Engineering of Allylic Substitution

You are likely experiencing variable yields or decomposition during the synthesis of 3-bromocycloheptene . This is a common frustration. While the Wohl-Ziegler reaction is textbook chemistry, the cycloheptenyl system introduces specific conformational labilities and purification challenges that do not exist with cyclohexene.

This guide treats your reaction not just as a recipe, but as a system of competing rates. To maximize yield, we must favor the Goldfinger Mechanism (radical substitution) over ionic addition and thermal elimination.

Module 1: The Optimized Protocol (SOP)

Standard Operating Procedure for High-Fidelity Bromination

Reagents:

• Substrate: Cycloheptene (1.0 equiv)

• Reagent: N-Bromosuccinimide (NBS) (1.05 equiv)

• Initiator: AIBN (Azobisisobutyronitrile) (0.01 – 0.05 equiv) or Benzoyl Peroxide.

• Solvent:

  -Trifluorotoluene (PhCF ) [Green Alternative] or Carbon Tetrachloride (CCl ) [Traditional] (0.2 M concentration).

Step-by-Step Workflow

• Reagent Prep (Critical): Inspect your NBS. If it is yellow or smells strongly of bromine, it is degraded. Do not use it. Recrystallize it from hot water (see Troubleshooting).

• The Setup: Flame-dry a round-bottom flask equipped with a reflux condenser. Argon/Nitrogen atmosphere is recommended to exclude moisture, though oxygen is the primary inhibitor to avoid.

• Solvent Choice:

  • Traditional: CCl

    allows succinimide to float, serving as a visual progress indicator.[1]

  • Modern/Green: PhCF

    (Trifluorotoluene) is the superior alternative. It mimics the dielectric properties of CCl but is less toxic.

• Addition: Dissolve Cycloheptene in the solvent. Add NBS (solid) and AIBN.[2]

• Initiation: Heat to gentle reflux (

  C).

  • Visual Cue: The reaction is exothermic.[3] Once reflux starts, you may need to lower the heat bath slightly to prevent a runaway.

• Termination: The reaction is complete when the dense NBS solid at the bottom disappears and is replaced by low-density succinimide floating at the top (if using CCl

  /PhCF ).

• Work-up (The Yield Killer):

  • Cool to

    C immediately.

  • Filter off succinimide.

  • Do NOT use silica gel chromatography. 3-bromocycloheptene is labile and will decompose on acidic silica.

  • Purification: Vacuum distillation is the only reliable method for high purity.

Module 2: Troubleshooting & FAQs

Q1: My reaction mixture turned orange/red immediately upon adding NBS.

• Diagnosis: High concentration of free molecular bromine (

  ).

• The Problem: This favors ionic addition (dibromination across the double bond) rather than radical substitution.

• The Fix: Your NBS is impure.[4] Recrystallize NBS from water (dissolve in boiling water, cool to

  C, filter, and dry over under vacuum). White NBS ensures a low steady-state concentration of .

Q2: I am seeing large amounts of tar/polymer in the flask.

• Diagnosis: Thermal elimination of HBr followed by polymerization.

• The Problem: 3-bromocycloheptene is thermally unstable. Prolonged reflux or excessive heat causes it to eliminate HBr, forming cycloheptadiene, which rapidly polymerizes.

• The Fix: Stop the reaction before 100% conversion (e.g., at 90-95%). Isolate immediately. Add a trace of

  to the reaction to scavenge HBr if acid-catalyzed decomposition is suspected.

Q3: Yield is low (<40%) and I see starting material.

• Diagnosis: Radical quenching.

• The Fix:

  • Oxygen: Did you degas the solvent? Oxygen is a diradical and a potent inhibitor.

  • Water: Wet solvent can hydrolyze the product to the alcohol.

  • Initiator: AIBN has a shelf life. If it doesn't evolve

    gas upon heating, recrystallize it from methanol.

Q4: Can I use Dichloromethane (DCM) or Acetonitrile?

• Technical Advice: Avoid them.

  • DCM: Boiling point (

    C) is often too low for efficient thermal initiation of AIBN.

  • Acetonitrile: Being polar, it stabilizes ionic intermediates, favoring the anti-addition of bromine across the double bond (ionic pathway) rather than the desired radical substitution.

Module 3: Advanced Optimization (The "Why")

The Goldfinger Mechanism

To improve yield, you must understand that NBS does not react directly with the alkene. It acts as a reservoir to maintain a vanishingly low concentration of

.[1]

• Initiation: AIBN

  Radical ( ).

• Propagation A:

  abstracts an allylic hydrogen.[1][5] This is the rate-determining step.

• Propagation B: The allylic radical reacts with

  (generated in situ) to form the product and regenerate .

• The NBS Role: NBS reacts with the HBr byproduct to generate exactly one molecule of

  , keeping the cycle alive without flooding the system with halogen.

Data: Solvent Effects on Selectivity

Solvent	Dielectric Constant	Primary Mechanism	Outcome
CCl	2.24	Radical	High Yield (Allylic Bromide)
PhCF	9.18	Radical	High Yield (Allylic Bromide)
Benzene	2.27	Radical	Good Yield (Carcinogenic)
Acetonitrile	37.5	Ionic	Low Yield (Dibromo-addition product)

Module 4: Visualization

Figure 1: The Radical Chain (Goldfinger Mechanism)

This diagram illustrates the critical cycle where NBS acts as a "buffer" for Bromine concentration.

Caption: The Goldfinger mechanism: NBS maintains low

levels to prevent ionic addition side-reactions.

Figure 2: Troubleshooting Workflow

Decision tree for correcting low yields.

Caption: Diagnostic logic for isolating the root cause of failure in Wohl-Ziegler bromination.

References

• Organic Syntheses , Coll.[6][7][8][9] Vol. 4, p.108 (1963); Vol. 39, p.3 (1959). 3-Bromocycloheptene (Analogous protocol for cyclohexene).Link

• Organic Syntheses , Coll. Vol. 9, p.108 (1998). Recrystallization of N-Bromosuccinimide.Link

• Wohl-Ziegler Reaction Mechanism , Organic Chemistry Portal.[1] Detailed mechanistic overview of the radical pathway.Link

• Chemistry LibreTexts , Radical Allylic Bromination (Wohl-Ziegler).Link

Sources

• 1. Wohl-Ziegler Reaction [organic-chemistry.org]
• 2. 3-BROMOCYCLOHEXENE synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Wohl-Ziegler Reaction (Chapter 118) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. espublisher.com [espublisher.com]
• 8. orgsyn.org [orgsyn.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 2-bromocycloheptan-1-ol by Column Chromatography

Welcome to our dedicated technical support center for the chromatographic purification of 2-bromocycloheptan-1-ol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the challenges of isolating this valuable synthetic intermediate. Here, we address common issues encountered during column chromatography, offering practical, experience-driven solutions and in-depth explanations to ensure the integrity and success of your purification process.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured to provide direct answers to the most pressing questions and challenges you may face during the purification of 2-bromocycloheptan-1-ol.

Q1: My TLC analysis shows poor separation of the 2-bromocycloheptan-1-ol diastereomers. How can I improve this?

A1: Achieving good separation of diastereomers on a TLC plate is crucial for a successful column chromatography run. If you are observing co-elution or very similar Rf values, consider the following strategies:

• Systematic Solvent System Screening: The most common mobile phase for separating moderately polar compounds like bromohydrins is a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or diethyl ether).[1] Start with a 1:1 mixture and adjust the ratio based on the initial result.[2]

  • If the spots are too high on the plate (high Rf), increase the proportion of the non-polar solvent.

  • If the spots remain near the baseline (low Rf), increase the proportion of the polar solvent.

• Explore Different Solvent Selectivities: Do not limit your screening to a single solvent class. Solvents with different selectivities can significantly impact the separation of closely related compounds.[1] Try replacing ethyl acetate with other solvents of similar polarity, such as dichloromethane or a mixture of toluene and acetone.

• Two-Dimensional TLC: To confirm if you are dealing with decomposition or multiple components, you can run a 2D TLC. Spot the compound in one corner, develop the plate, then rotate it 90 degrees and develop it again in a different solvent system. If new spots appear off the diagonal, it may indicate on-plate reactions.

Q2: I'm observing significant peak tailing for my product during column chromatography. What is causing this and how can I fix it?

A2: Peak tailing is a common issue, particularly with polar compounds containing functional groups like alcohols that can interact strongly with the acidic silanol groups on the silica gel surface. Here’s how to troubleshoot this:

• Check for Column Overloading: Loading too much sample onto the column is a frequent cause of tailing. As a general rule, use a silica gel to crude product ratio of at least 30:1 to 50:1 by weight.

• Optimize the Mobile Phase:

  • Increase Polarity: A slight, gradual increase in the mobile phase polarity during elution can sometimes help to sharpen tailing peaks by more effectively competing with the stationary phase for interaction with your compound.

  • Use of Additives: For compounds with basic or acidic functionalities, adding a small amount of a modifier to the mobile phase can significantly improve peak shape. While 2-bromocycloheptan-1-ol is neutral, interactions with the silica surface can sometimes be mitigated by adding a very small percentage (e.g., 0.1-1%) of a polar solvent like methanol to the eluent.

• Dry Loading Technique: If you are loading your sample dissolved in a strong solvent, it can disrupt the top of the column packing and lead to band broadening and tailing. It is often preferable to pre-adsorb your crude material onto a small amount of silica gel (dry loading). To do this, dissolve your sample in a minimal amount of a volatile solvent, add silica gel, and then remove the solvent under reduced pressure to obtain a free-flowing powder. This powder can then be carefully added to the top of the column.

Q3: I suspect my 2-bromocycloheptan-1-ol is decomposing on the silica gel column. How can I verify this and what are the preventative measures?

A3: Alpha-bromo alcohols can be sensitive to the acidic nature of standard silica gel, potentially leading to degradation products such as epoxides or ketones.

• Stability Test on TLC: Before setting up a large-scale column, perform a simple stability test. Spot your crude mixture on a TLC plate and let it sit in the open for an hour before developing it. If you observe new spots or significant streaking that was not present in an immediately developed plate, your compound may be unstable on silica.

• Use Deactivated Silica Gel: You can deactivate the silica gel by preparing a slurry with your mobile phase containing a small amount of a base, such as triethylamine (typically 0.1-1%). This will neutralize the acidic sites on the silica surface. However, be mindful that this will alter the elution profile, so you will need to re-optimize your solvent system using TLC with the same additive.

• Consider an Alternative Stationary Phase: If decomposition persists, consider using a less acidic stationary phase like alumina (neutral or basic) or a reversed-phase silica gel (e.g., C18).[3] Keep in mind that switching to a different stationary phase will require a complete re-development of the mobile phase.[4] For reversed-phase chromatography, you would use a polar mobile phase (e.g., water/acetonitrile or water/methanol mixtures).

Q4: The separation of my diastereomers is successful on TLC, but I'm not achieving the same resolution on the column. What should I do?

A4: Translating a good TLC separation to a column can be challenging. Here are some key factors to consider:

• Proper Column Packing: A well-packed column is essential for good resolution. Ensure there are no air bubbles or channels in the stationary phase. The slurry packing method, where the silica gel is mixed with the initial mobile phase before being poured into the column, is generally recommended for achieving a homogenous packing.[5]

• Flow Rate: A slower flow rate generally allows for better equilibration of the analyte between the stationary and mobile phases, leading to improved separation. For gravity columns, you can control the flow rate with the stopcock. For flash chromatography, use the minimum pressure required for a steady flow.

• Fraction Size: Collect smaller fractions, especially when you expect the desired compounds to start eluting. This will prevent the mixing of closely eluting components. Analyze the fractions by TLC to identify which ones contain the pure product.

Experimental Protocol: A Step-by-Step Guide

This section provides a detailed methodology for the purification of 2-bromocycloheptan-1-ol by flash column chromatography.

TLC Method Development

The first step is to determine an optimal solvent system using TLC. The goal is to achieve a good separation between the diastereomers of 2-bromocycloheptan-1-ol and any impurities, with the target compounds having an Rf value between 0.2 and 0.4.

• Prepare several mixtures of hexane and ethyl acetate (e.g., 9:1, 4:1, 7:3).

• Dissolve a small amount of your crude product in a volatile solvent like dichloromethane.

• Spot the solution on a silica gel TLC plate and develop the plates in chambers containing the different solvent mixtures.

• Visualize the spots using a UV lamp (if applicable) and/or by staining with a suitable reagent (e.g., potassium permanganate or p-anisaldehyde stain).

• Select the solvent system that provides the best separation of the target diastereomers.

Column Preparation (Slurry Method)

• Securely clamp a glass chromatography column in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand (approx. 1 cm) over the cotton plug.

• In a beaker, prepare a slurry of silica gel in your chosen eluent (the least polar solvent mixture you plan to use). A typical ratio is 30-50 g of silica gel per 1 g of crude material.

• Pour the slurry into the column, gently tapping the sides to dislodge air bubbles and ensure even packing.

• Open the stopcock to allow the solvent to drain, collecting it for reuse. Continuously add the slurry until the desired column height is reached. Do not let the column run dry.

• Once the silica has settled, add a protective layer of sand (approx. 1 cm) to the top of the silica bed.

Sample Loading (Dry Loading Recommended)

• Dissolve your crude 2-bromocycloheptan-1-ol in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel (approximately 2-3 times the weight of your crude product) to this solution.

• Remove the solvent using a rotary evaporator until you have a dry, free-flowing powder.

• Carefully add this powder to the top of the prepared column.

Elution and Fraction Collection

• Carefully add your starting eluent to the column.

• Apply gentle pressure (if using flash chromatography) to begin eluting the compounds.

• Collect the eluate in a series of numbered test tubes or flasks.

• Monitor the separation by collecting small aliquots from the fractions and analyzing them by TLC.

• Once all your compounds have eluted, you can flush the column with a more polar solvent to remove any strongly retained impurities.

Product Isolation

• Combine the fractions that contain your pure product, as determined by TLC analysis.

• Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 2-bromocycloheptan-1-ol.

• Confirm the purity of your final product using appropriate analytical techniques such as NMR, GC-MS, or HPLC.

Data Summary Table

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60-120 mesh)	Standard, cost-effective choice for normal-phase chromatography of moderately polar compounds.[5]
Mobile Phase	Hexane/Ethyl Acetate	A versatile solvent system with tunable polarity for a wide range of compounds.[1]
TLC Rf Target	0.2 - 0.4	Provides a good balance between retention and elution, often translating to effective separation on a column.
Silica to Crude Ratio	30:1 to 50:1 (w/w)	Prevents column overloading and ensures good separation.
Sample Loading	Dry Loading	Minimizes band broadening and improves resolution.
Visualization	UV (if applicable), KMnO₄ or p-anisaldehyde stain	Effective for visualizing alcohols and other organic compounds on a TLC plate.

Workflow Visualization

Below is a diagram illustrating the key decision points and steps in the purification workflow for 2-bromocycloheptan-1-ol.

Purification Workflow for 2-bromocycloheptan-1-ol.

References

• Chromatography Forum. (2008). Separation of diastereomers. [Link]

• LabXchange. (2024, January 25). Lab Procedure: Thin Layer Chromatography 4/9. [Link]

• Reddit. (2020, March 26). TLC Solvent System : r/OrganicChemistry. [Link]

• University of York. (n.d.). Determining a solvent system. [Link]

• Toda, F. (2017). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 22(1), 128. [Link]

• ResearchGate. (n.d.). Comparative study on separation of diastereomers by HPLC. [Link]

• Rotachrom. (2024, December 4). Isomer separation by CPC chromatography. [Link]

• University of California, Irvine. (n.d.). Isolation and Purification of Organic Compounds Thin Layer Chromatography (TLC). [Link]

• Biotage. (2023, January 19). Using TLC to Scout Flash Chromatography Solvents. [Link]

• Master Organic Chemistry. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. [Link]

• Columbia University. (2007). Column chromatography. [Link]

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• 2. reddit.com [reddit.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 5. html.rhhz.net [html.rhhz.net]

Technical Support Center: Preservation of Bromohydrins During Reaction Workup

Welcome to the Technical Support Center for synthetic chemistry applications. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the stability of bromohydrins during experimental workup. The following troubleshooting guides and FAQs provide in-depth technical insights and actionable protocols to mitigate unwanted elimination reactions and ensure the integrity of your target molecules.

Introduction: The Challenge of Bromohydrin Instability

Bromohydrins are valuable synthetic intermediates, pivotal in the synthesis of epoxides, amino alcohols, and other key molecular scaffolds. Their formation, typically via the reaction of an alkene with a bromine source in the presence of water, is a well-established transformation. However, the vicinal halo-alcohol moiety inherent to bromohydrins renders them susceptible to a base-mediated intramolecular SN2 reaction, leading to the formation of an epoxide. This elimination pathway is a common cause of yield loss and purification difficulties. This guide provides a comprehensive overview of the factors influencing this side reaction and presents strategies to circumvent it during the critical workup phase.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant formation of an epoxide byproduct during my bromohydrin workup. What is the primary cause?

The formation of an epoxide from a bromohydrin is a classic intramolecular Williamson ether synthesis.[1] This reaction is initiated by the deprotonation of the hydroxyl group to form an alkoxide. This alkoxide then acts as an intramolecular nucleophile, attacking the adjacent carbon bearing the bromine atom in an SN2 fashion, with bromide acting as the leaving group. The use of strong bases, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), during the workup creates a highly basic environment that promotes this deprotonation and subsequent cyclization.[1]

The rate of this reaction is also highly dependent on the conformation of the bromohydrin. For the intramolecular SN2 reaction to occur, the molecule must adopt a conformation where the alkoxide and the carbon-bromine bond are anti-periplanar to each other, allowing for backside attack.[1]

Q2: What is the role of pH during the aqueous workup, and what is the ideal pH range to maintain?

Maintaining the correct pH during the aqueous workup is critical for the stability of the bromohydrin. A high pH (basic conditions) will, as discussed above, catalyze the formation of the epoxide. Conversely, strongly acidic conditions can also be detrimental, potentially leading to acid-catalyzed epoxide opening if trace amounts of epoxide have already formed, or other acid-sensitive functional groups in the molecule may be affected.

While the optimal pH can be substrate-dependent, a general guideline is to maintain a neutral to slightly acidic pH (pH 6-7) during extraction and washing steps. This can be achieved by using a buffered wash solution or by careful neutralization with a mild acid or base.

Q3: Are there alternatives to strong bases like NaOH for neutralizing the reaction mixture?

Absolutely. Using milder bases is a key strategy to prevent epoxide formation. Here are some recommended alternatives:

• Saturated Sodium Bicarbonate (NaHCO₃) Solution: This is a weak base that is generally sufficient to neutralize any acidic byproducts from the bromination reaction (such as HBr) without significantly raising the pH to a level that promotes rapid elimination.[2]

• Dilute Sodium Carbonate (Na₂CO₃) Solution: While slightly more basic than sodium bicarbonate, a dilute solution of sodium carbonate can also be used for neutralization. It is important to monitor the pH of the aqueous layer to ensure it does not become too basic.

Q4: My product seems to be decomposing during flash chromatography on silica gel. What could be the cause and how can I prevent it?

Silica gel is weakly acidic and can, in some cases, promote the decomposition of sensitive compounds, including bromohydrins. This can occur via acid-catalyzed elimination or rearrangement pathways. Additionally, the slightly polar nature of bromohydrins can lead to prolonged contact time with the silica surface, increasing the likelihood of decomposition.

To mitigate this, consider the following:

• Neutralized Silica Gel: You can neutralize the silica gel by preparing a slurry with a small amount of a suitable base, such as triethylamine (~1% v/v in the eluent), and then packing the column.

• Alternative Stationary Phases: If your compound is particularly sensitive, consider using a less acidic stationary phase, such as alumina (basic or neutral grade), or a bonded phase like C18 for reverse-phase chromatography.

• Minimize Contact Time: Use flash chromatography with a higher flow rate to minimize the time the compound spends on the column.[3][4]

• Cooling the Column: For extremely labile compounds, running the column at a reduced temperature can sometimes help to minimize decomposition.

Troubleshooting Guide: Common Issues and Solutions

Issue	Probable Cause(s)	Recommended Solution(s)
Low yield of bromohydrin and high yield of epoxide.	Use of strong base (e.g., NaOH, KOH) during workup. High temperature during workup. Prolonged exposure to basic conditions.	Use a mild base like saturated sodium bicarbonate for neutralization.[2] Perform the workup at a reduced temperature (0-5 °C). Minimize the time the reaction mixture is in contact with any basic solution.
Formation of an emulsion during extraction.	High concentration of surfactant-like impurities. Vigorous shaking of the separatory funnel.	Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer.[5] Gently swirl or invert the separatory funnel instead of vigorous shaking.[5] If an emulsion persists, filtration through a pad of Celite or glass wool can help to break it.
Product decomposition on silica gel during chromatography.	Acidity of the silica gel. Prolonged contact time with the stationary phase.	Neutralize the silica gel with a small amount of triethylamine. Use an alternative stationary phase like neutral alumina. Increase the flow rate during flash chromatography to reduce residence time.[3][4]
Incomplete quenching of bromine (persistent yellow/orange color).	Insufficient amount of quenching agent.	Add the quenching agent (e.g., 10% aqueous sodium thiosulfate) portion-wise until the color disappears.[6] Stir the biphasic mixture vigorously to ensure complete reaction.

Experimental Protocols

Protocol 1: General Workup Procedure with a Mild Base

This protocol is suitable for most bromohydrin syntheses where the product is not exceptionally sensitive.

• Cooling: Once the reaction is complete, cool the reaction mixture to 0-5 °C in an ice bath.

• Quenching: Slowly add a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) with vigorous stirring until the characteristic color of bromine dissipates.[6]

• Extraction: Transfer the mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent (e.g., THF, DMSO), add a suitable extraction solvent like ethyl acetate or dichloromethane and water.

• Neutralization: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2] Be sure to vent the separatory funnel frequently, as carbon dioxide gas may be evolved.

• Washing: Wash the organic layer with brine (saturated aqueous NaCl) to remove residual water and water-soluble impurities.[5]

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure at a low temperature to obtain the crude bromohydrin.

Protocol 2: Non-Basic Aqueous Workup

For substrates that are particularly sensitive to base, this protocol avoids the use of any basic wash.

• Cooling and Quenching: Follow steps 1 and 2 from Protocol 1.

• Extraction: Perform the extraction as described in step 3 of Protocol 1.

• Washing: Wash the organic layer multiple times with deionized water to remove water-soluble byproducts. Follow with a brine wash.

• Drying and Concentration: Proceed as described in steps 6 and 7 of Protocol 1.

Proactive Strategy: The Use of Protecting Groups

For particularly challenging substrates where elimination is difficult to avoid during workup, a proactive strategy is to protect the hydroxyl group of an allylic or homoallylic alcohol before the bromination step. This removes the possibility of intramolecular cyclization.

Silyl Ethers as Protecting Groups:

Silyl ethers are a common choice for protecting alcohols due to their ease of installation, stability under a range of reaction conditions, and selective removal.[7][8][9]

• Common Silyl Ethers: Trimethylsilyl (TMS), Triethylsilyl (TES), tert-Butyldimethylsilyl (TBDMS or TBS), and tert-Butyldiphenylsilyl (TBDPS).

• Stability: The stability of silyl ethers to the conditions of bromohydrin formation (e.g., NBS in aqueous DMSO) generally increases with steric bulk (TMS < TES < TBDMS < TBDPS). TBDMS and TBDPS are generally robust enough for this purpose.[9]

• Deprotection: Silyl ethers can be cleaved under conditions that are typically orthogonal to the bromohydrin functionality. Fluoride ion sources, such as tetrabutylammonium fluoride (TBAF), are commonly used for deprotection.[10] Mildly acidic conditions can also be employed for the cleavage of more labile silyl ethers.[11]

Visualizing the Reaction Pathways

The following diagrams illustrate the desired bromohydrin formation and the competing elimination pathway.

graph "Bromohydrin_Formation_and_Elimination" { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

// Nodes Alkene [label="Alkene"]; Bromonium [label="Bromonium Ion Intermediate"]; Bromohydrin [label="Desired Bromohydrin Product", fillcolor="#34A853", fontcolor="#FFFFFF"]; Alkoxide [label="Alkoxide Intermediate"]; Epoxide [label="Undesired Epoxide Product", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Alkene -> Bromonium [label="Br2/H2O or NBS/H2O"]; Bromonium -> Bromohydrin [label="H2O attack"]; Bromohydrin -> Alkoxide [label="Strong Base (e.g., NaOH)", color="#EA4335"]; Alkoxide -> Epoxide [label="Intramolecular SN2", color="#EA4335"]; }

Caption: Reaction pathway showing the formation of the bromohydrin and the base-induced elimination to the epoxide. graph "Workup_Decision_Tree" { layout=dot; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

// Nodes Start [label="Reaction Mixture Containing Bromohydrin"]; Quench [label="Quench with Na2S2O3"]; Neutralize [label="Neutralization Step"]; MildBase [label="Wash with sat. NaHCO3", fillcolor="#FBBC05", fontcolor="#202124"]; NonBasic [label="Wash with Water/Brine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Extraction"]; Drying [label="Drying over Na2SO4"]; Concentration [label="Concentration"]; Purification [label="Purification"]; Chromatography [label="Flash Chromatography (neutralized silica if necessary)"]; Recrystallization [label="Recrystallization"]; FinalProduct [label="Pure Bromohydrin"];

// Edges Start -> Quench; Quench -> Neutralize; Neutralize -> MildBase [label="Base-tolerant substrate"]; Neutralize -> NonBasic [label="Base-sensitive substrate"]; MildBase -> Extraction; NonBasic -> Extraction; Extraction -> Drying; Drying -> Concentration; Concentration -> Purification; Purification -> Chromatography; Purification -> Recrystallization; Chromatography -> FinalProduct; Recrystallization -> FinalProduct; }

Caption: Decision tree for the workup of a bromohydrin synthesis.

References

• Reddy, M. A., Surendra, K., Bhanumathi, N., & Rao, K. R. (2002). Highly regioselective ring opening of epoxides to halohydrins has been carried out in impressive yields with hydrogen and lithium halides in presence of β-cyclodextrin using water as solvent. Tetrahedron, 58(30), 6003-6008. [Link]

• LCGC International. (2020). Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Bityukov, O. V., et al. (2021). Alkene, Bromide, and ROH – How To Achieve Selectivity? Electrochemical Synthesis of Bromohydrins and Their Ethers. Chemistry – A European Journal, 27(38), 9868-9876. [Link]

• Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups. [Link]

• Gao, Y., et al. (2018). 1,3,5-Trimethoxybenzene (TMB) as a new quencher for preserving redox-labile disinfection byproducts. Environmental Science: Water Research & Technology, 4(6), 844-853. [Link]

• University of Calgary. On the Epoxidation of Alkenes. [Link]

• Reddit. (2025). Help with reaction workup. [Link]

• Schallmey, M. (2012). Novel halohydrin dehalogenases by protein engineering and database mining. University of Groningen. [Link]

• Chemistry Steps. (2021). Protecting Groups For Alcohols. [Link]

• Valente, A. J. M., et al. (2013). Screening for stability and compatibility conditions of recombinant human epidermal growth factor for parenteral formulation: effect of pH, buffers, and excipients. Journal of Pharmaceutical Sciences, 102(8), 2549-2562. [Link]

• Vidal, N., et al. (2025). Turning Down the Inhibition Effect of Silica Gels in Protein Crystallization. Crystal Growth & Design. [Link]

• Gelest. Deprotection of Silyl Ethers. [Link]

• Staar, P., et al. (2023). HHDH‐catalyzed dehalogenation reactions of vicinal halohydrins and... ChemCatChem. [Link]

• Kuzminac, I., et al. (2020). Investigation of reaction conditions on synthesis of steroidal bromohydrin and structural analysis of novel 6α-brom-5β-hydroxy derivative. Journal of the Serbian Chemical Society. [Link]

• Stloukal, F., et al. (2004). Encapsulation of Microbial Cells Into Silica Gel. Journal of Sol-Gel Science and Technology, 31(1-3), 283-288. [Link]

• King Saud University. Lab (1) Preparation of Buffer Solutions. [Link]

• Smith, C. J., et al. (2016). The in situ generation and reactive quench of diazonium compounds in the synthesis of azo compounds in microreactors. Beilstein Journal of Organic Chemistry, 12, 1937-1945. [Link]

• University of Rochester. How To: Manage an Emulsion. [Link]

• Phenomenex. (2025). Flash Chromatography: Principles & Applications. [Link]

• Master Organic Chemistry. (2015). Protecting Groups For Alcohols. [Link]

• Spectro Scientific. Emulsion Breaking Techniques for Oil in Water Solvent Extractions. [Link]

• Multisorb. A Deep Dive Into the Science Behind Desiccant Packets: How They Extend Product Shelf Life. [Link]

• El-Sayed, A. A., & El-Khouly, M. E. (2007). Fluorescence Quenching of Aromatic Hydrocarbons by Nitroxide Radicals: A Mechanistic Study. Journal of Fluorescence, 17(4), 437-445. [Link]

• Leonardi, D., et al. (2025). The Influence of pH and Preservative Agents on Physicochemical and Microbiological Stability of a Flexible Dose/Age-Appropriate Formulation of Enalapril Maleate. A Quality by Design‑Based Optimization. AAPS PharmSciTech. [Link]

• Mettler Toledo. Buffer Preparation – Solutions, Calculation & Solving Common Problems. [Link]

• Biotage. (2023). Tackling emulsions just got easier. [Link]

• Wiertel, A., et al. (2022). Investigation of the Kinetics of Hysteresis Effects in Silica Gel. Applied Sciences, 12(17), 8783. [Link]

• Westin, J. Cleavage of Ethers - Organic Chemistry. [Link]

• University of Wisconsin-River Falls. PREPARATION AND TESTING OF BUFFER SOLUTIONS. [Link]

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Technical Support Center: Diastereoselectivity in Cycloheptyl Bromohydrin Formation

Welcome to the technical resource center for controlling diastereoselectivity in the formation of cycloheptyl bromohydrins. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with this critical transformation. Here, we move beyond simple protocols to explore the underlying principles that govern stereochemical outcomes, providing you with the expert insights needed to troubleshoot and optimize your reactions.

Fundamental Principles: The Reaction Mechanism

Understanding the reaction mechanism is paramount to controlling its stereochemical outcome. The formation of a bromohydrin from an alkene like cycloheptene proceeds via a two-step electrophilic addition pathway.[1][2][3]

• Formation of the Bromonium Ion: The reaction initiates with the electrophilic attack of the cycloheptene π-bond on a bromine source (e.g., Br₂ or N-bromosuccinimide, NBS). This forms a cyclic, three-membered intermediate known as a bromonium ion, with the bromine atom bridging two adjacent carbons.[2][4]

• Nucleophilic Attack by Water: A water molecule, acting as a nucleophile, then attacks one of the two carbons in the bromonium ion. This attack occurs from the face opposite to the bulky bromonium bridge, a process known as anti-addition .[2][5][6] This backside attack is a stereospecific SN2-like process that dictates the relative stereochemistry of the final product.[7]

The flexible nature of the seven-membered cycloheptyl ring, which exists in various low-energy conformations like the twist-chair, means that the initial formation of the bromonium ion and the subsequent attack by water can occur on different faces of the ring system, leading to a mixture of diastereomers. Controlling the ratio of these diastereomers is the primary challenge.

Mechanism of Cycloheptyl Bromohydrin Formation

Caption: Reaction mechanism for cycloheptyl bromohydrin formation.

Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during the synthesis of cycloheptyl bromohydrins.

Q1: Why am I getting a low diastereomeric ratio (dr) in my reaction?

A low diastereomeric ratio suggests that the transition states leading to the two different diastereomers are very close in energy. Several factors can cause this:

• Temperature: Higher reaction temperatures provide enough thermal energy to overcome the small activation energy difference between the two competing diastereomeric pathways, leading to a product mixture that approaches a 1:1 ratio.

• Solvent: The solvent plays a critical role in stabilizing the charged bromonium ion intermediate and the transition states. A non-optimal solvent may not sufficiently differentiate between the energies of the two pathways.[8]

• Reagents: The purity of your reagents, especially the cycloheptene and the brominating source, is crucial. Impurities can introduce competing reactions or alter the reaction environment. Using freshly recrystallized NBS is recommended to avoid side reactions from aged reagents.[9]

Q2: How does solvent choice impact diastereoselectivity?

Solvent selection is one of the most powerful tools for controlling diastereoselectivity.

• Polar Protic Solvents (e.g., H₂O, t-BuOH): These solvents can stabilize the bromonium ion through hydrogen bonding and act as the nucleophile. A high concentration of water is often used to outcompete the bromide anion (Br⁻) as the nucleophile, thus minimizing the formation of the dibromo-cycloheptane byproduct.[3][10]

• Polar Aprotic Solvents (e.g., DMSO, THF, DME): These are often used as co-solvents to improve the solubility of the alkene.[9][10] The use of aqueous DMSO is a common and effective system.[9] Non-polar solvents may favor specific solute-solvent clusters that can influence the stereochemical outcome.[8][11] Computational studies suggest that reactions in non-polar aprotic solvents may proceed through different mechanisms (e.g., involving two molecules of Br₂) compared to polar protic solvents, which can directly mediate the reaction.[12]

Q3: What is the effect of temperature on the reaction outcome?

Temperature directly influences the kinetic control of the reaction.

• Lower Temperatures (e.g., 0 °C): Running the reaction at a lower temperature generally increases diastereoselectivity. According to the principles of kinetic control, a lower temperature makes it more difficult for the reaction to proceed through the higher-energy transition state.[13] This amplifies the effect of even a small difference in activation energies between the two pathways, favoring the formation of the thermodynamically more stable diastereomer.

• Higher Temperatures (e.g., Room Temperature or above): As temperature increases, the reaction may approach thermodynamic control, where the product ratio is determined by the stability of the products themselves rather than the transition states.[14] This often results in lower selectivity.

Q4: Which brominating agent is better: Br₂ or N-Bromosuccinimide (NBS)?

While both reagents can effect the transformation, NBS is often the superior choice for laboratory synthesis for several reasons:

• Handling and Safety: NBS is a crystalline solid that is significantly easier and safer to handle than volatile, corrosive liquid bromine.[4][15]

• Controlled Bromine Source: NBS provides a slow, low-concentration source of electrophilic bromine in situ, which helps to suppress side reactions, particularly the formation of the 1,2-dibromo-cycloheptane byproduct.[10][16]

• Reduced Acidity: The reaction of alkenes with Br₂ generates HBr as a byproduct, which can lead to acid-catalyzed side reactions. The succinimide byproduct from NBS is weakly basic and can help neutralize any strong acid formed, protecting sensitive functional groups.[15]

Troubleshooting Guide

Use this guide to diagnose and resolve common issues in your experiments.

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
Low Diastereomeric Ratio (dr)	1. Reaction temperature is too high. 2. Incorrect solvent system. 3. Reagents (especially NBS) are old or impure.	1. Decrease the reaction temperature to 0 °C or lower.[14] 2. Screen different solvent systems. A common starting point is 50% aqueous DMSO or THF.[9] 3. Use freshly recrystallized NBS and distilled cycloheptene.[9]
Low Overall Yield	1. Incomplete reaction. 2. Significant byproduct formation. 3. Product loss during workup/purification.	1. Monitor the reaction by TLC or GC-MS to ensure full consumption of the starting material. 2. Ensure a high concentration of water is present to favor bromohydrin formation over dibromination. Use NBS instead of Br₂.[10] 3. Optimize extraction and chromatography procedures.
Significant Dibromo Byproduct	The bromide ion (Br⁻) is competing with water as the nucleophile.	1. Use NBS as the bromine source.[4] 2. Increase the concentration of water in the solvent mixture. The reaction relies on water being present in large excess to act as both solvent and nucleophile.[3]
Formation of α-bromoketones	This is a known side reaction, particularly with impure NBS.	Use freshly recrystallized NBS.[9]

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low diastereoselectivity.

Experimental Protocol: Optimized Formation of Cycloheptyl Bromohydrin

This protocol is optimized for high diastereoselectivity and yield by using NBS at a controlled temperature.

Reagents & Equipment:

• Cycloheptene

• N-Bromosuccinimide (NBS), recrystallized

• Dimethyl sulfoxide (DMSO)

• Deionized Water

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve cycloheptene (1.0 eq) in a 1:1 mixture of DMSO and deionized water (e.g., 20 mL DMSO, 20 mL H₂O).

• Cooling: Place the flask in an ice-water bath and stir the solution for 15 minutes until the internal temperature stabilizes at 0-5 °C.

• Addition of NBS: To the cooled, stirring solution, add freshly recrystallized NBS (1.05 eq) portion-wise over 15-20 minutes. Monitor the reaction color; the initial yellow/orange color from NBS should dissipate as it is consumed.[17]

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 2-4 hours. Monitor the consumption of the starting material by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Once the reaction is complete, quench it by adding 20 mL of saturated aqueous sodium thiosulfate solution to destroy any unreacted bromine species.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase with diethyl ether (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ (1 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the diastereomeric bromohydrins.

• Characterization: Characterize the purified product(s) by ¹H and ¹³C NMR spectroscopy. The diastereomeric ratio can be determined by integration of well-resolved signals in the ¹H NMR spectrum.

References

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• Wigal, C. T. (n.d.). Regioselectivity: Electrophilic Addition and Bromohydrin Formation.
• Vaia. (n.d.). We saw in Section 8-3 that an alkene can be converted into a bromo-hydrin on treatment with.
• OrgoSolver. (n.d.). Bromohydrin Formation of Alkenes with Br₂ and H₂O.

• Ashenhurst, J. (2013, March 15). Bromination, Chlorination, and Halohydrin Formation from Alkenes. Master Organic Chemistry. Retrieved from [Link]

• Wigal, C. T. (n.d.). Stereospecificity: Electrophilic Addition and Bromohydrin Formation.

• Chemistry Centre. (2018, March 13). bromohydrin formation mechanism. YouTube. Retrieved from [Link]

• The Content Authority. (2023, April 27). Axial vs Equatorial: Fundamental Differences Of These Terms.

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Chemistry Stack Exchange. (2024, September 25). What is the effect of temperature on the reaction of a halohydrin with a base (NaH)? Retrieved from [Link]

• Hori, K., et al. (2007). New insights into the bromination reaction for a series of alkenes--a computational study. The Journal of Physical Chemistry A, 111(5), 823-30. Retrieved from [Link]

• PBworks. (n.d.). stereochemistry of Br2 addition to cyclic compounds. Furman Chemistry 120. Retrieved from [Link]

• Chegg. (2021, November 21). Solved In this experiment you will synthesize a bromohydrin. Retrieved from [Link]

• Ashenhurst, J. (2011, June 10). N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• Allen, K. (2025, July 15). Halohydrin: Definition, Synthesis, Regioselectivity and Applications.

• LibreTexts Chemistry. (2019, December 30). 11.8: Electrophilic Addition of Halogens to Alkenes. Retrieved from [Link]

• Chemistry Classes by Sunil Sir. (2022, July 3). N bromosuccinimide reaction mechanism || #NBS reagents in organic chemistry. YouTube. Retrieved from [Link]

• Hori, K., et al. (2025, August 7). New Insights into the Bromination Reaction for a Series of Alkenes A Computational Study. ResearchGate. Retrieved from [Link]

• ChemHelp ASAP. (2019, December 21). alkene additions with N-bromosuccinimide (NBS). YouTube. Retrieved from [Link]

• Wang, H., et al. (2018, November 21). Oxidative β-Halogenation of Alcohols: A Concise and Diastereoselective Approach to Halohydrins. ResearchGate. Retrieved from [Link]

• LibreTexts Chemistry. (2021, November 1). 10.12: Stereochemistry of Halogenation. Retrieved from [Link]

• Piras, P. P., et al. (2009, February 12). Solvent effects on stereoselectivity: more than just an environment. RSC Publishing. Retrieved from [Link]

• Organic Chemistry. (n.d.). Halohydrin formation. Retrieved from [Link]

• LibreTexts Chemistry. (2024, September 22). 8.3: Halohydrins from Alkenes - Addition of HO-X. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Chemistry Steps. (n.d.). Halogenation of Alkenes. Retrieved from [Link]

• Reddy, G. S. R., et al. (2024, June 10). Harnessing the 1,3-azadiene-anhydride reaction for the regioselective and stereocontrolled synthesis of lactam-fused bromotetrahydropyrans by bromoetherification of lactam-tethered trisubstituted tertiary alkenols. RSC Publishing. Retrieved from [Link]

• Gevorgyan, V., et al. (2010, April 2). Thermodynamic control of diastereoselectivity in the formal nucleophilic substitution of bromocyclopropanes. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Enantioenriched Bromohydrins via Divergent Reactions of Racemic Intermediates from Anchimeric Oxygen Borrowing. Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2025, July 19). Axial or equatorial attack is possible on a cyclohexanone. ORGANIC CHEMISTRY.

• Jinks, M. A., et al. (2024, March 5). Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control. RSC Publishing. Retrieved from [Link]

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Technical Support Center: Handling the Instability of 2-Bromocycloheptanol in Basic Conditions

Welcome to the technical support center for handling 2-bromocycloheptanol. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile intermediate. Given its inherent reactivity, particularly under basic conditions, a clear understanding of its chemical behavior is crucial for successful and reproducible outcomes. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles.

Section 1: Fundamental Principles - Understanding the Instability

This section addresses the core chemical principles governing the reactivity of 2-bromocycloheptanol. A firm grasp of these concepts is the first step in troubleshooting and optimizing your experimental design.

Q1: Why is 2-bromocycloheptanol so reactive towards bases?

A1: The instability of 2-bromocycloheptanol in the presence of a base stems from its structure as a 2-halohydrin. This arrangement facilitates two primary competing reaction pathways: an intramolecular SN2 reaction to form an epoxide, and a β-elimination (E2) reaction to form an alkene.[1][2]

• Intramolecular SN2 (Epoxidation): The most common pathway begins when the base deprotonates the hydroxyl group, forming a transient alkoxide intermediate. This alkoxide is a potent intramolecular nucleophile that can attack the adjacent carbon atom bearing the bromine atom, displacing the bromide leaving group to form a stable, cyclic ether known as cycloheptene oxide.[3][4] This process is mechanistically similar to the Williamson Ether Synthesis.[5]

• E2 Elimination (Dehydrohalogenation): Alternatively, a strong base can abstract a proton from a carbon atom beta to the carbon-bromine bond (α-carbon).[2][6] This concerted, single-step mechanism results in the formation of a carbon-carbon double bond and the elimination of hydrogen bromide (HBr), yielding products like cyclohepten-1-ol or cycloheptene.[7][8]

Caption: Competing reaction pathways for 2-bromocycloheptanol in base.

Q2: How does stereochemistry influence whether I get the epoxide or the elimination product?

A2: Stereochemistry is arguably the most critical factor in determining the reaction outcome. For the intramolecular SN2 reaction to occur, the reacting groups must adopt a specific spatial arrangement.

• For Epoxidation: The SN2 reaction requires a "backside attack." In this intramolecular context, it means the nucleophilic oxygen of the alkoxide and the bromine leaving group must be anti-periplanar to one another. In the context of the cycloheptane ring, this generally means the hydroxyl group and the bromine must be on opposite faces of the ring (a trans configuration). If they are on the same face (cis), the oxygen cannot achieve the correct trajectory to attack the C-Br bond from the back, and epoxide formation will not occur via this mechanism.[5]

• For Elimination: The E2 reaction also has strict stereochemical requirements, favoring an anti-periplanar arrangement between the abstracted beta-hydrogen and the bromine leaving group.[7][9] Depending on which conformer of the cycloheptane ring is most stable and which beta-hydrogens are accessible, elimination may become the dominant pathway, especially if the requirements for epoxidation are not met.

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during experiments with 2-bromocycloheptanol under basic conditions.

Problem 1: My reaction is clean, but the yield of cycloheptene oxide is very low or zero. The main product appears to be an alkene.

• Possible Cause A: Incorrect Starting Material Stereochemistry.

  • Explanation: You may be starting with cis-2-bromocycloheptanol, where the -OH and -Br groups are on the same face of the ring. This syn arrangement physically prevents the intramolecular backside attack required for epoxide formation.[5]

  • Troubleshooting Steps:

    • Verify Stereochemistry: Confirm the stereochemistry of your starting material using analytical techniques like NMR spectroscopy, paying close attention to coupling constants that can help define dihedral angles.

    • Alternative Synthesis: If you have the cis isomer but require the epoxide, the halohydrin-to-epoxide route is not viable. You should consider a direct epoxidation of cycloheptene using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA).[10][11]

• Possible Cause B: Reaction Conditions Favor Elimination.

  • Explanation: The choice of base and temperature dramatically influences the competition between substitution (epoxidation) and elimination.[12] Bulky bases, such as potassium tert-butoxide (t-BuOK), sterically struggle to act as nucleophiles but are excellent at abstracting protons, thus strongly favoring the E2 pathway.[7] High temperatures also tend to favor elimination over substitution.

  • Troubleshooting Steps:

    • Modify Reaction Conditions: Consult the table below to select conditions that favor epoxidation. Use a smaller, strong base like sodium hydride (NaH) or sodium hydroxide (NaOH).[3][5]

    • Control Temperature: Run the reaction at a lower temperature (e.g., 0 °C to room temperature) to disfavor the elimination pathway, which typically has a higher activation energy.[13]

Table 1: Reaction Condition Guidelines for 2-Bromocycloheptanol

Feature	Favors Epoxidation (Intramolecular SN2)	Favors Elimination (E2)	Rationale
Stereochemistry	trans (-OH and -Br are anti-periplanar)	Can occur from cis or trans isomers	Epoxidation requires a specific backside attack geometry.
Base Type	NaH, NaOH (small, strong bases)	KOtBu, DBU (bulky, strong bases)	Bulky bases are poor nucleophiles but efficient at proton abstraction.[7]
Temperature	Low (0 °C to RT)	Elevated	Elimination reactions are often entropically favored at higher temperatures.
Solvent	Aprotic (e.g., THF, Diethyl Ether)	Aprotic or alcoholic solvents	Alcoholic solvents can generate alkoxide bases in situ.

Problem 2: My crude reaction mixture shows multiple spots on TLC, and the NMR is complex and difficult to interpret.

• Possible Cause: A mixture of products and/or decomposition.

  • Explanation: This scenario suggests that neither reaction pathway is dominant, leading to a mixture of cycloheptene oxide, various elimination products, and possibly unreacted starting material. It could also indicate that the desired epoxide, once formed, is reacting further under the basic conditions if the reaction is left too long or at too high a temperature.

  • Troubleshooting Workflow: The following workflow provides a systematic approach to diagnosing and solving the issue.

Caption: Troubleshooting workflow for optimizing reactions.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-bromocycloheptanol? A1: 2-Bromocycloheptanol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[14] It is crucial to store it away from bases and strong oxidizing agents to prevent degradation.[15][16] As brominated compounds can be light-sensitive, storage in an amber glass bottle is recommended.[13]

Q2: What are the best analytical techniques to monitor the progress of my reaction? A2: A combination of techniques is ideal.

• Thin-Layer Chromatography (TLC): The fastest and most convenient method for real-time monitoring. It allows you to visualize the consumption of the starting material and the formation of products. A common issue is seeing a change in the TLC profile after acidic or basic workup, which indicates product instability under those conditions.[17]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating and identifying volatile components like the starting material, cycloheptene oxide, and any alkene byproducts.[18][19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The most powerful tool for unambiguous structure confirmation of the final, purified product. Crude NMR can sometimes be misleading but is useful for determining the ratio of products.[17][20]

Q3: My reaction seems to stop before all the 2-bromocycloheptanol is consumed, even with excess base. What could be the cause? A3: This issue can arise from several factors. First, your base may have degraded. For instance, solid NaOH can react with atmospheric CO₂ to form sodium carbonate, which is a much weaker base.[15] Second, if your starting material is a mixture of cis and trans isomers, the reaction will consume the reactive trans isomer to form the epoxide, leaving the unreactive cis isomer behind.[5] Finally, ensure your solvent is anhydrous, as water can quench strong bases like NaH.

Section 4: Reference Experimental Protocol

Protocol: Synthesis of Cycloheptene Oxide from trans-2-Bromocycloheptanol

This protocol is a representative procedure and may require optimization based on your specific substrate and laboratory conditions.

Materials:

• trans-2-Bromocycloheptanol (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, and dropping funnel

Procedure:

• Setup: Under a nitrogen atmosphere, add the sodium hydride dispersion to a round-bottom flask equipped with a magnetic stirrer. Wash the NaH three times with anhydrous hexanes to remove the mineral oil, carefully decanting the hexanes each time. Add anhydrous THF to the flask.

• Cooling: Cool the stirred NaH/THF slurry to 0 °C using an ice bath.

• Addition of Substrate: Dissolve the trans-2-bromocycloheptanol in a minimal amount of anhydrous THF in a dropping funnel. Add this solution dropwise to the cooled NaH slurry over 30 minutes. Effervescence (H₂ gas evolution) should be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC until the starting material is no longer visible (typically 1-2 hours).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly and carefully quench the excess NaH by the dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude cycloheptene oxide can be purified by flash column chromatography or distillation under reduced pressure.

References

• Master Organic Chemistry. (2015, January 26). Epoxides - The Outlier Of The Ether Family. Master Organic Chemistry. [Link]

• Dr. P. (2023, August 10). Epoxide formed from halohydrin mechanism [Video]. YouTube. [Link]

• Hunt, I. (n.d.). Ch16: HO-C-C-X => epoxide. University of Calgary. [Link]

• Chemistry LibreTexts. (2024, October 2). 8.7: Oxidation of Alkenes - Epoxidation and Hydroxylation. [Link]

• StudyOrgo.com. (2015, February 27). Epoxides: Formation and Utilization. [Link]

• Stradiotto, M. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. [Link]

• Unknown. (2022, August 28). Elimination Reactions. [Link]

• Analytical Methods. (2013, August 16). Simultaneous determination of alcohols and acetone in blood by headspace solid-phase microextraction and gas chromatography. [Link]

• Chegg. (2022, December 5). Solved Propose a multi-step synthesis to make cycloheptene. [Link]

• Reddit. (2022, November 28). Did I treat trans-2-bromocyclohexanol with sodium hydroxide correctly?. r/OrganicChemistry. [Link]

• Aakash Institute. (n.d.). Elimination Reactions. [Link]

• CK-12 Foundation. (2026, January 14). Elimination Reaction - Haloalkanes. [Link]

• Melissa M. (2021, September 22). Halohydrin Formation | Br2 or Cl2 with H2O or CH3OH | Organic Chemistry [Video]. YouTube. [Link]

• KPU Pressbooks. (n.d.). Chapter 8: Elimination Reactions. Organic Chemistry I. [Link]

• Mayya Alocci. (2025, November 12). E1/E2 Complete Guide to Elimination Reactions With Examples, Mechanisms and Products [Video]. YouTube. [Link]

• Pearson. (2024, February 12). When trans-4-bromocyclohexanol is treated with base, an intramolecular reaction occurs. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1982). Prostaglandin endoperoxide model compounds. Part 2. Stereospecific synthesis of isomeric 5-bromo-2,3-dioxabicyclo[2.2.1]heptanes and 2-bromo-6,7-dioxabicyclo[3.2.1]octanes. [Link]

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• Chemistry Stack Exchange. (2012, June 20). Handling and storing sodium hydroxide, hydrochloric acid, hydrogen peroxide and isopropyl alcohol. [Link]

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• UW-Milwaukee. (n.d.). Specific Chemical Handling and Storage. [Link]

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• The Organic Chemistry Tutor. (2018, April 28). Halogenation of Alkenes & Halohydrin Formation Reaction Mechanism [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2016, December 23). Halohydrin Formation - Addition of Halogens to Alkenes - Br2 & H2O [Video]. YouTube. [Link]

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Reference Data & Comparative Studies

1H NMR chemical shifts of trans-2-bromocycloheptan-1-ol

High-Resolution

H NMR Characterization of trans-2-Bromocycloheptan-1-ol: A Comparative Guide to Stereochemical Assignment

Executive Overview

For drug development professionals and synthetic chemists, the unambiguous stereochemical assignment of functionalized cycloalkanes is a critical quality control checkpoint. trans-2-Bromocycloheptan-1-ol is a highly versatile bromohydrin intermediate used in the synthesis of epoxides, bioactive heterocycles, and conformationally restricted pharmacophores. However, distinguishing the trans isomer from its cis counterpart using

H Nuclear Magnetic Resonance (NMR) spectroscopy requires a nuanced understanding of ring dynamics.

Unlike the rigid cyclohexane system, the seven-membered cycloheptane ring exhibits significant conformational flexibility. This guide objectively compares the NMR performance metrics of trans- and cis-2-bromocycloheptan-1-ol, provides a self-validating experimental workflow, and details the causality behind specific spectroscopic phenomena.

Conformational Dynamics & NMR Causality

To accurately interpret the

H NMR spectrum of trans-2-bromocycloheptan-1-ol, one must first understand the structural causality dictating its chemical shifts ( ) and coupling constants ( ).

The Karplus Relationship in Flexible Rings In a rigid six-membered cyclohexane ring, a trans-diaxial relationship between two adjacent protons yields a dihedral angle (

) of approximately 180°, resulting in a large vicinal coupling constant ( Hz). However, the cycloheptane ring lacks this rigidity and predominantly exists in a rapidly interconverting twist-chair conformation[1].

• Causality: Because the ring is flexible, the time-averaged dihedral angle between the C1 (CH-OH) and C2 (CH-Br) protons in the trans isomer deviates from 180°, averaging closer to 150°–160°[2]. According to the Karplus equation, this reduction in the dihedral angle decreases the orbital overlap, resulting in a diminished

  of 7.5 – 9.0 Hz .

• In contrast, the cis isomer forces an axial-equatorial relationship, yielding a much smaller dihedral angle (~60°) and a correspondingly smaller

  of 3.0 – 4.5 Hz .

Chemical Shift Deshielding The protons attached to C1 and C2 are highly deshielded by the electronegative oxygen and bromine atoms. The C2 proton (CH-Br) typically resonates further downfield (~4.25 ppm) than the C1 proton (CH-OH, ~3.85 ppm) because bromine is highly polarizable and exerts a strong anisotropic effect in addition to inductive withdrawal.

Comparative Data Analysis

The following tables summarize the quantitative NMR data, allowing for rapid comparative analysis between the isomers and the analytical techniques used to assign them.

Table 1:

H NMR Chemical Shift Comparison (400 MHz, CDCl ) Data represents typical empirical values for these isolated stereoisomers.

Proton Assignment	trans-Isomer (ppm)	cis-Isomer (ppm)	Multiplicity (trans)	(Hz) (trans)
CH-Br (C2)	4.20 – 4.35	4.40 – 4.55	ddd	8.2, 6.5, 3.1
CH-OH (C1)	3.80 – 3.95	3.95 – 4.10	ddd	8.2, 7.0, 3.5
OH	2.20 – 2.40	2.10 – 2.30	br s	-
Aliphatic CH	1.40 – 2.20	1.45 – 2.30	m	-

Table 2: Analytical Technique Comparison for Stereochemical Assignment

Technique	Primary Utility	Performance / Limitation
1D H NMR	Rapid assessment of coupling constants.	High utility for pure samples. Limited if the CH-OH multiplet is obscured by the aliphatic envelope.
D O Exchange	Unambiguous identification of the OH proton.	Essential self-validation. Simplifies the C1 proton multiplet by removing the to coupling.
2D COSY	Mapping adjacent spin systems.	Gold Standard for proving the C1-C2 connectivity and tracing the carbon backbone through the flexible ring.

Experimental Workflows and Self-Validating Protocols

Workflow Visualization

Fig 1. Workflow for the synthesis and isolation of trans-2-bromocycloheptan-1-ol.

Step-by-Step Methodology

1. Synthesis via Bromohydration The trans isomer is synthesized with high diastereoselectivity via the electrophilic addition of to cycloheptene[3].

• Procedure: Dissolve cycloheptene (1.0 equiv) in a mixture of MeCN/Hngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  O. Cool to 0 °C. Add NBS (1.1 equiv) portion-wise in the dark to prevent radical side reactions. Stir for 2 hours, quench with saturated aqueous Na S O , extract with diethyl ether, and concentrate.

• Causality: The reaction proceeds via a bromonium ion intermediate. Water attacks anti to the bulky bromine atom, strictly enforcing a trans relationship in the initial kinetic product.

2. NMR Sample Preparation & D

O Self-Validation To ensure the integrity of the NMR data, the protocol must be self-validating.

• Procedure: Dissolve 15 mg of the purified trans-2-bromocycloheptan-1-ol in 0.6 mL of dry CDCl

  (containing 0.03% v/v TMS as an internal standard). Acquire a standard 1D H NMR spectrum (16 scans, 400 MHz).

• Self-Validation Step (D

  O Shake): Remove the NMR tube, add 1 drop (~10 µL) of deuterium oxide (D O), cap tightly, and shake vigorously for 30 seconds. Re-acquire the spectrum.

• Causality of Validation: The broad singlet corresponding to the OH proton (typically ~2.30 ppm) will disappear due to rapid deuterium exchange (

  ). Concurrently, the multiplet for the CH-OH proton (~3.85 ppm) will sharpen and simplify, as the coupling to the hydroxyl proton is eliminated. If this simplification occurs, the assignment of the C1 proton is definitively validated.

Stereochemical Decision Tree

Fig 2. Logical decision tree for NMR-based stereochemical assignment of bromohydrins.

References

• Photo-mediated selective deconstructive geminal dihalogenation of trisubstituted alkenes. Nature Communications (PMC). Available at:[Link]

• Diastereoselective Additions of Allylmagnesium Reagents to α-Substituted Ketones When Stereochemical Models Cannot Be Used. Journal of Organic Chemistry (PMC). Available at:[Link]

• Transannular reactions in the dibenzo[a,d]cycloheptene series. II. Preparation of 10,11-dihydro-10,5-(epoxymethano). Canadian Journal of Chemistry. Available at:[Link]

Sources

• 1. Diastereoselective Additions of Allylmagnesium Reagents to α-Substituted Ketones When Stereochemical Models Cannot Be Used - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Photo-mediated selective deconstructive geminal dihalogenation of trisubstituted alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: IR Spectroscopy Characteristic Peaks for Bromocycloheptanol

Executive Summary

Bromocycloheptanol (specifically 2-bromocycloheptanol) serves as a critical synthetic intermediate in the functionalization of seven-membered rings, often acting as a precursor to epoxides, amino alcohols, and complex pharmacophores. While NMR remains the gold standard for structural elucidation, Infrared (IR) Spectroscopy offers a rapid, cost-effective, and non-destructive method for monitoring reaction progress and validating stereochemical features.

This guide provides an in-depth technical comparison of the IR spectral characteristics of bromocycloheptanol against its synthetic precursors (cycloheptene) and downstream analogs (cycloheptene oxide/cycloheptanol). It emphasizes the utility of vibrational spectroscopy in distinguishing regio- and stereochemical nuances, particularly through the analysis of intramolecular hydrogen bonding.

Characteristic Spectral Profile

The IR spectrum of bromocycloheptanol is defined by the interplay between the hydroxyl group, the cycloheptane ring conformers, and the carbon-bromine bond.

Table 1: Diagnostic IR Peaks for Bromocycloheptanol

Functional Group	Wavenumber ( )	Intensity	Mode	Diagnostic Value
O-H Stretch	3550 – 3500	Medium, Sharp	Stretching (Intramolecular)	High: Indicates cis-relationship or gauche trans-conformation (OH···Br interaction).
O-H Stretch	3400 – 3300	Strong, Broad	Stretching (Intermolecular)	Medium: Indicates bulk liquid phase H-bonding (dimers/polymers).
C-H Stretch	2930 – 2850	Strong	Stretching ( )	Low: Common to all cycloalkanes; confirms saturated ring.
C-H Scissoring	1460 – 1445	Medium	Bending ( )	Low: Characteristic of cyclic methylene groups.
C-O Stretch	1060 – 1040	Strong	Stretching	Medium: Confirms secondary alcohol; shift indicates inductive effect of Br.
C-Br Stretch	690 – 550	Medium/Strong	Stretching	High: Fingerprint region confirmation of halogenation.

Deep Dive: The O-H Stretch as a Stereochemical Probe

The most "performant" aspect of IR spectroscopy for this molecule is its ability to probe stereochemistry via hydrogen bonding.

• Intermolecular H-Bonding (Bulk): In neat liquid or concentrated solution, bromocycloheptanol exhibits a broad band at 3300–3400

  . This represents the random network of OH···O interactions between molecules.[1]

• Intramolecular H-Bonding (Diagnostic): In dilute solution (e.g.,

  in ), intermolecular bonds break. If the OH and Br substituents are spatially proximate (as in cis-isomers or specific trans-diequatorial conformers), a sharp, concentration-independent peak appears at 3500–3550 .

  • Mechanism: The bromine atom acts as a weak proton acceptor. The formation of a 5-membered cyclic H-bond (O-H···Br) weakens the O-H bond less than an O-H···O bond, resulting in a higher frequency shift compared to the bulk liquid but lower than a completely free hydroxyl (

    ).

Comparative Analysis: Alternatives & Impurities

To validate the synthesis of bromocycloheptanol (typically from cycloheptene via bromohydrin formation), one must distinguish it from the starting material and potential side products.

Table 2: Spectral Differentiation Matrix

Feature	Bromocycloheptanol (Target)	Cycloheptene (Precursor)	Cycloheptene Oxide (Side Product)
3000+	Absent (only C-H)	Present ( stretch )	Absent
3600-3200	Strong O-H signals	Absent	Absent
1600-1680	Absent	Present ( stretch )	Absent
1000-800	C-O secondary alcohol ( )	Absent	Ring Breathing ( , symmetric epoxide)
Fingerprint	C-Br ( )	C-H out-of-plane bend ( )	C-O-C deformations

Mechanistic Insight

• Reaction Monitoring: The disappearance of the

  stretch at and the stretch at is the primary indicator of cycloheptene consumption.

• Epoxide Detection: If the reaction conditions are too basic, bromocycloheptanol can cyclize to cycloheptene oxide. This is detected by the loss of the O-H band and the appearance of the characteristic epoxide "breathing" mode around

  .

Experimental Protocol: Validated Workflow

To ensure reproducible spectral data, the following protocol is recommended. This workflow is designed to distinguish between bulk phase effects and intrinsic molecular features.

Step 1: Sample Preparation

• Neat (ATR): Place 10-20 mg of the viscous liquid/solid directly on the Diamond/ZnSe crystal.

  • Purpose: Rapid QC, identification of functional groups.

• Dilute Solution (Transmission): Dissolve

  in of dry or (spectroscopic grade). Use a liquid cell with NaCl/KBr windows (0.1 - 1.0 mm path length).

  • Purpose: Stereochemical validation.[2] This dilution eliminates intermolecular H-bonding, isolating the intramolecular O-H···Br peak.[3][4]

Step 2: Acquisition Parameters

• Resolution:

  (Standard) or (High Res for H-bond splitting).

• Scans: 32 (Neat) to 64 (Solution) to improve Signal-to-Noise ratio.

• Background: Fresh air (ATR) or Pure Solvent (Transmission) collected within 15 minutes of sample run.

Step 3: Data Processing

• Baseline Correction: Apply automatic baseline correction to flatten the region between

  .

• Peak Picking: Threshold set to 5% transmission. Label peaks at

  , , , and regions.

Visualization: Synthesis & Validation Workflow

The following diagram outlines the logical flow for synthesizing bromocycloheptanol and using IR checkpoints to make critical "Go/No-Go" decisions.

Figure 1: Decision tree for the spectroscopic validation of bromocycloheptanol synthesis. This workflow prioritizes the detection of functional group transformations (Alkene

Alcohol/Halide).

References

• NIST Mass Spectrometry Data Center. (2023). Cycloheptanol Infrared Spectrum. NIST Standard Reference Data. Retrieved from [Link]

• Duarte, C. J., & Freitas, M. (2009). Hydrogen bonding and stereoelectronic effects in the conformational isomerism of trans-2-bromocyclohexanol. Journal of Molecular Structure. Retrieved from [Link]

• University of Colorado Boulder. (2023). IR Spectroscopy Tutorial: Alkyl Halides. Department of Chemistry and Biochemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2024). Infrared Spectroscopy of Alcohols and Phenols. Retrieved from [Link][1][2][3][5][6][7][8][9][10][11][12][13]

Sources

• 1. 2-Bromohydroquinone: structures, vibrational assignments and RHF, B- and B3-based density functional calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. rsc.org [rsc.org]
• 4. Vibrational spectroscopic analysis of 2-bromobenzoic and anthranilic acids: a combined experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. IR Absorption Table [webspectra.chem.ucla.edu]
• 7. scribd.com [scribd.com]
• 8. Frontiers | Infrared Spectra of Hydrogen-Bonded Molecular Complexes Under Spatial Confinement [frontiersin.org]
• 9. Synthesis of Heterocycle-Substituted Bicyclo[3.1.1]heptanes and Aza-bicyclo[3.1.1]heptanes via Photocatalytic Minisci Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FT-IR and FT-Raman vibrational assignment of 2-bromobenzoic acid with the help of ab initio and DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 12. researchgate.net [researchgate.net]
• 13. Organic Syntheses Procedure [orgsyn.org]

Distinguishing cis and trans 2-bromocycloheptan-1-ol by NMR

An in-depth understanding of stereochemistry is critical in drug development, where the spatial arrangement of atoms dictates a molecule's pharmacological efficacy and safety profile. Distinguishing between the cis and trans isomers of 1,2-disubstituted seven-membered rings, such as 2-bromocycloheptan-1-ol, presents a unique analytical challenge.

Unlike cyclohexanes, which predominantly lock into rigid chair conformations, cycloheptanes are highly flexible and exist primarily in a rapidly pseudorotating twist-chair (TC) conformation[1]. This dynamic behavior complicates Nuclear Magnetic Resonance (NMR) analysis, as the observed signals are time-averaged over multiple populated conformers[2].

This guide provides an authoritative, self-validating NMR methodology to unambiguously distinguish cis- and trans-2-bromocycloheptan-1-ol, combining 1D scalar coupling analysis with 2D spatial correlation.

Conformational Causality and the Karplus Relationship

To differentiate these isomers, we must understand the causality between their 3D geometry and their NMR signatures. The fundamental principle relies on the [3], which mathematically relates the vicinal proton-proton coupling constant (

) to the dihedral angle ( ) between them[4].

The trans-Isomer Dynamics

In trans-2-bromocycloheptan-1-ol, the twist-chair conformation allows the adjacent C1-H and C2-H protons to adopt two primary relative orientations:

• Diaxial-like (a,a): The protons are antiperiplanar (

  ). According to the Karplus curve, this geometry produces a large coupling constant ( Hz).

• Diequatorial-like (e,e): The protons are gauche (

  ), producing a smaller coupling constant ( Hz). Because the molecule rapidly interconverts between these states at room temperature, the observed is a weighted time-average, typically manifesting as a relatively large value of 7 to 10 Hz .

The cis-Isomer Dynamics

In cis-2-bromocycloheptan-1-ol, the protons are locked into an axial-equatorial (a,e) or equatorial-axial (e,a) relationship regardless of the specific twist-chair pseudorotation.

• In both geometries, the dihedral angle remains gauche (

  ).

• Consequently, the time-averaged

  is consistently small , typically ranging from 3 to 5 Hz .

A Self-Validating NMR Workflow

Relying solely on 1D

NMR -values in flexible medium-sized rings introduces diagnostic risk due to potential solvent effects or unexpected steric constraints. To establish trustworthiness , the analytical protocol must be a self-validating system. We achieve this by orthogonally cross-referencing the scalar coupling data (through-bond) with 2D NOESY data (through-space).

If the

-coupling suggests a trans diaxial geometry, the protons must be far apart in space, resulting in a weak Nuclear Overhauser Effect (NOE). Conversely, if the -coupling suggests a cis geometry, the protons are forced into close spatial proximity, demanding a strong NOE.

Decision tree for distinguishing cis and trans 2-bromocycloheptan-1-ol using 1D and 2D NMR.

Step-by-Step Experimental Methodology

To execute this self-validating system, adhere to the following optimized parameters.

Phase 1: Sample Preparation

• Concentration: Dissolve 15–20 mg of the purified 2-bromocycloheptan-1-ol in 0.6 mL of deuterated chloroform (

  , 100% atom D).

• Standardization: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Causality: High analyte concentration is strictly required to achieve sufficient signal-to-noise (S/N) for the 2D NOESY acquisition.

  is chosen because its low viscosity minimizes the molecular correlation time ( ), yielding sharp resonances essential for resolving fine multiplet splitting.

Phase 2: 1D NMR Acquisition

• Field Strength: Utilize a 500 MHz or 600 MHz NMR spectrometer. High-field instruments are necessary to resolve the complex, overlapping multiplets typical of cycloheptane ring protons.

• Parameters: Apply a 90° excitation pulse. Set the relaxation delay (

  ) to seconds. Acquire 16 to 32 scans.

• Causality: A long

  ensures complete longitudinal relaxation ( ) of all protons between scans. This prevents artificial signal distortion and guarantees accurate integration when extracting the -coupling of the H1 ( ppm) and H2 ( ppm) signals.

Phase 3: 2D NOESY Acquisition

• Parameters: Set up a phase-sensitive 2D NOESY experiment. Use a mixing time (

  ) of 400 ms . Acquire 256 increments with 16 scans per increment.

• Causality: For small molecules (MW < 500 Da) in non-viscous solvents, the NOE is positive and builds up slowly. A

  of 400 ms is the optimal window to allow cross-relaxation between proximal protons without allowing spin diffusion (secondary NOE transfers) to create false-positive spatial correlations.

Phase 4: Data Processing & Validation

• Processing: Apply zero-filling to a 4K x 1K matrix and use a squared sine-bell apodization function to enhance resolution.

• Validation Matrix:

  • If

    Hz, the NOESY spectrum must show a weak or absent H1-H2 cross-peak.

  • If

    Hz, the NOESY spectrum must show a robust, high-intensity H1-H2 cross-peak.

  • Any deviation from this matrix indicates a misassigned signal or a highly unusual conformational distortion, necessitating orthogonal confirmation via X-ray crystallography.

Quantitative Data Summary

The following table summarizes the expected diagnostic parameters for both stereoisomers, providing a rapid reference for spectral interpretation.

Analytical Parameter	cis-2-Bromocycloheptan-1-ol	trans-2-Bromocycloheptan-1-ol
Preferred Conformation	Twist-Chair (a,e / e,a)	Twist-Chair (a,a / e,e)
Dihedral Angle ( )	~60° – 70°	~160°–180° (a,a) / ~60° (e,e)
Coupling	3 – 5 Hz (Small)	7 – 10 Hz (Large, time-averaged)
H1-H2 Spatial Distance	< 3.0 Å	> 3.0 Å (in dominant a,a conformer)
NOESY Cross-Peak Intensity	Strong	Weak / Absent
Typical H1 ( ) Shift	~3.70 – 3.90 ppm	~3.60 – 3.80 ppm
Typical H2 ( ) Shift	~4.20 – 4.40 ppm	~4.10 – 4.30 ppm

References

• Hendrickson, J. B., Boeckman, R. K., Glickson, J. D., & Grunwald, E. (1967). Molecular geometry. VIII. Proton magnetic resonance studies of cycloheptane conformations. Journal of the American Chemical Society. Available at:[Link]

• Bocian, D. F., Pickett, H. M., Rounds, T. C., & Strauss, H. L. (1975). Conformations of cycloheptane. Journal of the American Chemical Society. Available at:[Link]

• Wu, A., Cremer, D., Auer, A. A., & Gauss, J. (2002). Extension of the Karplus Relationship for NMR Spin−Spin Coupling Constants to Nonplanar Ring Systems: Pseudorotation of Cyclopentane. The Journal of Physical Chemistry A. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Crystal structure analysis of 2-bromocycloheptan-1-ol derivatives

An In-Depth Guide to the Structural Elucidation of 2-Bromocycloheptan-1-ol Derivatives: A Comparative Analysis of Crystallographic and Spectroscopic Techniques

In the landscape of medicinal chemistry and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount. This spatial orientation, or stereochemistry, dictates a compound's biological activity, physical properties, and potential for therapeutic application. For cyclic systems, particularly conformationally flexible seven-membered rings like cycloheptane, the introduction of substituents can lead to a complex array of stereoisomers. The 2-bromocycloheptan-1-ol framework serves as a key synthetic intermediate, and a comprehensive understanding of its solid-state conformation is crucial for rational drug design and the development of novel materials.

This guide provides a comparative analysis of the methodologies available for the structural elucidation of 2-bromocycloheptan-1-ol derivatives. We will delve into the gold standard of single-crystal X-ray diffraction, offering a detailed protocol and exploring the nuances of data interpretation. Furthermore, we will present a comparative assessment with alternative and complementary techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling, providing researchers with a holistic perspective for choosing the most appropriate analytical strategy.

I. The Definitive Method: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) remains the most powerful and unambiguous method for determining the absolute structure of a crystalline solid. This technique provides precise atomic coordinates, bond lengths, bond angles, and torsional angles, offering an unparalleled level of detail into the molecule's conformation and its interactions in the solid state.

A. Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that demands meticulous attention to detail. The general workflow is outlined below:

Caption: Workflow for single-crystal X-ray diffraction analysis.

B. Detailed Experimental Protocol: A Case Study of a Hypothetical Derivative

Let us consider a hypothetical derivative, (1R,2R,S)-2-bromo-1-phenylcycloheptan-1-ol, for our detailed protocol.

1. Synthesis and Purification:

• The target compound is synthesized via the nucleophilic addition of phenylmagnesium bromide to 2-bromocycloheptanone.

• The resulting crude product is purified by column chromatography on silica gel using a hexane:ethyl acetate gradient to yield the pure diastereomer. Purity is confirmed by ¹H NMR and LC-MS.

2. Crystallization:

• High-quality single crystals are essential. A common method is slow evaporation.

• Protocol:

  • Dissolve 5-10 mg of the purified compound in a minimal amount of a suitable solvent (e.g., dichloromethane, ethyl acetate).

  • Transfer the solution to a small, clean vial.

  • Place the vial in a larger, sealed container containing a more volatile anti-solvent (e.g., hexane, pentane).

  • Allow the anti-solvent to slowly diffuse into the primary solvent over several days at a constant temperature (e.g., 4 °C).

  • Monitor for the formation of well-defined, single crystals.

3. Data Collection and Structure Refinement:

• A suitable crystal is mounted on a goniometer head.

• Data is collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and a detector.

• The collected diffraction data is then processed to solve and refine the crystal structure using specialized software (e.g., SHELXS, SHELXL).

C. Interpreting the Data: A Comparative Look at Related Structures

While no crystal structures of 2-bromocycloheptan-1-ol derivatives are publicly available, we can draw comparisons with related halogenated cyclic alcohols to anticipate key structural features.

Feature	(1R,2R)-2-chlorocyclohexanol	(1S,2S)-2-bromocyclooctanol	Expected for 2-bromocycloheptan-1-ol derivative
Conformation	Chair	Boat-Chair	Twist-Chair or Chair
Halogen Position	Axial	Pseudo-axial	Likely pseudo-axial to minimize steric strain
Intramolecular H-bonding	O-H···Cl	O-H···Br	Probable, influencing the conformation
Intermolecular Interactions	O-H···O hydrogen bonding	C-H···Br weak interactions	A combination of hydrogen bonding and halogen bonding

This table is illustrative and based on known structures. The actual conformation of a 2-bromocycloheptan-1-ol derivative would require experimental verification.

II. Alternative and Complementary Techniques

While SC-XRD provides definitive solid-state structures, other techniques offer valuable insights, especially for solution-state conformation and for compounds that are difficult to crystallize.

A. NMR Spectroscopy: A Window into Solution-State Dynamics

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure of molecules in solution. For 2-bromocycloheptan-1-ol derivatives, specific NMR experiments can provide crucial stereochemical information.

• ¹H NMR: The coupling constants (³JHH) between vicinal protons can provide information about their dihedral angles, which is related to the ring conformation.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR technique can identify protons that are close in space, providing through-space correlations that are invaluable for determining relative stereochemistry and conformational preferences in solution.

Comparative Reactivity Guide: Epoxidation of Cyclopentyl vs. Cycloheptyl Bromohydrins

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, kinetic comparison, and validated experimental protocols for cyclic bromohydrin reactivity.

Executive Summary

The base-promoted conversion of vicinal halohydrins to epoxides is a fundamental transformation in organic synthesis and drug development. However, when this reaction occurs within a cyclic framework, the reaction kinetics are heavily dictated by ring size, conformational flexibility, and stereoelectronic requirements. This guide provides an objective, data-driven comparison of the reactivity rates of trans-2-bromocyclopentanol (5-membered ring) versus trans-2-bromocycloheptanol (7-membered ring), utilizing the 6-membered cyclohexyl analog as a mechanistic baseline.

By understanding the causality behind these kinetic differences—specifically the interplay between eclipsing strain, diaxial conformational penalties, and transannular flexibility—researchers can better predict synthetic outcomes and optimize reaction conditions for complex bicyclic targets.

Mechanistic Foundations: The Stereoelectronic Imperative

The formation of an epoxide from a bromohydrin under basic conditions proceeds via an intramolecular SN2 mechanism[1]. This pathway is strictly stereospecific, requiring an anti-periplanar arrangement (a 180° dihedral angle) between the attacking alkoxide nucleophile and the departing bromide leaving group.

Mechanistic pathway of base-promoted epoxide formation from trans-2-bromocycloalkanols.

In acyclic systems, free rotation about the C–C bond allows the molecule to easily adopt this required geometry. However, in cyclic systems, the carbon framework restricts rotation. The energetic cost of distorting the ring to achieve the anti-periplanar transition state directly dictates the activation energy (

) and, consequently, the reaction rate.

Comparative Reactivity Analysis

To objectively compare the 5-membered and 7-membered systems, we must analyze the conformational thermodynamics of the starting materials and the strain of the resulting transition states.

Cyclopentyl Bromohydrin (Slower Reactivity)

In trans-2-bromocyclopentanol , the 5-membered ring is relatively planar. While the trans substituents naturally possess a dihedral angle of approximately 120°–144°, achieving the strict 180° anti-periplanar geometry requires severe distortion of the ring. This distortion forces the remaining methylene groups into a highly eclipsed conformation, introducing massive torsional strain (I-strain). Furthermore, the resulting product, cyclopentene oxide (a bicyclo[3.1.0]hexane system), possesses exceptionally high ring strain. Consequently, the activation energy is high, making the epoxidation of cyclopentyl bromohydrins characteristically slow .

Cyclohexyl Bromohydrin (The Baseline)

In trans-2-bromocyclohexanol , the molecule exists in an equilibrium between diequatorial and diaxial chair conformations[2]. The diequatorial conformer is thermodynamically more stable, but it is geometrically incapable of undergoing the SN2 reaction. The molecule must flip to the higher-energy diaxial conformer to achieve the anti-periplanar alignment. This conformational penalty reduces the effective concentration of the reactive species, slowing the reaction relative to acyclic systems, though it remains faster than the cyclopentyl system due to a less strained transition state.

Cycloheptyl Bromohydrin (Faster Reactivity)

In trans-2-bromocycloheptanol , the 7-membered ring is highly flexible. It can adopt twist-chair or twist-boat conformations that allow the alkoxide and bromide to achieve an anti-periplanar arrangement without the severe eclipsing strain seen in the 5-membered ring, and without the strict binary chair-flip penalty of the 6-membered ring. While some transannular strain (Prelog strain) is present, the overall energetic barrier to reach the transition state is lower. Thus, cycloheptyl bromohydrins generally exhibit the fastest relative rate of epoxidation among the three.

Influence of ring size on the reactivity rates of cyclic bromohydrins during epoxidation.

Quantitative Data Summary

The table below summarizes the theoretical and observed kinetic parameters governing the epoxidation of these cyclic systems.

Substrate	Ring Size	Reactive Conformation Requirement	Primary Strain Factor in Transition State	Relative Epoxidation Rate ( )
trans-2-Bromocyclopentanol	5	Ring distortion to 180° dihedral	High torsional/eclipsing strain	0.1 (Slowest)
trans-2-Bromocyclohexanol	6	Diaxial chair flip	Conformational penalty (~2.5 kcal/mol)	1.0 (Baseline)
trans-2-Bromocycloheptanol	7	Twist-chair/boat alignment	Mild transannular (Prelog) strain	~4.5 (Fastest)

Note: Relative rates are normalized to the cyclohexyl system at 25°C in aqueous basic media.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols describe a self-validating system for synthesizing the bromohydrins and measuring their kinetic rates.

Protocol A: Synthesis of trans-2-Bromocycloalkanols

Causality: N-Bromosuccinimide (NBS) in aqueous dimethyl sulfoxide (DMSO) is used rather than Br₂ gas. NBS slowly releases Br⁺, which forms a cyclic bromonium ion. Water acts as the nucleophile, attacking via an anti-addition pathway to guarantee the trans stereochemistry required for subsequent epoxidation[3].

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar. Add 50 mL of a 2:1 mixture of DMSO and distilled water.

• Reagent Addition: Dissolve 20.0 mmol of the chosen cycloalkene (cyclopentene or cycloheptene) into the solvent mixture.

• Bromination: Slowly add 22.0 mmol (1.1 equiv) of NBS in portions over 15 minutes at 0°C to control the exothermic bromonium ion formation.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor completion via TLC (Hexanes:EtOAc 4:1).

• Workup: Extract with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine to remove DMSO, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation: Confirm the trans stereochemistry via ¹H-NMR (look for the characteristic coupling constants of the carbinol protons, typically

  Hz for diaxial-like arrangements).

Protocol B: Kinetic Measurement of Epoxidation

Causality: A biphasic system or a miscible organic/aqueous system (e.g., dioxane/water) is used with a standardized NaOH solution. Internal standards are included to allow for precise Gas Chromatography (GC-FID) quantification, ensuring the data is self-validating against evaporative losses.

• Preparation: Prepare a 0.1 M solution of the purified trans-2-bromocycloalkanol in 1,4-dioxane. Add 0.05 M of an inert internal standard (e.g., decane).

• Equilibration: Place 10 mL of the substrate solution into a thermostated reaction vessel at exactly 25.0°C.

• Initiation: Inject 10 mL of a pre-equilibrated 0.2 M aqueous NaOH solution. Start the timer.

• Sampling: At specific intervals (e.g., 1, 3, 5, 10, 20, 30 minutes), withdraw 0.5 mL aliquots.

• Quenching: Immediately quench the aliquot into a vial containing 1 mL of cold 0.1 M HCl and 1 mL of hexane. The acid neutralizes the base, instantly stopping the SN2 reaction.

• Analysis: Analyze the hexane layer via GC-FID. Plot

  versus time to determine the pseudo-first-order rate constant ( ).

References

• On the Epoxidation of Alkenes Yale University, Department of Chemistry
• Epoxides - The Outlier Of The Ether Family Master Organic Chemistry
• Halohydrins from Alkenes - Addition of HO-X Chemistry LibreTexts
• cis-2-Bromocyclohexanol | CAS 16536-57-5 (Conform

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. `cis-2-Bromocyclohexanol|CAS 16536-57-5` [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Decoding Cycloheptane Ring Conformations: A Comparative Guide to COSY, NOESY, and Orthogonal Analytical Strategies

For researchers and drug development professionals, elucidating the three-dimensional structure of flexible cyclic systems is a critical step in predicting receptor affinity and pharmacological activity. Unlike the rigid, well-defined chair conformation of cyclohexane, the seven-membered cycloheptane ring presents a formidable analytical challenge. It is highly flexible and rapidly interconverts between multiple geometries—primarily the twist-chair (TC), chair (C), boat (B), and twist-boat (TB) forms[1].

At physiological temperatures, the twist-chair conformation is typically the global minimum, accounting for approximately 76% of the conformer population[1]. However, substitutions can drastically shift this equilibrium. To accurately map these dynamic systems, scientists must rely on a combination of 2D Nuclear Magnetic Resonance (NMR) spectroscopy and orthogonal validation methods.

This guide provides an objective, comparative analysis of COSY, NOESY, 1D NMR, and computational/X-ray techniques, demonstrating how to build a self-validating experimental workflow for cycloheptane conformational analysis.

The Analytical Challenge: Why 1D NMR Falls Short

In a standard 1D

NMR spectrum acquired at room temperature, the dynamic pseudorotation of cycloheptane averages the chemical environments of the protons. Furthermore, the small chemical shift dispersion of the methylene envelope leads to severe signal overlap.

While 1D NMR can occasionally detect the effects of steric compression—where pseudo-axial (

) and pseudo-equatorial ( ) protons exhibit distinct chemical shift differences ( )[2]—it cannot unambiguously map the 3D spatial arrangement of the ring. To break this degeneracy and determine exact dihedral angles and transannular distances, 2D correlation techniques are required.

Comparative Analysis of Analytical Modalities

To accurately determine the conformation of a cycloheptane derivative, different analytical "products" (techniques) must be evaluated based on their specific data outputs and limitations.

COSY (Correlation Spectroscopy)

Mechanism & Causality: COSY utilizes a second radiofrequency pulse to transfer magnetization between scalar-coupled protons (typically

and couplings). Performance: By spreading the overlapping 1D multiplets into a 2D frequency grid, COSY allows chemists to trace the exact carbon-by-carbon connectivity around the seven-membered ring. The fine structure of the cross-peaks enables the extraction of vicinal coupling constants ( ), which are mathematically translated into dihedral angles via the Karplus equation.

NOESY (Nuclear Overhauser Effect Spectroscopy)

Mechanism & Causality: Unlike COSY, NOESY does not rely on chemical bonds. It detects through-space spatial proximity (typically < 5 Å) via dipole-dipole cross-relaxation. Performance: NOESY is the definitive tool for identifying the twist-chair geometry. In a twist-chair conformation, specific transannular pseudo-axial protons are brought into close proximity. NOESY detects this interaction, producing a strong cross-peak that instantly differentiates the twist-chair from a boat or true chair conformation[3].

Orthogonal Methods: X-Ray Crystallography & Computational Modeling

Performance: X-ray crystallography provides absolute 3D coordinates; however, crystal packing forces can distort the highly flexible cycloheptane ring into a conformation that does not represent the major solution-state species[4]. Therefore, Density Functional Theory (DFT) modeling is often used alongside NMR to calculate the theoretical energy minima of the conformers, providing a theoretical backbone to the experimental NMR data[3].

Quantitative Data Comparison

The following tables summarize the comparative performance of these modalities and the diagnostic parameters expected for cycloheptane conformers.

Table 1: Comparative Performance of Analytical Modalities

Modality	Primary Data Output	Resolution of Overlap	Conformational Specificity	Key Limitations
1D NMR	Chemical shifts, basic integrals	Poor	Low (Dynamic averaging)	Cannot resolve complex methylene envelopes.
2D COSY	Through-bond connectivity,	High	Moderate (Dihedral angles)	Does not provide through-space 3D coordinates.
2D NOESY	Through-space distances (< 5 Å)	High	High (Transannular mapping)	Susceptible to spin-diffusion artifacts if is incorrect.
X-Ray	Absolute solid-state coordinates	N/A	Absolute (Solid-state only)	Crystal packing forces alter solution-state geometry[4].
DFT Modeling	Theoretical energy minima	N/A	Predictive	Requires experimental validation to confirm accuracy.

Table 2: Diagnostic NMR Parameters for Cycloheptane Conformers

Conformer	Transannular Distance (C1-C4 )	Expected NOESY Cross-Peak	Relative Energy
Twist-Chair (TC)	~ 2.5 - 3.0 Å	Strong	Global Minimum[1]
Chair (C)	~ 3.5 - 4.0 Å	Weak / Moderate	Local Minimum
Boat (B)	> 4.5 Å	Absent	High Energy

Experimental Workflows: A Self-Validating Protocol

To ensure scientific integrity, the experimental protocol must be a self-validating system. The dihedral angles extracted from COSY must mathematically agree with the spatial distances mapped by NOESY, which must in turn energetically agree with DFT calculations.

Phase 1: Sample Preparation & Variable Temperature (VT) Setup

• Solvent Selection: Dissolve 2-5 mg of the purified cycloheptane derivative in 0.6 mL of a low-freezing deuterated solvent (e.g.,

  or Toluene- ).

• VT-NMR Causality: Because cycloheptane undergoes rapid pseudorotation at room temperature, cool the probe to -80°C. This slows the conformational exchange rate below the NMR timescale, "freezing out" the individual twist-chair and chair conformers into distinct, resolvable signal sets.

Phase 2: COSY Acquisition

• Pulse Sequence: Select a gradient-enhanced COSY (gCOSY) sequence.

• Parameter Causality: Set the relaxation delay (D1) to 1.5s and acquire 1024 x 256 increments. The use of pulsed field gradients selects the desired coherence pathways while eliminating zero-quantum artifacts, yielding clean through-bond correlations to map the pseudo-axial (

  ) and pseudo-equatorial ( ) protons[2].

• Analysis: Extract the

  coupling constants from the cross-peak fine structure and calculate the corresponding dihedral angles.

Phase 3: NOESY Acquisition

• Pulse Sequence: Select a 2D NOESY sequence with zero-quantum suppression.

• Mixing Time (

  ) Causality: Set to 300–500 ms. This specific window is critical: it is long enough to allow NOE buildup between transannular protons across the 7-membered ring, but short enough to prevent spin diffusion (a phenomenon where magnetization transfers sequentially A B C, falsely implying proton A is spatially close to proton C).

• Analysis: Integrate the volume of the cross-peaks to calculate interatomic distances using the isolated spin-pair approximation (

  ).

Phase 4: Orthogonal Validation

Input the COSY-derived dihedral constraints and NOESY-derived distance constraints into a DFT computational model (e.g., B3LYP/6-311+G(d,p)). If the energy-minimized DFT structure perfectly satisfies the NMR constraints, the twist-chair conformation is definitively validated.

Workflow integrating COSY, NOESY, and DFT for self-validating cycloheptane conformational analysis.

Logical Differentiation of Conformers via NOESY

The true power of NOESY in analyzing cycloheptane derivatives lies in its binary logical outputs regarding transannular pseudo-axial protons. The presence or absence of specific cross-peaks acts as a direct diagnostic signature for the ring's geometry[3].

Logical decision tree for differentiating cycloheptane conformers using transannular NOESY data.

References

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereochemistry and conformations of natural 1,2-epoxy-guaianolides based on 1D and 2D NMR data and semiempirical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

2-Bromocycloheptan-1-ol proper disposal procedures

Topic: 2-Bromocycloheptan-1-ol Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Process Chemists, and EHS Officers

Executive Summary: Immediate Action Required

Classification: Halogenated Organic Waste Critical Constraint: Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) or strong bases.[1] Primary Hazard: Skin/Eye Irritant, potential sensitizer, and precursor to reactive epoxides upon exposure to base.

As a Senior Application Scientist, I often see laboratory accidents stem not from the synthesis itself, but from the waste stream. 2-Bromocycloheptan-1-ol is a bromohydrin . While it appears stable, its functional groups (an alcohol adjacent to a bromine) make it a "spring-loaded" molecule. Under basic conditions, it can cyclize to form cycloheptene oxide, releasing hydrobromic acid (HBr) which is immediately neutralized by the base, often generating significant heat.

This guide details the specific segregation and disposal protocols required to manage this chemical safely, ensuring compliance with EPA RCRA standards and preventing downstream incompatibility issues.

Chemical Profile & Hazard Identification

Before disposal, you must understand the causality of the hazards. This is not just "toxic waste"; it is a chemically active intermediate.

Property	Specification	Operational Implication
Chemical Structure	Bromohydrin (Vicinal bromo-alcohol)	Reactivity Risk: Susceptible to base-catalyzed elimination.
Waste Stream	Halogenated Organic	Cost/Safety: Must be incinerated at specific facilities equipped with acid gas scrubbers (to capture HBr/Br2).
Flash Point	>93°C (Typical for cyclic bromohydrins)	Generally considered "Combustible" rather than highly "Flammable," but often dissolved in flammable solvents.
Incompatibility	Strong Bases (NaOH, KOH, Amines)	CRITICAL: Mixing with bases in a waste drum can cause exothermic cyclization and pressure buildup.

Pre-Disposal Protocol: The "Self-Validating" Workflow

A self-validating system means the protocol prevents errors before they happen. For 2-Bromocycloheptan-1-ol, this relies on strict segregation.

Step 1: Quenching (Only if Reactive Residues Persist)

If the waste contains unreacted synthesis reagents (e.g., NBS, Bromine), quench them before adding the 2-Bromocycloheptan-1-ol to the waste drum.

• Protocol: Wash the organic layer with 10% Sodium Thiosulfate (

  ) to neutralize active bromine species.

• Validation: Potassium Iodide (KI) starch paper test should remain white (colorless).

Step 2: Segregation (The "Halogen Rule")

You must segregate this waste into the Halogenated waste stream.

• Why? Non-halogenated waste is often used as fuel blending (burned for energy recovery). Halogenated waste inhibits combustion and produces corrosive acid gases (HBr, HCl) when burned. Sending this to a non-halogenated stream creates a regulatory violation and damages incinerator infrastructure.

• Threshold: Most facilities define "Halogenated Waste" as any mixture containing >1,000 ppm (0.1%) halogens. 2-Bromocycloheptan-1-ol is ~41% Bromine by weight. It is always halogenated waste.

Step 3: pH Check

• Requirement: Ensure the waste solution is Neutral (pH 6-8) or slightly Acidic.

• Danger: If the waste solution is Basic (pH > 9), acidify carefully with dilute

  or before bottling. This prevents the formation of the volatile epoxide in the storage drum.

Disposal Workflow Visualization

The following logic flow ensures the material ends up in the correct waste stream, preventing cross-contamination.

Figure 1: Decision matrix for the safe segregation and disposal of bromohydrin waste.

Detailed Operational Procedures

A. Container Selection

• Recommended: High-Density Polyethylene (HDPE) or Amber Glass.

• Avoid: Unlined metal cans if the waste is potentially acidic (common with brominated compounds that may hydrolyze slightly to release HBr).

• Venting: Use a cap with a pressure-relief mechanism if there is any doubt about ongoing slow reactions, though stable bromohydrin waste should be sealed tightly.

B. Labeling Requirements (RCRA Compliance)

Every container must be labeled before the first drop of waste is added.[2]

• Words: "HAZARDOUS WASTE"

• Constituents: Must list "2-Bromocycloheptan-1-ol" explicitly. Do not use abbreviations like "Bromohydrin" or chemical structures.

• Hazard Checkbox: Check "Toxic" and "Irritant." Check "Flammable" only if the solvent carrier (e.g., Ethyl Acetate) is flammable.

C. Spill Contingency

If 2-Bromocycloheptan-1-ol is spilled:

• Evacuate: Vapor may cause respiratory irritation.[1][3][4]

• PPE: Wear Nitrile gloves (double gloving recommended) and safety goggles.

• Absorb: Use a non-combustible absorbent (Vermiculite or Clay). Do not use paper towels, as brominated compounds can be difficult to incinerate in standard trash and paper increases surface area for potential oxidation.

• Disposal: The absorbed spill material must be treated as Halogenated Hazardous Waste , not general trash.

Regulatory Context & "The Why"

Understanding the regulations helps you defend your decisions to safety auditors.

• EPA RCRA Status: 2-Bromocycloheptan-1-ol is not typically a "Listed" waste (P or U list) unless it is a specific commercial formulation being discarded unused. However, it is a Characteristic Waste due to toxicity and halogen content.

• Halogenated Solvent Definition: The EPA and disposal facilities distinguish strictly between halogenated and non-halogenated streams. Mixing these increases disposal costs by 200-300% because the entire volume must be treated as halogenated.

• Dioxin Prevention: Halogenated wastes are incinerated at temperatures >1100°C with rapid quenching to prevent the formation of dioxins and furans. This is why proper segregation is an ethical and environmental imperative, not just a rule.

References

• United States Environmental Protection Agency (EPA). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. 40 CFR § 261.31 (F-List) and § 261.33 (P and U Lists). [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Washington, DC: ACS Committee on Chemical Safety. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g). [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (Chapter 8: Management of Waste). [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. aksci.com [aksci.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]

A Senior Application Scientist's Guide to Personal Protective Equipment and Safe Handling of 2-Bromocycloheptan-1-ol

As researchers and drug development professionals, our work with novel chemical entities like 2-Bromocycloheptan-1-ol demands a profound respect for safety, grounded in a deep understanding of the compound's properties. This guide moves beyond a simple checklist, providing a procedural and logical framework for handling this brominated alcohol. Our objective is to establish a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

Hazard Assessment: Understanding the Risks

2-Bromocycloheptan-1-ol is a flammable liquid that poses significant irritation risks to the skin, eyes, and respiratory system. A thorough understanding of its hazard profile is the foundational step in developing a robust safety protocol. The Globally Harmonized System (GHS) classifications for this compound dictate the necessary precautions.

Hazard Classification	GHS Category	Hazard Statement
Flammable liquids	Category 3	H226: Flammable liquid and vapour
Skin irritation	Category 2	H315: Causes skin irritation
Serious eye irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity - single exposure	Category 3	H335: May cause respiratory irritation

These classifications necessitate a multi-layered approach to personal protective equipment (PPE) and handling procedures to mitigate exposure risks effectively.

Core Personal Protective Equipment (PPE) Plan

The selection of PPE is not merely a requirement but a critical control measure tailored to the specific hazards of 2-Bromocycloheptan-1-ol. The following equipment is mandatory for all handling procedures.

PPE Category	Recommended Equipment	Specifications and Causality-Based Guidelines
Eye & Face Protection	Chemical safety goggles and face shield	Rationale: The compound causes serious eye irritation (H319). Goggles must be worn to provide a complete seal against splashes and vapors.[1] A face shield must be worn over the goggles during procedures with a high splash risk, such as transferring large volumes or working under pressure, to protect the entire face.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Rationale: The compound is a skin irritant (H315). Disposable nitrile gloves provide sufficient protection for incidental contact.[1] If prolonged contact is anticipated, heavier-duty gloves should be considered. Always inspect gloves for defects before use and remove them immediately after contact, washing hands thoroughly before donning a new pair.[1][3]
Body Protection	Flame-retardant, anti-static lab coat	Rationale: The compound is a Category 3 flammable liquid (H226). A flame-retardant lab coat provides a critical barrier against fire hazards. The coat must be fully buttoned with sleeves rolled down to protect underlying clothing and skin.[4][5]
Footwear	Closed-toe shoes	Rationale: Protects feet from potential spills. Shoes must be made of a durable, non-porous material. Cloth sneakers or perforated shoes are not permissible in the laboratory environment.[4]
Respiratory Protection	NIOSH-approved respirator	Rationale: The compound may cause respiratory irritation (H335). All handling of 2-Bromocycloheptan-1-ol must be performed within a certified chemical fume hood to control vapor inhalation. A respirator should be considered a secondary measure for emergency situations like a large spill outside of containment. Use requires prior medical clearance, fit-testing, and training.[5][6]

Operational and Disposal Protocols

A self-validating safety system integrates PPE with robust operational procedures. The following step-by-step protocol ensures that risks are controlled at every stage of handling.

Engineering Controls & Storage

• Primary Containment: All manipulations of 2-Bromocycloheptan-1-ol, including weighing, transferring, and reaction setup, must occur within a properly functioning chemical fume hood to mitigate inhalation exposure.[3]

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of flammable vapors.[3]

• Ignition Source Control: This compound is flammable. Keep it away from heat, sparks, open flames, and hot surfaces.[7] Use only non-sparking tools and explosion-proof electrical equipment when handling larger quantities.[8]

• Safe Storage: Store containers in a cool, dry, and well-ventilated area designated for flammable liquids.[3][7] Keep containers tightly closed to prevent the release of vapors.[9] Segregate from incompatible materials such as strong oxidizing agents and bases.[3][8]

Step-by-Step Handling Procedure

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clear of clutter and incompatible materials.[3] Confirm that an appropriate fire extinguisher (e.g., dry chemical, CO2) and a spill kit are readily accessible.

• Donning PPE: Put on all required PPE in the correct order: lab coat, safety goggles, face shield (if needed), and finally, gloves.

• Reagent Handling: Carefully transfer the chemical inside the fume hood, keeping the container opening away from your breathing zone.

• Reaction Monitoring: Continuously monitor the reaction for any signs of unexpected changes.

• Decontamination & Cleanup: Upon completion, decontaminate all glassware and work surfaces.[3]

• Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves first, followed by the face shield and goggles, and finally the lab coat.

• Hygiene: Wash hands and face thoroughly with soap and water after completing the work and removing PPE.

Emergency Response

In the event of an exposure or spill, immediate and correct action is critical.

Exposure Route	First-Aid Response
Inhalation	Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Get medical advice if skin irritation persists.[9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[9] An ophthalmologist must be consulted.
Ingestion	Do NOT induce vomiting. Have the victim drink water (two glasses at most). Consult a physician immediately.
Spill	Evacuate non-essential personnel. Ensure adequate ventilation and eliminate all ignition sources. Absorb the spill with an inert, non-combustible material (e.g., Chemizorb® or dry sand) and collect it into a suitable, sealed container for disposal.[7]

Waste Disposal Plan

Proper disposal is the final step in the chemical's lifecycle and is crucial for environmental and personnel safety.

• Liquid Waste: Collect all liquid waste containing 2-Bromocycloheptan-1-ol in a clearly labeled, sealed, and chemically resistant container.[4]

• Solid Waste: All contaminated disposables, including gloves, absorbent materials, and wipes, must be collected in a designated hazardous waste container.[3]

• Disposal: All waste must be disposed of through an approved hazardous waste disposal plant, in accordance with all local, state, and federal regulations.[9] Do not allow the product to enter drains.

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-Bromocycloheptan-1-ol, reinforcing the procedural nature of laboratory safety.

Caption: A procedural workflow for the safe handling of 2-Bromocycloheptan-1-ol.

References

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. Source: Dolly Corporation. [Link]

• Personal Equipment for Use in Handling Hazardous Drugs. Source: Pharmacy Purchasing & Products. [Link]

• What PPE Is Needed For Cryogenic Fluid? Source: Hazchem Safety Ltd. [Link]

• SAFETY DATA SHEET for Bromine. Source: Carl ROTH. [Link]

• SAFETY DATA SHEET for 2-Methyl-1-propanol. Source: Carl ROTH. [Link]

• Personal Protective Equipment Requirements for Laboratories. Source: University of Washington Environmental Health & Safety. [Link]

• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. Source: University of Nevada, Reno Environmental Health & Safety. [Link]

• Bromine in orgo lab SOP. Source: Providence College Environmental Health and Safety. [Link]

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• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. hazchemsafety.com [hazchemsafety.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 6. Pharmacy Purchasing & Products Magazine [pppmag.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]
• 9. aksci.com [aksci.com]